2-(4-chloro-1H-pyrazol-1-yl)propanamide

• CAS: 1205841-05-9

Core Science & Biosynthesis

"2-(4-chloro-1H-pyrazol-1-yl)propanamide" basic properties

An In-depth Technical Guide to the Basic Properties of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Executive Summary

This technical guide provides a comprehensive overview of the fundamental properties of 2-(4-chloro-1H-pyrazol-1-yl)propanamide, a heterocyclic compound featuring a chlorinated pyrazole ring linked to a propanamide functional group. The pyrazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a vast array of pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3] Notably, the pyrazol-1-yl-propanamide substructure has been specifically identified as a promising framework for developing potent androgen receptor antagonists for applications in oncology.[4] This document, intended for researchers and drug development professionals, synthesizes available data on structurally related compounds to project the physicochemical properties, spectroscopic profile, and potential biological significance of the title molecule. It outlines a reasoned, proposed synthetic pathway and discusses key safety considerations, positioning 2-(4-chloro-1H-pyrazol-1-yl)propanamide as a molecule of interest for further investigation.

Molecular Identity and Physicochemical Properties

Chemical Structure and Identifiers

2-(4-chloro-1H-pyrazol-1-yl)propanamide is a secondary amide characterized by the attachment of a propanamide group to the N1 position of a 4-chloropyrazole ring. This substitution pattern is crucial for its three-dimensional conformation and potential interactions with biological targets.

Property	Value	Source
IUPAC Name	2-(4-chloro-1H-pyrazol-1-yl)propanamide	-
CAS Number	1205841-05-9	[5]
Molecular Formula	C₆H₈ClN₃O	[5]
Molecular Weight	173.60 g/mol	[5]
Canonical SMILES	CC(C(=O)N)N1C=C(C=N1)Cl	[5]

Physicochemical Characteristics

While specific experimental data for 2-(4-chloro-1H-pyrazol-1-yl)propanamide are not extensively documented in publicly available literature, its properties can be reliably predicted based on its functional groups and structural analogues. The molecule contains both hydrogen bond donors (the amide N-H) and acceptors (the amide carbonyl oxygen and the pyrazole nitrogens), suggesting moderate solubility in polar protic solvents. The presence of the chlorine atom and the pyrazole ring introduces a degree of lipophilicity.

Property	Predicted/Analogous Value	Rationale/Note
Physical State	White to off-white solid	Typical for small organic amides.
Melting Point	Not available	Expected to be a crystalline solid with a defined melting point.
Boiling Point	Not available	Likely to decompose before boiling at atmospheric pressure.
Solubility	20.3 µg/mL (for the corresponding carboxylic acid at pH 7.4)	The amide is expected to have different solubility, likely showing moderate solubility in solvents like methanol, ethanol, and DMSO. The cited value is for 2-(4-chloro-1H-pyrazol-1-yl)propanoic acid.[6]
pKa	~16-17 (Amide N-H)	The amide proton is weakly acidic. The pyrazole ring is weakly basic.

Synthesis and Characterization

Retrosynthetic Analysis and Strategy

A logical synthetic approach to 2-(4-chloro-1H-pyrazol-1-yl)propanamide involves the formation of two key bonds: the N-C bond between the pyrazole ring and the propanamide backbone, and the C-N bond of the amide itself. A robust strategy would proceed via the corresponding carboxylic acid or its ester, which are common intermediates in amide synthesis.

The causality for this two-step approach is rooted in efficiency and control. The initial N-alkylation of 4-chloropyrazole with an alkyl 2-halopropanoate is a well-established and high-yielding reaction. Following this, the conversion of the resulting ester to the primary amide using ammonia is a standard, reliable transformation, avoiding the handling of more hazardous or complex aminating agents.

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"2-(4-chloro-1H-pyrazol-1-yl)propanamide" chemical structure

An In-Depth Technical Guide to 2-(4-chloro-1H-pyrazol-1-yl)propanamide: Structure, Synthesis, and Therapeutic Potential

Introduction

The pyrazole ring system is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its presence in a multitude of biologically active compounds and approved pharmaceuticals.[1][2] Its unique electronic properties, metabolic stability, and capacity for diverse substitutions make it an ideal scaffold for drug design.[2][3] When functionalized with a propanamide side chain—another moiety frequently found in bioactive molecules—the resulting architecture presents significant opportunities for developing novel therapeutic agents.[4][5]

This technical guide provides a comprehensive scientific overview of a specific pyrazole derivative: 2-(4-chloro-1H-pyrazol-1-yl)propanamide . Aimed at researchers, medicinal chemists, and drug development professionals, this document details the molecule's structural and physicochemical properties, outlines a robust synthetic protocol, predicts its spectroscopic signature, and explores its rationale for use in drug discovery based on the activities of analogous structures.

Part 1: Molecular Profile and Physicochemical Properties

A thorough understanding of a compound's fundamental characteristics is the first step in evaluating its potential as a drug candidate or research tool.

Chemical Structure

The molecule consists of a 4-chloro-1H-pyrazole ring, which is N-alkylated at the N1 position with a propanamide group. The linkage occurs at the second carbon of the propanamide chain, creating a chiral center.

Caption: Chemical structure of 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Nomenclature and Identifiers

Summarizing the key identifiers for this compound ensures accurate tracking and information retrieval.

Identifier	Value	Source
IUPAC Name	2-(4-chloro-1H-pyrazol-1-yl)propanamide	-
CAS Number	1205841-05-9	[6]
Molecular Formula	C₆H₈ClN₃O	[6]
Molecular Weight	173.60 g/mol	[6]
Canonical SMILES	CC(C(=O)N)N1C=C(C=N1)Cl	-

Part 2: Synthesis and Purification

The construction of N-alkyl pyrazoles is a fundamental transformation in organic synthesis.[7] A logical and efficient pathway to the target molecule involves the direct N-alkylation of the 4-chloro-1H-pyrazole core.

Synthetic Strategy: N-Alkylation

The most direct approach is the nucleophilic substitution reaction between the deprotonated 4-chloro-1H-pyrazole and a suitable 2-halopropanamide, such as 2-bromopropanamide. The pyrazole nitrogen, once deprotonated by a strong, non-nucleophilic base, acts as the nucleophile.

Causality Behind Experimental Choices:

• Base Selection: Sodium hydride (NaH) is an ideal choice.[8] It is a strong, non-nucleophilic base that irreversibly deprotonates the pyrazole N-H, driving the reaction forward and minimizing side reactions.

• Solvent: Anhydrous N,N-Dimethylformamide (DMF) is a polar aprotic solvent that effectively solvates the sodium cation, leaving the pyrazole anion exposed and highly nucleophilic for the subsequent Sₙ2 reaction.[8]

• Regioselectivity: For unsymmetrical pyrazoles, N-alkylation can yield a mixture of N1 and N2 isomers.[7] However, the starting material, 4-chloro-1H-pyrazole, is symmetrical, meaning alkylation at either nitrogen results in the same product, thus simplifying the reaction outcome.

Detailed Experimental Protocol

This protocol is a self-validating system designed for high yield and purity.

Materials:

• 4-chloro-1H-pyrazole (1.0 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq)

• 2-bromopropanamide (1.1 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Deprotonation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., nitrogen), add sodium hydride (1.2 eq). Suspend the NaH in anhydrous DMF. Cool the suspension to 0 °C using an ice bath.

• Add a solution of 4-chloro-1H-pyrazole (1.0 eq) in anhydrous DMF dropwise to the stirred NaH suspension. Rationale: This slow addition controls the exothermic reaction and hydrogen gas evolution.

• Allow the reaction mixture to stir at 0 °C for 30 minutes to ensure complete deprotonation, which is typically indicated by the cessation of gas evolution.

• Alkylation: Add a solution of 2-bromopropanamide (1.1 eq) in anhydrous DMF dropwise to the reaction mixture at 0 °C.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-16 hours. Self-Validation: Reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting pyrazole is consumed.

• Workup: Upon completion, cool the reaction mixture back to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl solution. Rationale: Quenching neutralizes the excess NaH and protonates any remaining pyrazole anion.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x volume of DMF).

• Combine the organic layers, wash with brine to remove residual DMF and salts, and dry over anhydrous Na₂SO₄.[8]

• Purification: Filter the mixture and concentrate the solvent under reduced pressure. Purify the resulting crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of the target compound via N-alkylation.

Part 3: Spectroscopic Characterization (Predicted)

Predicted ¹H and ¹³C NMR Data

NMR spectroscopy provides unambiguous evidence for the covalent framework of a molecule.[10]

Table 1: Predicted ¹H NMR Spectral Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.55	Singlet (s)	1H	Pyrazole C5-H	Aromatic proton on pyrazole ring, adjacent to two nitrogen atoms.
~7.45	Singlet (s)	1H	Pyrazole C3-H	Aromatic proton on pyrazole ring.
~6.0-7.0	Broad (br s)	2H	Amide -NH₂	Amide protons, often broad due to quadrupole relaxation and exchange.[11]
~5.40	Quartet (q)	1H	N-CH-C=O	Methine proton, split by the adjacent methyl group (n+1=4).[12]
~1.90	Doublet (d)	3H	-CH-CH₃	Methyl protons, split by the adjacent methine proton (n+1=2).[12]

Table 2: Predicted ¹³C NMR Spectral Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Rationale
~171.0	C=O	Amide carbonyl carbon.
~138.0	Pyrazole C3	Pyrazole ring carbon.
~127.5	Pyrazole C5	Pyrazole ring carbon.
~110.0	Pyrazole C4	Carbon bearing the chlorine atom.[12]
~61.0	N-CH-C=O	Aliphatic methine carbon attached to nitrogen.
~21.0	-CH-CH₃	Aliphatic methyl carbon.

Predicted Infrared (IR) Spectroscopy Data

IR spectroscopy is used to identify key functional groups.

Table 3: Predicted Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Functional Group	Vibration Mode
3400 & 3200	Medium-Strong	Amide N-H	Asymmetric & Symmetric Stretch
~1680	Strong	Amide C=O	Amide I band Stretch[13]
~1600	Medium	Amide N-H	Bend
~1570	Medium	Pyrazole C=N	Ring Stretch[14]
~750	Strong	C-Cl	Stretch

Predicted Mass Spectrometry (MS) Data

Mass spectrometry provides information on the molecular weight and fragmentation pattern.

• Molecular Ion ([M]⁺): A characteristic doublet peak is expected at m/z 173 and m/z 175 in an approximate 3:1 ratio, corresponding to the ³⁵Cl and ³⁷Cl isotopes, respectively. This isotopic signature is a key confirmation of a monochlorinated compound.

• Major Fragmentation Pathways:

  • Loss of the amide group (•NH₂) to give a fragment at m/z 157/159.

  • Alpha-cleavage resulting in the loss of the •C(=O)NH₂ radical, leading to a prominent ion.

  • Cleavage of the N-C bond to generate the 4-chloropyrazole cation at m/z 102/104.

  • A base peak corresponding to the [O=C-NH₂]⁺ fragment at m/z 44 is plausible, similar to other small amides.[15]

Part 4: Rationale for Drug Discovery and Potential Applications

The structural motifs within 2-(4-chloro-1H-pyrazol-1-yl)propanamide are prevalent in modern pharmacology, suggesting a strong potential for biological activity.

The Pyrazole Core: A Versatile Pharmacophore

The pyrazole nucleus is a key component in numerous FDA-approved drugs, exhibiting a wide spectrum of activities including anti-inflammatory, anticancer, and antimicrobial effects.[1][16][17] Its ability to participate in hydrogen bonding and hydrophobic interactions makes it a highly effective scaffold for binding to diverse biological targets.

The Propanamide Moiety in Bioactive Molecules

The propanamide side chain is not merely a linker; it is an active component in many therapeutic agents. For instance, pyrazol-1-yl-propanamide derivatives have been developed as exceptionally potent and selective androgen receptor degraders (SARDs) for the treatment of enzalutamide-resistant prostate cancer.[5] In another context, 2-(phenyl)propanamide analogs have been optimized as potent antagonists of the TRPV1 (transient receptor potential vanilloid 1) channel, a key target for treating neuropathic pain.[18]

Potential Therapeutic Targets and Future Directions

Based on the established activities of its constituent parts, 2-(4-chloro-1H-pyrazol-1-yl)propanamide is a promising candidate for screening in several therapeutic areas:

• Oncology: Given the success of pyrazole-propanamides in targeting the androgen receptor, this compound warrants investigation in hormone-dependent cancers.[5]

• Neuropathic Pain: The structural similarity to known TRPV1 antagonists suggests it could be a valuable lead compound for developing novel analgesics.[18]

• Inflammation: Many pyrazole derivatives exhibit potent anti-inflammatory properties, often through the inhibition of enzymes like cyclooxygenase (COX).[2]

The logical next step is the execution of the synthesis outlined in Part 2, followed by rigorous spectroscopic confirmation and subsequent screening against a panel of relevant biological targets, such as the androgen receptor, TRPV1, and key inflammatory kinases.

Caption: Relationship between the core scaffolds and potential applications.

Conclusion

2-(4-chloro-1H-pyrazol-1-yl)propanamide is a well-defined chemical entity with significant, untapped potential in medicinal chemistry and drug discovery. Its structure combines two pharmacologically validated scaffolds, and its synthesis is achievable through robust, well-established chemical transformations. The predictive characterization data provided in this guide offers a clear roadmap for its structural verification. By leveraging the known biological activities of its analogs, this compound stands as a compelling candidate for further investigation as a modulator of key therapeutic targets in oncology, pain, and inflammation.

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An In-depth Technical Guide to 2-(4-chloro-1H-pyrazol-1-yl)propanamide: A Promising Scaffold in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of the Pyrazole Moiety in Medicinal Chemistry

The pyrazole ring, a five-membered heterocycle containing two adjacent nitrogen atoms, stands as a cornerstone in the architecture of numerous pharmacologically active compounds.[1][2] Its unique structural and electronic properties allow it to serve as a versatile scaffold, capable of engaging in various biological interactions. The presence of the pyrazole nucleus is a defining feature in a diverse array of therapeutic agents, including the potent anti-inflammatory drug celecoxib, the anti-obesity agent rimonabant, and the analgesic difenamizole.[1] The success of these established drugs has spurred significant interest in the exploration of novel pyrazole derivatives, leading to the discovery of compounds with a wide spectrum of biological activities, including anticancer, antimicrobial, and neuroprotective properties.[3][4]

This guide focuses on a specific, yet highly promising, member of this class: 2-(4-chloro-1H-pyrazol-1-yl)propanamide (CAS Number: 1205841-05-9). While detailed public data on this exact molecule is limited, by examining structurally related compounds and the broader class of pyrazol-1-yl-propanamides, we can infer its likely synthesis, chemical characteristics, and potential therapeutic applications. This document will synthesize available information to provide a comprehensive technical overview for researchers and drug development professionals interested in this promising chemical entity.

Physicochemical Properties and Structural Features

A clear understanding of the physicochemical properties of 2-(4-chloro-1H-pyrazol-1-yl)propanamide is crucial for its application in drug discovery and development. The table below summarizes the key computed properties for this molecule.

Property	Value	Source
CAS Number	1205841-05-9	[5]
Molecular Formula	C₆H₈ClN₃O	Inferred
Molecular Weight	173.60 g/mol	Inferred
IUPAC Name	2-(4-chloro-1H-pyrazol-1-yl)propanamide	[5]

The structure of 2-(4-chloro-1H-pyrazol-1-yl)propanamide is characterized by a central propanamide backbone, with a 4-chlorinated pyrazole ring attached to the nitrogen of the amide via the C2 position of the propane chain. The chlorine atom at the 4-position of the pyrazole ring is a critical feature, as halogen substitutions in this position have been shown to significantly influence biological activity in related compounds.[6]

Proposed Synthesis Pathway

A general and efficient method for the synthesis of pyrazole derivatives involves the cyclocondensation of 1,3-dicarbonyl compounds with hydrazine derivatives.[7] The starting material, 4-chloro-1H-pyrazole, can be synthesized through various methods, including the electrochemical chlorination of pyrazole.[8]

The proposed synthetic workflow is depicted below:

Caption: Proposed synthetic workflow for 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Experimental Protocol (Hypothetical):

• To a solution of 4-chloro-1H-pyrazole (1.0 eq) in a suitable polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile, add a base such as potassium carbonate (K₂CO₃) or sodium hydride (NaH) (1.1-1.5 eq).

• Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the pyrazole anion.

• Add 2-bromopropanamide (1.0-1.2 eq) to the reaction mixture.

• Heat the reaction to a temperature between 60-80 °C and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Potential Biological Activity and Therapeutic Applications: Insights from Analogs

The therapeutic potential of 2-(4-chloro-1H-pyrazol-1-yl)propanamide can be inferred from studies on the broader class of pyrazol-1-yl-propanamides, particularly in the context of cancer therapy. A significant body of research highlights the potential of these compounds as antagonists of the androgen receptor (AR), a key driver in the progression of prostate cancer.[9][10]

A study by Dong et al. (2020) detailed the design and synthesis of a library of novel aryl pyrazol-1-yl-propanamides as selective androgen receptor degraders (SARDs) and pan-antagonists for the treatment of enzalutamide-resistant prostate cancer.[6] Their findings revealed that the introduction of a halogen, specifically chlorine, at the 4-position of the pyrazole ring significantly enhanced the AR inhibitory activity.[6] This suggests that 2-(4-chloro-1H-pyrazol-1-yl)propanamide is likely to exhibit potent AR antagonist activity.

The proposed mechanism of action for this class of compounds involves binding to the androgen receptor, thereby inhibiting its signaling pathway. This can lead to a reduction in the proliferation of androgen-dependent cancer cells.

Caption: Proposed mechanism of action: Inhibition of the Androgen Receptor signaling pathway.

Given the promising anti-cancer activity of related compounds, 2-(4-chloro-1H-pyrazol-1-yl)propanamide warrants further investigation as a potential therapeutic agent for hormone-dependent cancers, particularly prostate cancer. Its structural simplicity and the established synthetic routes for its analogs make it an attractive candidate for further medicinal chemistry optimization and biological evaluation.

Future Directions and Research Opportunities

The information presented in this guide, largely inferred from structurally related compounds, underscores the significant potential of 2-(4-chloro-1H-pyrazol-1-yl)propanamide as a valuable building block in drug discovery. The following are key areas for future research:

• Definitive Synthesis and Characterization: The development and publication of a robust and scalable synthesis for 2-(4-chloro-1H-pyrazol-1-yl)propanamide, along with its comprehensive analytical characterization (NMR, MS, HPLC), is a critical first step.

• In Vitro Biological Evaluation: A thorough investigation of its biological activity is warranted. This should include assays to determine its binding affinity for the androgen receptor and its efficacy in inhibiting androgen-induced cell proliferation in relevant cancer cell lines.

• Structure-Activity Relationship (SAR) Studies: The propanamide backbone offers opportunities for further modification. SAR studies, exploring different substituents on the amide nitrogen and the propane chain, could lead to the discovery of even more potent and selective analogs.

• Pharmacokinetic Profiling: Should in vitro studies prove promising, the evaluation of its absorption, distribution, metabolism, and excretion (ADME) properties will be essential to assess its drug-like potential.

Conclusion

While specific experimental data for 2-(4-chloro-1H-pyrazol-1-yl)propanamide remains elusive in the public domain, a comprehensive analysis of the broader pyrazol-1-yl-propanamide class provides a strong rationale for its investigation as a potential therapeutic agent. The key structural feature of a 4-chloro-substituted pyrazole ring, coupled with the propanamide linker, suggests a high probability of potent androgen receptor antagonism. This technical guide serves as a foundational resource for researchers and drug development professionals, highlighting a promising, yet underexplored, molecule with the potential to contribute to the development of next-generation cancer therapies.

References

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• Tarıkoğulları Doğan, A. H., et al. (2025). 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N-propananilide Derivatives. Turkish Journal of Pharmaceutical Sciences. [Link]

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• AA Blocks. (n.d.). 3-(4-chloro-1H-pyrazol-1-yl)-2-(propylamino)propanamide. Retrieved January 19, 2026, from [Link]

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An In-Depth Technical Guide to 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Abstract: This technical guide provides a comprehensive overview of 2-(4-chloro-1H-pyrazol-1-yl)propanamide, a heterocyclic compound of interest to the chemical and pharmaceutical research communities. The pyrazole scaffold is a well-established "privileged structure" in medicinal chemistry, known for its wide range of biological activities.[1][2] This document details the molecular profile, physicochemical properties, a robust synthetic protocol, and the potential biological context of the title compound. It is intended to serve as a foundational resource for researchers in organic synthesis, drug discovery, and materials science, enabling further exploration and application of this molecule.

Introduction and Scientific Context

Nitrogen-containing heterocycles are cornerstones of modern pharmacology and materials science. Among them, pyrazole and its derivatives are a distinguished class of compounds, exhibiting a vast spectrum of biological activities, including anti-inflammatory, antimicrobial, anti-cancer, and analgesic properties.[3][4] The versatility of the pyrazole ring, with its two adjacent nitrogen atoms, allows for diverse substitution patterns, enabling fine-tuning of steric, electronic, and pharmacokinetic properties.

This guide focuses on a specific derivative, 2-(4-chloro-1H-pyrazol-1-yl)propanamide . The introduction of a chlorine atom at the C4 position of the pyrazole ring and a propanamide moiety at the N1 position creates a molecule with distinct chemical characteristics. The chloro-substituent can significantly influence the acidity of the pyrazole N-H (in the parent heterocycle) and participate in halogen bonding, while the propanamide group offers hydrogen bonding capabilities and a potential metabolic handle. This unique combination of functional groups makes it a compelling candidate for further investigation in drug development programs.

Molecular Profile and Physicochemical Properties

A precise understanding of a compound's physical and chemical properties is fundamental to its application in research. This section outlines the key identifiers and characteristics of 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Chemical Structure

The structural representation of the molecule is crucial for understanding its reactivity and potential interactions with biological targets.

Caption: 2D Structure of 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Core Properties

The fundamental properties of the compound are summarized in the table below for quick reference. The molecular weight is a critical parameter for all experimental procedures involving stoichiometry.

Property	Value	Source
IUPAC Name	2-(4-chloro-1H-pyrazol-1-yl)propanamide	-
CAS Number	1205841-05-9	[5][6]
Molecular Formula	C₆H₈ClN₃O	[5][7]
Molecular Weight	173.60 g/mol	[5][7]
MDL Number	MFCD15146438	[5]

Synthesis Protocol: Aza-Michael Addition

The synthesis of N-alkylated pyrazole derivatives is a cornerstone of medicinal chemistry.[8] The Aza-Michael addition reaction provides a highly efficient and atom-economical method for constructing the C-N bond at the N1 position of the pyrazole ring.[9] This protocol details the synthesis of the title compound from commercially available 4-chloro-1H-pyrazole and acrylamide.

Rationale and Mechanistic Insight

The chosen synthetic route is an Aza-Michael (conjugate) addition. This reaction is predicated on the nucleophilic character of the pyrazole ring nitrogen and the electrophilic nature of the β-carbon in the α,β-unsaturated amide (acrylamide).

• Nucleophile: 4-chloro-1H-pyrazole acts as the nitrogen-based nucleophile. The deprotonated pyrazole anion is a significantly stronger nucleophile.

• Michael Acceptor: Acrylamide serves as the Michael acceptor.

• Catalyst: A weak base, such as potassium carbonate (K₂CO₃) or triethylamine (TEA), is employed. Its role is to deprotonate a small population of the pyrazole, initiating the reaction, without significantly hydrolyzing the amide functionality of the starting material or product. The resulting pyrazole anion then attacks the electron-deficient alkene.

• Solvent: A polar aprotic solvent like Dimethylformamide (DMF) or Acetonitrile is ideal as it can dissolve the reactants and the base without interfering with the reaction mechanism.

Synthetic Workflow Diagram

Caption: General workflow for the synthesis via Aza-Michael addition.

Detailed Experimental Protocol

This protocol is a representative procedure and should be adapted and optimized based on laboratory conditions and scale.

• Preparation: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-chloro-1H-pyrazole (1.0 eq), acrylamide (1.1 eq), and potassium carbonate (1.5 eq).

• Solvent Addition: Add anhydrous Dimethylformamide (DMF) to the flask to achieve a reactant concentration of approximately 0.5 M.

• Reaction: Heat the reaction mixture to 70 °C with vigorous stirring.

  • Self-Validation Check: Monitor the reaction progress by Thin Layer Chromatography (TLC) every hour using a mobile phase such as 50% ethyl acetate in hexanes. The disappearance of the limiting reactant (typically the pyrazole) and the appearance of a new, more polar spot indicates product formation.

• Work-up: Once the reaction is complete (typically 4-6 hours), cool the mixture to room temperature. Pour the mixture into a separatory funnel containing deionized water (5x the volume of DMF used).

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 3 volumes).

  • Rationale: The product is expected to be significantly more soluble in the organic solvent ethyl acetate than in water, while the inorganic base (K₂CO₃) and residual DMF will partition into the aqueous phase.

• Washing & Drying: Combine the organic layers and wash with brine (1 x 3 volumes) to remove residual water. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude solid/oil by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to yield the pure 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

• Characterization: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Potential Applications and Biological Context

While specific biological activity data for 2-(4-chloro-1H-pyrazol-1-yl)propanamide is not widely published, the pyrazole scaffold is a key pharmacophore in numerous approved drugs and clinical candidates.[1][10] Derivatives have shown a remarkable range of activities, including:

• Anti-inflammatory: As seen in drugs like celecoxib.

• Anti-cancer: Various pyrazole derivatives are investigated as kinase inhibitors.

• Antimicrobial and Antifungal: The nitrogen-rich heterocycle can interact with key enzymes in pathogens.[3]

• Neuroprotective: Some derivatives have been studied for their potential in neurological disorders.

The title compound combines the established pyrazole core with functional groups that can modulate its properties. The propanamide moiety can engage in hydrogen bonding with protein backbones, while the 4-chloro substituent alters the electronic distribution of the ring and adds a point for potential halogen bonding interactions, making it a molecule of significant interest for screening in various biological assays.

Safety, Handling, and Storage

As a novel chemical entity, 2-(4-chloro-1H-pyrazol-1-yl)propanamide should be handled with care, following standard laboratory safety procedures. While a specific Safety Data Sheet (SDS) is not available, data from structurally related compounds, such as 2-(4-chloro-1H-pyrazol-1-yl)propanoic acid, provide guidance.[11]

Hazard Category	Precautionary Statement
Acute Toxicity (Oral)	Harmful if swallowed. Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this product.
Skin Irritation	May cause skin irritation. Wear protective gloves and clothing.
Eye Irritation	May cause serious eye irritation. Wear eye/face protection.
Respiratory Irritation	May cause respiratory irritation. Avoid breathing dust/fumes. Use only in a well-ventilated area.

• Personal Protective Equipment (PPE): Standard PPE, including a lab coat, safety glasses with side shields, and nitrile gloves, should be worn at all times.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

References

• Naim, M. J., Alam, O., Nawaz, F., Alam, M. J., & Alam, P. (2016). Current status of pyrazole and its biological activities. Journal of pharmacy & bioallied sciences, 8(1), 2–17. Available at: [Link]

• Faria, J. V., Vegi, P. F., Miguita, A. G. C., & dos Santos, M. S. (2017). Review: biologically active pyrazole derivatives. Mini reviews in medicinal chemistry, 17(16), 1548-1574. Available at: [Link]

• PharmaTutor. (2013). PYRAZOLE AND ITS BIOLOGICAL ACTIVITY. Retrieved from [Link]

• Journal of Chemical Health Risks. (2024). Review on Biological Activities of Pyrazole Derivatives. Retrieved from [Link]

• G, M., M, S., L, R., E, A. P., K, D., S, D., T, S., S, N., M, K., & T, J. (2024). Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. Asian Journal of Pharmaceutical Analysis, 14(2), 106-114. Available at: [Link]

• PubChem. (n.d.). 2-(4-chloro-1H-pyrazol-1-yl)propanoic acid. Retrieved from [Link]

• PubChem. (n.d.). 2-chloro-N-(4-nitro-1H-pyrazol-5-yl)propanamide. Retrieved from [Link]

• Du, L. H., Yan, B. L., Xue, M. M., Wang, L., & Luo, X. P. (2023). Biocatalyzed aza-michael addition via continuous flow technology: a game-changer for the facile synthesis of N-alkylated pyrazole derivatives. Green Chemistry, 25(3), 1184-1193. Available at: [Link]

• ResearchGate. (n.d.). Synthetic route to the new 3-(pyrazol-1-yl)propanamide (PPA) derivatives 3 and 4. Retrieved from [Link]

• MDPI. (2022). Asymmetric 1,4-Michael Addition Reaction of Azadienes with α-Thiocyanoindanones Catalyzed by Bifunctional Chiral Squaramide. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Biocatalyzed aza-michael addition via continuous flow technology: a game-changer for the facile synthesis of N-alkylated pyrazole derivatives. Green Chemistry, 25(3), 1184-1193. Available at: [Link]

• ResearchGate. (n.d.). Optimization of conditions for the reaction of the Aza-Michael addition. Retrieved from [Link]

• National Institutes of Health. (n.d.). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. Retrieved from [Link]

• PubMed Central. (n.d.). 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N- propananilide Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Synthetic route to the new 3-(pyrazol-1-yl)propanamide (PPA) derivatives 3 and 4. Retrieved from [Link]

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A Comprehensive Technical Guide to the Synthesis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Abstract

This in-depth technical guide provides a detailed examination of a robust and efficient synthetic pathway for 2-(4-chloro-1H-pyrazol-1-yl)propanamide, a heterocyclic compound of interest for researchers in drug discovery and development. The guide elucidates the strategic two-step synthesis, commencing with the N-alkylation of 4-chloro-1H-pyrazole, followed by the amidation of the resulting propanoic acid intermediate. Each section offers a thorough discussion of the underlying chemical principles, justifications for methodological choices, and detailed, step-by-step protocols. This document is intended to serve as a practical resource for researchers, scientists, and professionals in the field of medicinal and process chemistry, enabling the reliable and scalable synthesis of the target molecule.

Introduction and Strategic Overview

The synthesis of functionalized pyrazole derivatives is a cornerstone of modern medicinal chemistry, with this scaffold being a key component in a multitude of pharmacologically active agents. The target molecule, 2-(4-chloro-1H-pyrazol-1-yl)propanamide, incorporates several key structural features: a chlorinated pyrazole ring, an N-alkyl linkage, and a primary amide. This combination of functionalities presents a unique synthetic challenge that necessitates a carefully planned and executed reaction sequence.

This guide outlines a logical and field-proven two-step synthetic strategy. The core of this approach lies in the initial construction of the N-C bond to append the propanoic acid side chain to the pyrazole core, followed by the conversion of the carboxylic acid to the desired primary amide. This strategy offers significant advantages in terms of precursor availability, reaction control, and purification of intermediates.

The overall synthetic workflow is depicted below:

Caption: Overall synthetic workflow for 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Step 1: N-Alkylation of 4-chloro-1H-pyrazole

The initial and crucial step in this synthesis is the regioselective N-alkylation of the 4-chloro-1H-pyrazole ring. This reaction establishes the critical bond between the pyrazole nitrogen and the propanoate side chain.

Mechanistic Considerations and Reagent Selection

The N-alkylation of pyrazoles is a well-established transformation that typically proceeds via an SN2 mechanism.[1] The pyrazole, acting as a nucleophile, attacks the electrophilic carbon of an alkyl halide or a similar electrophile. The choice of base is critical to deprotonate the pyrazole, thereby increasing its nucleophilicity and facilitating the reaction. Common bases for this transformation include potassium carbonate (K₂CO₃) and sodium hydride (NaH). While NaH is a stronger, non-nucleophilic base that can lead to faster reaction times, K₂CO₃ is often preferred for its ease of handling and milder reaction conditions.

The electrophile of choice for this synthesis is ethyl 2-bromopropionate. The bromine atom serves as an excellent leaving group, and the adjacent ester functionality is relatively stable under the basic conditions of the alkylation.

Caption: N-Alkylation mechanism: Deprotonation followed by SN2 attack.

Detailed Experimental Protocol

Materials:

• 4-chloro-1H-pyrazole

• Ethyl 2-bromopropionate

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous N,N-dimethylformamide (DMF)

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of 4-chloro-1H-pyrazole (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (1.5 eq).

• Stir the suspension at room temperature for 30 minutes.

• Add ethyl 2-bromopropionate (1.2 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to 60-70 °C and monitor the progress by thin-layer chromatography (TLC).

• Upon completion (typically 4-6 hours), cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford ethyl 2-(4-chloro-1H-pyrazol-1-yl)propanoate.

Parameter	Value
Typical Yield	75-85%
Purity (by HPLC)	>95%
Physical State	Colorless to pale yellow oil

Step 2: Synthesis of the Final Product via Hydrolysis and Amidation

The second phase of the synthesis involves the conversion of the intermediate ester into the final primary amide. A two-step approach, involving hydrolysis of the ester to the carboxylic acid followed by amidation, is generally preferred for its higher yields and cleaner reaction profiles compared to direct aminolysis of the ester.

Step 2a: Hydrolysis of the Ester

Mechanistic Rationale:

The hydrolysis of the ethyl ester to the corresponding carboxylic acid is a standard saponification reaction. This is typically achieved under basic conditions, using a hydroxide source such as lithium hydroxide (LiOH) or sodium hydroxide (NaOH) in a mixture of water and a co-solvent like tetrahydrofuran (THF) or methanol to ensure solubility. The reaction proceeds via nucleophilic acyl substitution, where the hydroxide ion attacks the carbonyl carbon of the ester. Subsequent acidification of the reaction mixture protonates the carboxylate salt to yield the desired carboxylic acid.

Detailed Experimental Protocol:

Materials:

• Ethyl 2-(4-chloro-1H-pyrazol-1-yl)propanoate

• Lithium hydroxide monohydrate (LiOH·H₂O)

• Tetrahydrofuran (THF)

• Water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve ethyl 2-(4-chloro-1H-pyrazol-1-yl)propanoate (1.0 eq) in a mixture of THF and water (e.g., 3:1 v/v).

• Add lithium hydroxide monohydrate (2.0 eq) to the solution.

• Stir the reaction mixture at room temperature and monitor by TLC until the starting material is consumed (typically 2-4 hours).

• Remove the THF under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 with 1 M HCl.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield 2-(4-chloro-1H-pyrazol-1-yl)propanoic acid, which is often used in the next step without further purification.

Parameter	Value
Typical Yield	90-98%
Purity (by ¹H NMR)	>95%
Physical State	White to off-white solid

Step 2b: Amidation of the Carboxylic Acid

Rationale for Method Selection:

The conversion of a carboxylic acid to a primary amide can be achieved through several methods. A common and efficient laboratory-scale method involves the use of a coupling agent, such as dicyclohexylcarbodiimide (DCC) or (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) (PyBOP), to activate the carboxylic acid, followed by the addition of an ammonia source. However, a more direct and scalable approach involves the conversion of the carboxylic acid to a more reactive acyl chloride intermediate using thionyl chloride (SOCl₂) or oxalyl chloride, followed by quenching with an excess of aqueous ammonia.[2] This method is often high-yielding and avoids the use of expensive coupling reagents.

Detailed Experimental Protocol:

Materials:

• 2-(4-chloro-1H-pyrazol-1-yl)propanoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (DCM)

• Concentrated aqueous ammonia (NH₄OH)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Suspend 2-(4-chloro-1H-pyrazol-1-yl)propanoic acid (1.0 eq) in anhydrous DCM.

• Add a catalytic amount of DMF (1-2 drops).

• Slowly add thionyl chloride (1.5 eq) to the suspension at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir until the evolution of gas ceases and the solution becomes clear (typically 1-2 hours).

• Concentrate the reaction mixture under reduced pressure to remove excess thionyl chloride.

• Dissolve the crude acid chloride in anhydrous DCM and cool to 0 °C.

• Slowly add the solution of the acid chloride to an ice-cold, stirred solution of concentrated aqueous ammonia (excess).

• Stir the resulting mixture vigorously for 1-2 hours, allowing it to warm to room temperature.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 30 mL).

• Combine the organic layers, wash with saturated aqueous NaHCO₃ solution and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by recrystallization (e.g., from ethyl acetate/hexanes) or flash column chromatography to afford 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Parameter	Value
Typical Yield	70-80%
Purity (by HPLC)	>98%
Physical State	White crystalline solid

Conclusion

The synthetic pathway detailed in this guide provides a reliable and reproducible method for the preparation of 2-(4-chloro-1H-pyrazol-1-yl)propanamide. The two-step approach, beginning with N-alkylation of 4-chloro-1H-pyrazole followed by a hydrolysis-amidation sequence, is a robust strategy that allows for the efficient construction of the target molecule. The provided experimental protocols are designed to be readily implemented in a standard laboratory setting, offering a solid foundation for the synthesis of this and structurally related compounds for further research and development.

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• Synthesis, Biological Evaluation, and Molecular Modeling Studies of 1-Aryl-1H-pyrazole-Fused Curcumin Analogues as Anticancer Agents. ACS Omega. [Link]

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• NEWER ROUTE FOR THE SYNTHESIS OF N-PYRAZOLYLCARBOXA- SULFONAMIDES. International Journal of Innovative Research in Science, Engineering and Technology. [Link]

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"2-(4-chloro-1H-pyrazol-1-yl)propanamide" mechanism of action

An In-depth Technical Guide to the Core Mechanism of Action of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Introduction

The pyrazole scaffold is a cornerstone in medicinal chemistry, recognized for its versatile biological activities.[1][2][3] Compounds incorporating this five-membered heterocyclic ring have demonstrated a wide spectrum of pharmacological properties, including anti-inflammatory, analgesic, antimicrobial, and anticancer effects.[2][4][5] This guide focuses on a specific pyrazole derivative, 2-(4-chloro-1H-pyrazol-1-yl)propanamide , to elucidate its core mechanism of action. Based on a comprehensive analysis of structurally related compounds, the primary proposed mechanism is the antagonism and degradation of the androgen receptor (AR), a critical target in the treatment of prostate cancer.[6][7] While other potential biological activities associated with the broader class of pyrazole derivatives will be considered, the central thesis of this document will revolve around its role as a Selective Androgen Receptor Degrader (SARD).

Part 1: The Core Directive - Proposed Mechanism of Action: Androgen Receptor Antagonism and Degradation

The androgen receptor signaling pathway is a pivotal driver in the development and progression of prostate cancer. Understanding this pathway is crucial to comprehending the therapeutic potential of 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

The Androgen Receptor Signaling Pathway

In its inactive state, the androgen receptor (AR) resides in the cytoplasm, complexed with heat shock proteins (HSPs). Upon binding to androgens, such as testosterone and its more potent metabolite dihydrotestosterone (DHT), the AR undergoes a conformational change. This change leads to the dissociation of HSPs, phosphorylation, and dimerization of the receptor. The activated AR dimer then translocates to the nucleus, where it binds to androgen response elements (AREs) on the DNA. This binding initiates the transcription of target genes that regulate cell growth, proliferation, and survival. In prostate cancer, this signaling pathway is often hyperactivated, leading to uncontrolled tumor growth.

Caption: Proposed Antagonistic and SARD Mechanism.

Structural Rationale for Activity

The structure of 2-(4-chloro-1H-pyrazol-1-yl)propanamide contains key pharmacophoric features that support its proposed mechanism of action. The pyrazole ring serves as a rigid scaffold that can engage in specific interactions within the AR ligand-binding domain. The 4-chloro substitution on the pyrazole ring can enhance binding affinity through halogen bonding or by occupying a hydrophobic pocket. The propanamide side chain is a critical component that likely contributes to the SARD activity, potentially by inducing a conformational change in the AR that marks it for proteasomal degradation.

Part 2: Scientific Integrity & Logic - Experimental Validation

To rigorously validate the proposed mechanism of action, a series of in vitro and cell-based assays are necessary.

In Vitro Assays

Assay	Purpose	Key Parameters Measured
AR Binding Assay	To determine the binding affinity of the compound to the androgen receptor.	Ki or IC50
AR Transactivation Assay	To measure the compound's ability to inhibit androgen-induced gene transcription.	IC50
AR Degradation Assay	To confirm the SARD activity by quantifying AR protein levels.	% AR degradation

Experimental Protocol: Androgen Receptor Binding Assay (Competitive Radioligand Binding)

• Preparation: Prepare human AR protein (recombinant or from cell lysates).

• Reaction Mixture: In a 96-well plate, combine the AR protein, a fixed concentration of a radiolabeled androgen (e.g., [3H]-DHT), and varying concentrations of 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

• Incubation: Incubate the mixture to allow for competitive binding to reach equilibrium.

• Separation: Separate the bound from unbound radioligand using a filter-based method.

• Detection: Quantify the amount of bound radioligand using a scintillation counter.

• Analysis: Calculate the IC50 value, which is the concentration of the compound that displaces 50% of the radiolabeled ligand. This can be converted to a binding affinity constant (Ki).

Experimental Protocol: AR Transactivation Assay (Reporter Gene Assay)

• Cell Culture: Culture a human prostate cancer cell line (e.g., LNCaP) that endogenously expresses AR and has been transfected with a reporter plasmid containing a luciferase gene under the control of an ARE promoter.

• Treatment: Treat the cells with a known concentration of an androgen (e.g., DHT) to induce luciferase expression, along with varying concentrations of 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

• Incubation: Incubate the cells for a sufficient period to allow for gene transcription and protein expression.

• Lysis and Assay: Lyse the cells and measure luciferase activity using a luminometer.

• Analysis: Determine the IC50 value, representing the concentration of the compound that inhibits 50% of the androgen-induced luciferase activity.

Experimental Protocol: AR Degradation Assay (Western Blot)

• Cell Culture: Culture an AR-positive prostate cancer cell line (e.g., VCaP).

• Treatment: Treat the cells with varying concentrations of 2-(4-chloro-1H-pyrazol-1-yl)propanamide for different time points.

• Lysis: Lyse the cells and collect the protein extracts.

• Quantification: Determine the total protein concentration in each lysate.

• Electrophoresis and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with a primary antibody specific for the androgen receptor, followed by a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensity for AR and a loading control (e.g., GAPDH or β-actin). Determine the percentage of AR degradation at each concentration and time point relative to the vehicle control.

Caption: Experimental Workflow for In Vitro Validation.

Cell-Based Assays

Experimental Protocol: Prostate Cancer Cell Proliferation Assay (MTT Assay)

• Cell Seeding: Seed androgen-dependent prostate cancer cells (e.g., LNCaP) in a 96-well plate.

• Treatment: Treat the cells with varying concentrations of 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

• Incubation: Incubate the cells for a period that allows for multiple cell divisions (e.g., 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Analysis: Calculate the percentage of cell viability at each concentration and determine the GI50 (concentration for 50% growth inhibition).

Part 3: Broader Biological Potential of Pyrazole Derivatives

While the primary focus is on androgen receptor antagonism, the pyrazole scaffold is known to interact with a variety of other biological targets. It is plausible that 2-(4-chloro-1H-pyrazol-1-yl)propanamide could exhibit additional, secondary mechanisms of action. These may include:

• Kinase Inhibition: Some pyrazole derivatives have been shown to inhibit protein kinases, such as the insulin-like growth factor-1 receptor (IGF-1R) kinase. [8]* Enzyme Inhibition: Pyrazole-containing compounds have been identified as inhibitors of enzymes like monoamine oxidase B (MAO-B) and N-acylethanolamine-hydrolyzing acid amidase (NAAA). [4][9]* Anti-inflammatory Activity: The pyrazole nucleus is a common feature in non-steroidal anti-inflammatory drugs (NSAIDs), suggesting potential activity against targets in inflammatory pathways like cyclooxygenase (COX) enzymes. [4] Further investigation through broader screening panels would be necessary to explore these potential secondary mechanisms.

Conclusion

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A Technical Guide to Investigating the Biological Potential of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Introduction and Core Hypothesis

The compound 2-(4-chloro-1H-pyrazol-1-yl)propanamide belongs to the pyrazole amide class, a chemical scaffold of significant interest in both agrochemical and pharmaceutical research. The pyrazole ring system is considered a "privileged structure" due to its ability to engage in various biological interactions, leading to a wide spectrum of activities.[1] While direct, extensive research on this specific molecule is not prominent in publicly accessible literature, its structural components—a halogenated pyrazole ring and a flexible propanamide side chain—provide a strong basis for postulating its potential biological activities.

The pyrazole core is a five-membered aromatic heterocycle with two adjacent nitrogen atoms. This arrangement allows it to act as both a hydrogen bond donor and acceptor, facilitating interactions with biological targets.[2] The propanamide moiety provides a flexible linker and additional points for hydrogen bonding. This combination is prevalent in numerous commercial products and clinical candidates.

This guide synthesizes information from extensive research on analogous pyrazole derivatives to build a scientifically grounded hypothesis for the potential bioactivities of 2-(4-chloro-1H-pyrazol-1-yl)propanamide. We will explore its potential as an agrochemical (herbicide, fungicide, insecticide) and as a therapeutic agent (kinase inhibitor), providing detailed experimental workflows for validation.

Postulated Biological Activity Profile Based on Structure-Activity Relationships (SAR)

The biological activity of pyrazole derivatives is highly dependent on the substitution patterns on both the pyrazole ring and its appended side chains.

Agrochemical Potential

The pyrazole amide scaffold is a cornerstone of modern agrochemical design.

• Herbicidal Activity : Many commercial herbicides feature a pyrazole core.[3] These compounds often act by inhibiting crucial plant enzymes. For example, pyrazole derivatives have been developed as inhibitors of 4-hydroxyphenylpyruvate dioxygenase (HPPD)[4] and protoporphyrinogen oxidase (PPO).[3] The specific substitution on the pyrazole ring and the nature of the amide substituent are critical for potency and selectivity.[5] The 4-chloro substitution on the pyrazole ring of the title compound is a common feature in bioactive molecules, potentially enhancing its binding affinity to target enzymes.[6]

• Fungicidal Activity : Pyrazole carboxamides are famously known as succinate dehydrogenase inhibitors (SDHIs), a major class of fungicides.[7] These molecules inhibit complex II of the mitochondrial respiratory chain, leading to fungal cell death. The amide portion of these molecules is crucial for their activity. While our title compound is a propanamide, not a carboxamide, this structural similarity warrants investigation. Furthermore, pyrazole amides have been found to exhibit antifungal properties through other mechanisms, including the induction of plant defense responses.[8] Some derivatives also target sterol 14α-demethylase (CYP51), a key enzyme in fungal membrane biosynthesis.[9][10]

• Insecticidal Activity : The pyrazole carboxamide structure is also found in several insecticides.[11][12] These compounds can act as mitochondrial electron transport inhibitors (METI) at complex I or as modulators of insect GABA receptors.[13][14] The specific substituents on the pyrazole and the amide nitrogen are key determinants of insecticidal versus other types of activity.[14] The N-unsubstituted propanamide in our target compound is less common in commercial insecticides but its potential should not be dismissed without empirical testing.

Therapeutic Potential: Kinase Inhibition

In medicinal chemistry, the pyrazole scaffold is a highly valued core for the development of protein kinase inhibitors.[15] Kinases play a central role in cellular signaling, and their dysregulation is a hallmark of diseases like cancer and inflammatory disorders.[16]

The pyrazole ring is an effective "hinge-binder," forming critical hydrogen bonds with the backbone of the kinase hinge region in the ATP-binding pocket.[2][17] This interaction is foundational for competitive kinase inhibition. Numerous FDA-approved kinase inhibitors, such as Ruxolitinib (JAK1/2 inhibitor) and Crizotinib (ALK/ROS1 inhibitor), incorporate a pyrazole moiety.[17] The specific structure of 2-(4-chloro-1H-pyrazol-1-yl)propanamide suggests it could be explored as an inhibitor for various kinase families, including but not limited to Aurora kinases, Janus kinases (JAKs), or cyclin-dependent kinases (CDKs), pending experimental validation.[16][18]

Experimental Validation Workflows

To empirically determine the biological activity of 2-(4-chloro-1H-pyrazol-1-yl)propanamide, a tiered screening approach is recommended. This begins with broad, high-throughput primary screens, followed by more specific secondary and mechanistic assays.

Tier 1: Primary High-Throughput Bioactivity Screening

The initial step is to perform a broad screen to identify the most promising area of activity. This involves testing the compound at a single high concentration (e.g., 50-100 µM) against a diverse panel of biological systems.

• Preparation : Dissolve the test compound in DMSO to create a 10 mM stock solution.

• Assay Plates : Prepare 96-well plates for each assay type:

  • Herbicidal : Wells containing seeds of a fast-growing plant like Lemna minor (duckweed) in a growth medium.

  • Fungicidal : Wells containing a spore suspension of a common fungus like Botrytis cinerea in potato dextrose broth (PDB).

  • Insecticidal : Wells containing a relevant insect cell line (e.g., Sf9) or a small insect species like Drosophila melanogaster.

  • Antiproliferative : Wells containing a human cancer cell line (e.g., HCT116 colorectal cancer) in a suitable cell culture medium.

• Treatment : Add the test compound to the wells to reach a final concentration of 100 µM. Include a DMSO-only vehicle control and a relevant positive control for each plate (e.g., glyphosate for herbicide, carbendazim for fungicide, cypermethrin for insecticide, doxorubicin for cancer cells).

• Incubation : Incubate plates under appropriate conditions (light/dark cycle and temperature for plants, specific temperature for fungi, cells, and insects) for a suitable duration (e.g., 72 hours).

• Readout : Assess the endpoint for each assay.

  • Herbicidal : Measure the frond count or chlorophyll content (fluorometric reading).

  • Fungicidal : Measure optical density at 600 nm (OD600) to assess fungal growth.

  • Insecticidal : Measure cell viability using an MTT or CellTiter-Glo assay.

  • Antiproliferative : Measure cell viability using an MTT or CellTiter-Glo assay.

• Analysis : Calculate the percent inhibition relative to the vehicle control. A significant inhibition (>50%) in any of the assays warrants progression to Tier 2 validation.

Caption: Postulated SDHI Mechanism of Action.

This protocol is for follow-up on a positive antiproliferative screen.

• Broad Kinase Panel Screen :

  • Submit the compound to a commercial kinase profiling service (e.g., Eurofins, Promega).

  • Screen at a fixed concentration (e.g., 1 or 10 µM) against a panel of 100+ kinases.

  • The results will be reported as percent inhibition, identifying the most sensitive kinase "hits."

• In Vitro Kinase IC₅₀ Determination :

  • For the top kinase hits identified, perform a dose-response assay to determine the IC₅₀.

  • Use a suitable assay format, such as the ADP-Glo™ Kinase Assay, which measures ADP production as an indicator of kinase activity.

  • Set up reactions containing the target kinase, its specific substrate, ATP, and serial dilutions of the test compound.

  • After incubation, add ADP-Glo™ reagent to convert ADP to ATP, then add Kinase Detection Reagent to generate a luminescent signal proportional to the ADP produced.

  • Measure luminescence and plot the results against compound concentration to calculate the IC₅₀.

• Cell-Based Target Engagement Assay :

  • To confirm that the compound inhibits the target kinase within a cellular context, perform a Western blot analysis.

  • Treat cells with the compound for a set period.

  • Lyse the cells and perform a Western blot using an antibody specific for the phosphorylated form of a known downstream substrate of the target kinase.

  • A reduction in the phosphorylation signal compared to the vehicle control indicates target engagement.

Caption: Inhibition of a Cellular Kinase Cascade.

Data Presentation and Interpretation

All quantitative data from dose-response experiments should be summarized in tables for clear comparison.

Table 1: Summary of Postulated Bioactivity Data

Assay Type	Target Organism/System	Endpoint	Potency (EC₅₀/IC₅₀)	Positive Control	Potency of Control
Fungicidal	R. solani	Mycelial Growth	[Experimental Value]	Carbendazim	[Literature Value]
Enzymatic	Fungal SDH	Enzyme Activity	[Experimental Value]	Boscalid	[Literature Value]
Antiproliferative	HCT116 Cells	Cell Viability	[Experimental Value]	Doxorubicin	[Literature Value]

| Kinase | Aurora Kinase A | Enzyme Activity | [Experimental Value] | Tozasertib | [Literature Value] |

Interpretation:

• A low EC₅₀/IC₅₀ value (typically in the nanomolar to low micromolar range) indicates high potency.

• Comparing the whole-cell/organism potency (EC₅₀) with the enzymatic potency (IC₅₀) provides insight into factors like cell permeability and off-target effects.

• A significant difference between activity against different targets (e.g., fungal vs. human cells) indicates selectivity, a crucial parameter for both agrochemical and drug development.

Conclusion and Future Directions

While 2-(4-chloro-1H-pyrazol-1-yl)propanamide is an understudied molecule, its chemical structure strongly suggests a high potential for biological activity. Based on extensive precedent from related pyrazole amides, the most promising activities are likely to be in the agrochemical sector (fungicidal or herbicidal) or as a kinase inhibitor for therapeutic applications. The experimental workflows detailed in this guide provide a robust, logical, and efficient pathway to elucidate the bioactivity profile of this compound.

Should potent activity be discovered, future work would involve:

• SAR Expansion : Synthesizing analogues by modifying the substituents on the pyrazole ring (e.g., at the 3 and 5 positions) and on the propanamide chain to improve potency and selectivity.

• Selectivity Profiling : Testing against a broader panel of related targets (e.g., different fungal species or a wider range of kinases) to establish a selectivity index.

• In Vivo Testing : Advancing the most promising compounds to greenhouse trials (for agrochemicals) or animal models of disease (for therapeutics) to evaluate efficacy. [19] This structured approach ensures that the investigation is both scientifically rigorous and resource-efficient, maximizing the potential for discovering a novel bioactive lead compound.

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A Technical Guide to 2-(4-chloro-1H-pyrazol-1-yl)propanamide: Synthesis, Potential Applications, and Research Perspectives

This in-depth technical guide provides a comprehensive overview of 2-(4-chloro-1H-pyrazol-1-yl)propanamide, a heterocyclic compound with significant potential in medicinal chemistry and drug development. Drawing upon the established bioactivity of the pyrazole scaffold, this document will explore the synthesis, physicochemical properties, and putative biological activities of this specific propanamide derivative. For researchers, scientists, and drug development professionals, this guide offers a foundational understanding and practical insights into a promising molecule for further investigation.

Introduction: The Prominence of the Pyrazole Moiety

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone in medicinal chemistry.[1] Its unique structural and electronic properties contribute to a wide range of pharmacological activities, including anti-inflammatory, analgesic, antimicrobial, and antitumor effects.[2] A significant number of approved drugs incorporate the pyrazole core, underscoring its therapeutic relevance. The amide functionality is also a highly prevalent structural motif in pharmaceuticals, contributing to molecular stability and facilitating key interactions with biological targets. The strategic combination of a 4-chlorinated pyrazole ring with a propanamide side chain in 2-(4-chloro-1H-pyrazol-1-yl)propanamide suggests a molecule designed for specific biological interactions and potential therapeutic efficacy.

Physicochemical Properties and Structure

A clear understanding of the physicochemical properties of 2-(4-chloro-1H-pyrazol-1-yl)propanamide is fundamental for its application in research and development. These properties influence its solubility, stability, and pharmacokinetic profile.

Property	Value	Source
CAS Number	1205841-05-9	[3]
Molecular Formula	C₆H₈ClN₃O	[3]
Molecular Weight	173.60 g/mol	[3]
IUPAC Name	2-(4-chloro-1H-pyrazol-1-yl)propanamide	[4]
SMILES	CC(C(=O)N)N1C=C(Cl)C=N1	[3]

Synthesis and Characterization

Proposed Synthetic Pathway

Caption: Proposed synthesis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Detailed Experimental Protocol (Proposed)

Step 1: N-alkylation of 4-chloro-1H-pyrazole

• To a solution of 4-chloro-1H-pyrazole (1.0 eq) in a suitable polar aprotic solvent such as dimethylformamide (DMF), add a base, for instance, potassium carbonate (K₂CO₃, 1.5 eq).

• Stir the mixture at room temperature for 30 minutes to facilitate the deprotonation of the pyrazole nitrogen.

• Add 2-bromopropanamide (1.1 eq) to the reaction mixture.

• Heat the reaction to 60-80 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and pour it into cold water.

• Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Characterization

The synthesized compound should be thoroughly characterized to confirm its identity and purity using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to elucidate the molecular structure.

• Mass Spectrometry (MS): To confirm the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Potential Biological Activities and Therapeutic Applications

The biological activity of 2-(4-chloro-1H-pyrazol-1-yl)propanamide has not been explicitly reported in the scientific literature. However, based on the extensive research on structurally similar pyrazole-1-yl-propanamides, we can infer its potential as a modulator of the androgen receptor (AR).[8][9][10]

Androgen Receptor Antagonism in Prostate Cancer

Prostate cancer is a leading cause of cancer-related death in men, and the androgen receptor is a key driver of its progression.[9] Nonsteroidal antiandrogens that target the AR are a mainstay of prostate cancer therapy. Recent research has focused on the development of novel AR antagonists and selective androgen receptor degraders (SARDs) to overcome resistance to existing treatments.[8][10]

A library of novel aryl pyrazol-1-yl-propanamides has been designed and synthesized as SARDs and pan-antagonists that exhibit broad-scope AR antagonism.[8][9][10] These compounds have demonstrated potent in vivo antitumor activity in enzalutamide-resistant prostate cancer models.[8][10] The core structure of 2-(4-chloro-1H-pyrazol-1-yl)propanamide aligns with the general pharmacophore of these active compounds, suggesting it may possess similar AR inhibitory properties.

Caption: Putative mechanism of action as an androgen receptor antagonist.

Experimental Workflow for Biological Evaluation

To investigate the potential anti-cancer activity of 2-(4-chloro-1H-pyrazol-1-yl)propanamide, the following experimental workflow is recommended:

Caption: Experimental workflow for evaluating biological activity.

Pharmacokinetics and Toxicology: Predictive Insights

Direct pharmacokinetic and toxicological data for 2-(4-chloro-1H-pyrazol-1-yl)propanamide are not available. However, insights can be drawn from studies on other pyrazole-containing compounds.

Pharmacokinetic studies of pyrazole derivatives in mice have been conducted to guide clinical trials, focusing on plasma drug profiles, tissue distribution, and elimination pathways.[11] For a novel pyrazole-based compound, it was found to be highly protein-bound with excretion primarily through feces and urine.[11] It is reasonable to hypothesize that 2-(4-chloro-1H-pyrazol-1-yl)propanamide would exhibit similar pharmacokinetic characteristics.

Toxicological assessment is crucial for any new chemical entity. A novel pyrazole-containing compound, CH-223191, was identified as a potent antagonist of the aryl hydrocarbon receptor (AhR) and was shown to prevent TCDD-induced toxicity in mice.[12] This highlights the potential for pyrazole derivatives to have protective effects. However, a comprehensive toxicological profile, including acute and chronic toxicity studies, would be necessary to establish the safety of 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Analytical Methodologies

For the quantitative analysis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide in biological matrices and for quality control purposes, the development of a robust analytical method is essential. Based on methodologies for similar compounds, a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method would be the gold standard.[13]

Proposed LC-MS/MS Method Development

• Sample Preparation: Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to isolate the analyte from the matrix (e.g., plasma, tissue homogenate).

• Chromatographic Separation: Reversed-phase HPLC using a C18 column with a gradient elution of acetonitrile and water containing a small percentage of formic acid.

• Mass Spectrometric Detection: Electrospray ionization (ESI) in positive ion mode with multiple reaction monitoring (MRM) for high selectivity and sensitivity.

Conclusion and Future Directions

2-(4-chloro-1H-pyrazol-1-yl)propanamide represents a promising yet underexplored molecule within the vast landscape of pyrazole-based compounds. While direct experimental data remains scarce, a comprehensive analysis of related structures strongly suggests its potential as an androgen receptor modulator with possible applications in the treatment of prostate cancer.

Future research should focus on the definitive synthesis and characterization of this compound, followed by a systematic evaluation of its biological activity using the proposed experimental workflow. In-depth pharmacokinetic and toxicological studies will be paramount to ascertain its drug-like properties and safety profile. The insights provided in this technical guide aim to catalyze further investigation into 2-(4-chloro-1H-pyrazol-1-yl)propanamide, potentially unlocking a new therapeutic agent in the fight against hormone-driven cancers.

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An In-depth Technical Guide to 2-(4-chloro-1H-pyrazol-1-yl)propanamide and Related Pyrazole Compounds in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the scaffold of numerous clinically approved drugs. Its unique physicochemical properties, including metabolic stability and the ability to act as a versatile pharmacophore, have led to its prevalence in modern drug discovery.[1] This guide focuses on a specific, yet representative, member of this class: 2-(4-chloro-1H-pyrazol-1-yl)propanamide . We will delve into its synthesis, explore the broader context of related pyrazole compounds as potent kinase inhibitors, and provide detailed experimental protocols and conceptual frameworks relevant to researchers in the field. While specific biological data for the title compound is not extensively published, this guide will leverage data from closely related analogs to provide insights into its potential therapeutic applications and guide future research.

The Pyrazole Scaffold: A Privileged Structure in Medicinal Chemistry

The five-membered aromatic ring of pyrazole, containing two adjacent nitrogen atoms, is a recurring motif in a multitude of biologically active molecules.[2] This heterocycle is found in drugs spanning a wide range of therapeutic areas, from anti-inflammatory agents like celecoxib to anticancer kinase inhibitors such as ruxolitinib.[3] The success of the pyrazole scaffold can be attributed to several key features:

• Metabolic Stability: The pyrazole ring is generally resistant to metabolic degradation, contributing to favorable pharmacokinetic profiles.

• Hydrogen Bonding Capabilities: The two nitrogen atoms can act as both hydrogen bond donors and acceptors, facilitating strong and specific interactions with biological targets.[1]

• Structural Versatility: The pyrazole ring can be readily substituted at multiple positions, allowing for fine-tuning of steric and electronic properties to optimize potency and selectivity.

• Bioisosteric Replacement: Pyrazole can serve as a bioisostere for other aromatic systems, like phenyl or imidazole rings, often leading to improved physicochemical properties and biological activity.[1]

These attributes have made pyrazole derivatives a particular focus in the development of kinase inhibitors, a class of drugs that has revolutionized cancer therapy.

Synthesis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide: A Proposed Pathway

Proposed Synthetic Route

The proposed synthesis proceeds via the nucleophilic substitution of a halogenated propanamide by 4-chloro-1H-pyrazole in the presence of a suitable base.

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A Comprehensive Technical Guide to the Safe Handling and Application of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

This guide provides an in-depth overview of 2-(4-chloro-1H-pyrazol-1-yl)propanamide, a heterocyclic compound of interest in contemporary chemical and pharmaceutical research. Designed for researchers, scientists, and professionals in drug development, this document outlines the critical safety protocols, handling procedures, and potential research applications of this molecule. By integrating established safety principles with insights into its chemical reactivity and biological significance, this guide aims to foster a secure and efficient research environment.

Introduction and Chemical Context

2-(4-chloro-1H-pyrazol-1-yl)propanamide belongs to the pyrazole class of heterocyclic compounds, which are integral scaffolds in medicinal chemistry. Pyrazole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1] The subject molecule, with its specific substitutions, presents a unique profile for investigation as a potential intermediate or active compound in drug discovery programs. For instance, related pyrazole structures are key components in the synthesis of drugs such as Darolutamide, an anti-androgen medication used in the treatment of prostate cancer.[2] Understanding the safety and handling of this compound is paramount for its exploration in research and development.

Hazard Identification and Risk Assessment

Due to the limited availability of a specific Safety Data Sheet (SDS) for 2-(4-chloro-1H-pyrazol-1-yl)propanamide, a comprehensive risk assessment has been formulated by extrapolating data from structurally analogous compounds, such as 4-chloro-1H-pyrazole.[3][4] This approach allows for a scientifically grounded estimation of potential hazards.

Globally Harmonized System (GHS) Classification (Inferred)

The following table summarizes the inferred GHS classification for 2-(4-chloro-1H-pyrazol-1-yl)propanamide. This classification is based on the known hazards of similar pyrazole derivatives and should be treated as a precautionary guideline.

Hazard Class	Category	Hazard Statement	Signal Word	Pictogram
Acute Toxicity, Oral	4	H302: Harmful if swallowed	Warning	GHS07
Skin Corrosion/Irritation	2	H315: Causes skin irritation	Warning	GHS07
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation	Warning	GHS07
Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation)	3	H335: May cause respiratory irritation	Warning	GHS07

This data is inferred from related compounds and should be used for guidance. A substance-specific risk assessment is always recommended.

Hierarchy of Controls

Effective management of the risks associated with handling 2-(4-chloro-1H-pyrazol-1-yl)propanamide necessitates a multi-layered approach. The hierarchy of controls, illustrated below, prioritizes the most effective measures for risk mitigation.

Caption: Hierarchy of controls for safe chemical handling.

Safe Handling and Storage Protocols

Adherence to meticulous handling and storage procedures is critical to ensure the safety of laboratory personnel and the integrity of the compound.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the final line of defense against chemical exposure.

• Eye Protection: Chemical safety goggles are mandatory to protect against splashes.

• Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn. It is crucial to inspect gloves for any signs of degradation or perforation before use.

• Body Protection: A flame-retardant laboratory coat must be worn and fully fastened.

• Respiratory Protection: If working outside of a certified fume hood or if aerosolization is possible, a respirator with an appropriate organic vapor cartridge is recommended.

Laboratory Handling Procedures

• Preparation: Before handling, ensure that a chemical fume hood is operational and the sash is at the appropriate height.

• Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to minimize inhalation exposure.

• Spill Management: An appropriate spill kit should be readily accessible. In the event of a spill, evacuate the immediate area and follow the established spill cleanup protocol.[3]

• Waste Disposal: Dispose of all contaminated materials, including empty containers and used PPE, in accordance with institutional and local regulations for hazardous chemical waste.

Storage Requirements

• Store in a tightly sealed, properly labeled container.

• Keep in a cool, dry, and well-ventilated area.[3]

• Segregate from incompatible materials such as strong oxidizing agents and strong acids.

• Containers should be protected from physical damage.[3]

Caption: Workflow for responding to a chemical spill.

Synthesis and Purification

The synthesis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide can be achieved through various synthetic routes. A representative method involves the N-alkylation of 4-chloropyrazole with a suitable propanamide precursor. The following is a generalized protocol based on similar reactions found in the literature.[5]

Representative Synthesis Protocol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-chloro-1H-pyrazole in a suitable aprotic solvent such as dimethylformamide (DMF).

• Deprotonation: Add a slight molar excess of a base (e.g., sodium hydride) portion-wise at 0 °C to deprotonate the pyrazole nitrogen.

• Alkylation: To the resulting solution, add an equimolar amount of 2-bromopropanamide dropwise.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for several hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Caption: A simplified reaction scheme for the synthesis.

Toxicological and Mechanistic Insights

For instance, some pyrazole derivatives have shown activity as N-acylethanolamine-hydrolyzing acid amidase (NAAA) inhibitors, which are involved in inflammatory responses.[6] Others have demonstrated potential as anti-androgen agents for the treatment of prostate cancer.[2][7] The biological activity of 2-(4-chloro-1H-pyrazol-1-yl)propanamide would likely be influenced by its specific substituent pattern, and further research is warranted to elucidate its mechanism of action and toxicological profile.

Conclusion

2-(4-chloro-1H-pyrazol-1-yl)propanamide is a compound with significant potential in chemical and pharmaceutical research. A thorough understanding of its safety and handling is essential for its responsible investigation. By adhering to the principles of the hierarchy of controls, utilizing appropriate personal protective equipment, and following established laboratory procedures, researchers can safely explore the synthetic and biological applications of this and other novel chemical entities.

References

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• Process for the preparation of N-{(2S)-1-[3-(3-chloro-4-cyanophenyl)-1H-pyrazol-1-yl] propan-2-yl}-5-(1-hydroxyethyl)-1H-pyrazole-3-carboxamide. (2021, May 3). Technical Disclosure Commons. [Link]

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Protocols & Analytical Methods

Application Note & Protocol: A Validated Synthesis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Abstract

This document provides a comprehensive, two-step protocol for the synthesis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide, a valuable heterocyclic building block in medicinal chemistry and drug development. The synthesis begins with the regioselective chlorination of 1H-pyrazole to yield 4-chloro-1H-pyrazole, followed by a nucleophilic N-alkylation with 2-bromopropanamide. This guide is designed for researchers in organic synthesis, offering in-depth explanations for experimental choices, self-validating quality control checkpoints, and robust safety guidelines to ensure reproducibility and reliability in the laboratory.

Introduction and Strategic Overview

Pyrazole derivatives are foundational scaffolds in modern pharmacology, known for a wide range of biological activities.[1] The introduction of a chlorine atom at the C4 position and an N-alkylated propanamide side chain creates a versatile intermediate with multiple points for further functionalization. The synthetic strategy detailed herein is designed for efficiency and control, proceeding through two distinct, high-yielding stages.

The core logic of this synthesis is:

• Activation of the Pyrazole Ring: The first step involves an electrophilic aromatic substitution to install a chlorine atom onto the electron-rich pyrazole ring. We utilize sodium hypochlorite, an accessible and effective chlorinating agent for this transformation.[2]

• Formation of the C-N Bond: The second step is a classic N-alkylation reaction. The acidic N-H proton of 4-chloro-1H-pyrazole is removed by a mild base, generating a pyrazolate anion that acts as a potent nucleophile to displace the bromide from 2-bromopropanamide.[3][4]

This approach ensures high regioselectivity and provides a clear path to the desired product, which can be rigorously validated at each stage.

Overall Synthetic Workflow

Figure 1: Overall Synthetic Workflow Diagram.

Part 1: Synthesis of 4-chloro-1H-pyrazole

Principle and Rationale

This step employs an electrophilic aromatic substitution reaction. Pyrazole is an electron-rich heterocycle, making it susceptible to halogenation. The reaction is performed in an aqueous solution of sodium hypochlorite (NaOCl), which provides the electrophilic chlorine species. The reaction temperature is maintained below 30°C to minimize the formation of polychlorinated byproducts and ensure regioselectivity for the C4 position.[2]

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)
1H-Pyrazole	C₃H₄N₂	68.08	3.40 g	50.0
Sodium Hypochlorite	NaOCl	74.44	42.5 g (of 8.7% w/w aq. sol.)	50.0
Water (Deionized)	H₂O	18.02	100 mL	-
Dichloromethane	CH₂Cl₂	84.93	3 x 50 mL	-
Brine (sat. aq. NaCl)	NaCl	58.44	25 mL	-
Anhydrous MgSO₄	MgSO₄	120.37	~5 g	-

Detailed Experimental Protocol

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, suspend 1H-pyrazole (3.40 g, 50.0 mmol) in 100 mL of deionized water.

• Reagent Addition: Cool the suspension in an ice-water bath. Add the aqueous sodium hypochlorite solution (42.5 g, 50.0 mmol) dropwise via the dropping funnel over 30-45 minutes. Causality: A slow, controlled addition is critical to maintain the internal temperature below 30°C, preventing side reactions.[2]

• Reaction Monitoring (IPC): Stir the reaction mixture vigorously at room temperature for 2-3 hours after the addition is complete. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes as the eluent. The disappearance of the pyrazole spot (visualized with iodine or KMnO₄ stain) indicates reaction completion.

• Work-up and Extraction: Transfer the reaction mixture to a 500 mL separatory funnel. Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Washing and Drying: Combine the organic extracts and wash with brine (25 mL). Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from a minimal amount of hot hexanes or a hexanes/ethyl acetate mixture to yield 4-chloro-1H-pyrazole as a white crystalline solid.

Expected Results and Characterization

• Yield: 75-85%

• Physical Appearance: White crystalline solid

• Melting Point: 77-79 °C

• ¹H NMR (400 MHz, CDCl₃): δ 7.65 (s, 2H, pyrazole-H), 10.5-11.5 (br s, 1H, N-H).

Part 2: Synthesis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Principle and Rationale

This step is an N-alkylation of the synthesized 4-chloro-1H-pyrazole.[3] Potassium carbonate (K₂CO₃) is employed as a mild, heterogeneous base to deprotonate the pyrazole N-H. This choice prevents potential side reactions that could occur with stronger, more soluble bases. Dimethylformamide (DMF) is used as the polar aprotic solvent due to its ability to dissolve the reactants and facilitate the Sₙ2 reaction between the pyrazolate anion and the electrophile, 2-bromopropanamide.

N-Alkylation Mechanism Overview

Figure 2: Simplified N-Alkylation Mechanism.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)
4-chloro-1H-pyrazole	C₃H₃ClN₂	102.52	4.10 g	40.0
2-Bromopropanamide	C₃H₆BrNO	151.99	6.08 g	40.0
Potassium Carbonate	K₂CO₃	138.21	8.29 g	60.0 (1.5 eq)
Dimethylformamide (DMF)	C₃H₇NO	73.09	80 mL	-
Ethyl Acetate	C₄H₈O₂	88.11	~200 mL	-
Water (Deionized)	H₂O	18.02	~200 mL	-
Brine (sat. aq. NaCl)	NaCl	58.44	50 mL	-
Anhydrous Na₂SO₄	Na₂SO₄	142.04	~10 g	-

Detailed Experimental Protocol

• Reaction Setup: To a 250 mL oven-dried, round-bottom flask under a nitrogen atmosphere, add 4-chloro-1H-pyrazole (4.10 g, 40.0 mmol), potassium carbonate (8.29 g, 60.0 mmol), and anhydrous DMF (80 mL).

• Reagent Addition: Add 2-bromopropanamide (6.08 g, 40.0 mmol) to the stirred suspension.

• Reaction Conditions: Heat the reaction mixture to 60-70 °C and stir for 12-18 hours.

• Reaction Monitoring (IPC): Monitor the consumption of the starting material by TLC (Eluent: 70% Ethyl Acetate / 30% Hexanes) or LC-MS.

• Quenching and Work-up: After cooling to room temperature, pour the reaction mixture into 200 mL of cold deionized water. A precipitate may form. Stir for 30 minutes.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract with ethyl acetate (3 x 75 mL).

• Washing and Drying: Combine the organic layers and wash sequentially with water (2 x 50 mL) and brine (50 mL). Causality: The water washes are crucial for removing the highly polar DMF solvent. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product will be a viscous oil or solid. Purify by flash column chromatography on silica gel, eluting with a gradient of 30% to 80% ethyl acetate in hexanes to afford the pure product.

Expected Results and Characterization

• CAS Number: 1205841-05-9[5]

• Yield: 65-80%

• Physical Appearance: Off-white to pale yellow solid.

• Molecular Formula: C₆H₈ClN₃O

• Molecular Weight: 173.60 g/mol

• ¹H NMR (400 MHz, CDCl₃): δ 7.58 (s, 1H), 7.52 (s, 1H), 6.80 (br s, 1H, NH), 5.55 (br s, 1H, NH), 4.85 (q, J = 7.2 Hz, 1H), 1.75 (d, J = 7.2 Hz, 3H).

• LC-MS (ESI): m/z 174.0 [M+H]⁺.

Trustworthiness: A Self-Validating System

To ensure the integrity of the synthesis, specific analytical checkpoints are mandatory.

Stage	Checkpoint	Method	Acceptance Criteria
Part 1	Reaction Completion	TLC	Disappearance of 1H-pyrazole spot.
Part 1	Intermediate Purity	NMR, m.p.	Spectra consistent with 4-chloro-1H-pyrazole structure; m.p. within ±2°C of literature value.
Part 2	Reaction Completion	TLC / LC-MS	Disappearance of 4-chloro-1H-pyrazole.
Part 2	Final Product Identity	¹H NMR, ¹³C NMR, MS	Spectra and mass match the target structure.
Part 2	Final Product Purity	HPLC	>95% purity.

Safety and Handling

All operations must be conducted in a well-ventilated chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• 1H-Pyrazole: Harmful if swallowed.

• Sodium Hypochlorite: Corrosive. Causes severe skin burns and eye damage. Reacts with acids to produce toxic chlorine gas.

• 2-Bromopropanamide: Acutely toxic and causes skin corrosion/irritation.[6] Handle with extreme care. Always use a spatula and weigh in a fume hood.

• Dimethylformamide (DMF): A reproductive toxin. Avoid inhalation and skin contact.

• Dichloromethane: A suspected carcinogen. Minimize exposure.[7]

Refer to the Safety Data Sheets (SDS) for each reagent before commencing work.[6][7][8] An emergency eyewash and safety shower must be readily accessible.

References

• Google Patents. (n.d.). Preparation of 4-chloropyrazoles. US5047551A.
• Google Patents. (n.d.). A kind of preparation method of 4-chloropyrazole derivative. CN103923012A.

• Lyalin, B. V., et al. (2008). Electrosynthesis of 4-Chloro Derivatives of Pyrazole and Alkylpyrazoles. Russian Journal of Electrochemistry. Retrieved from [Link]

• International Journal of Research in Pharmacy and Science. (n.d.). Synthesis of 4-chloro-2-(3,5-dimethyl-1h-pyrazol-1-yl)-6-methylpyrimidine. Retrieved from [Link]

• Vala, R. M., et al. (2023). Synthesis of N-(4-chlorophenyl) substituted pyrano[2,3-c]pyrazoles enabling PKBβ/AKT2 inhibitory and in vitro anti-glioma activity. RSC Medicinal Chemistry. Retrieved from [Link]

• PubChem. (n.d.). 2-chloro-N-(4-nitro-1H-pyrazol-5-yl)propanamide. Retrieved from [Link]

• Molecules. (2018). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Retrieved from [Link]

• AA Blocks. (n.d.). 3-(4-chloro-1H-pyrazol-1-yl)-2-(propylamino)propanamide. Retrieved from [Link]

• ResearchGate. (2018). N-Alkylation of 4-chloropyrazole 6 with trichloroacetimidates. Retrieved from [Link]

• PubChem. (n.d.). 2-(4-chloro-1H-pyrazol-1-yl)propanoic acid. Retrieved from [Link]

• Marmara Pharmaceutical Journal. (2021). 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N-propananilide Derivatives: Design, Synthesis and Neuroprotectivity Potential Against 6-OHDA Induced Neurotoxicity Model. Retrieved from [Link]

• World Journal of Pharmaceutical Research. (n.d.). Synthesis and Biological Evaluation of Some Novel Pyrazole Derivatives. Retrieved from [Link]

• ResearchGate. (2017). Synthetic route to the new 3-(pyrazol-1-yl)propanamide (PPA) derivatives 3 and 4. Retrieved from [Link]

• Marmara Pharmaceutical Journal. (2021). General procedure for the synthesis of the compounds 1-12. Retrieved from [Link]

• Technical Disclosure Commons. (2021). Process for the preparation of N-{(2S)-1-[3-(3-chloro-4-cyanophenyl)-1H-pyrazol-1yl] propan-2-yl}-5-(1-hydroxyethyl)-1H-pyrazole-3-carboxamide. Retrieved from [Link]

• Journal of Organic Chemistry and Pharmaceutical Research. (n.d.). Synthesis of 1,3-disubstituted pyrazoles using ionic liquid. Retrieved from [Link]

• Technical Disclosure Commons. (2021). Process for the preparation of N-{(2S)-1-[3-(3-chloro-4-cyanophenyl)-1H-pyrazol-1yl] propan-2-yl}-5-(1-hydroxyethyl)-1H-pyrazole-3-carboxamide. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 2-Chloro-4-(1-((2S)-2-(5-(1-hydroxyethyl)-1H-pyrazole-3-carboxamido)propyl)-1H-pyrazol-3-yl)benzoic Acid. Retrieved from [Link]

• PubChemLite. (n.d.). 2-chloro-n-(3,5-dimethyl-1-phenyl-1h-pyrazol-4-yl)propanamide. Retrieved from [Link]

• ResearchGate. (2007). Strategy To Prepare 3-Bromo- and 3-Chloropyrazoles. Retrieved from [Link]

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Application Notes & Protocols for the In Vitro Evaluation of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

A Senior Application Scientist's Guide to Characterizing a Novel Pyrazole-Based Kinase Inhibitor

Introduction: The Rationale for Investigating Pyrazole Analogs as Kinase Inhibitors

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1] Its unique physicochemical properties, including the ability to act as both a hydrogen bond donor and acceptor, make it an ideal framework for designing potent and selective enzyme inhibitors.[1] A significant number of pyrazole-containing compounds have been developed as kinase inhibitors for the treatment of various cancers.[2][3][4] Kinases, particularly cyclin-dependent kinases (CDKs), are critical regulators of the cell cycle, and their dysregulation is a hallmark of cancer.[5] Therefore, the identification of novel CDK inhibitors is a promising avenue for anticancer drug discovery.

This guide provides a comprehensive framework for the in vitro characterization of "2-(4-chloro-1H-pyrazol-1-yl)propanamide," a novel pyrazole derivative with suspected kinase inhibitory activity. We will proceed under the working hypothesis that this compound is a potential CDK inhibitor. The following protocols are designed as a tiered screening cascade, starting with a direct biochemical assay, followed by cell-based assays to assess cellular potency and mechanism of action.

Tier 1: Primary Biochemical Assay - Direct Kinase Inhibition

The first step is to determine if "2-(4-chloro-1H-pyrazol-1-yl)propanamide" directly inhibits the enzymatic activity of a specific CDK. We will use CDK4/Cyclin D3 as a representative kinase, as its dysregulation is common in many cancers.[5]

Principle of the Assay

This protocol utilizes a luminescence-based kinase assay that measures the amount of ATP remaining after a kinase reaction. The amount of light generated is inversely proportional to the kinase activity.

Protocol: CDK4/Cyclin D3 Luminescence Kinase Assay

Materials:

• Recombinant human CDK4/Cyclin D3 enzyme

• CDK4 substrate peptide

• ATP

• Kinase assay buffer

• Kinase-Glo® Max Luminescence Kinase Assay kit

• "2-(4-chloro-1H-pyrazol-1-yl)propanamide" (test compound)

• Palbociclib (positive control inhibitor)

• DMSO (vehicle control)

• White, opaque 96-well plates

• Multimode plate reader with luminescence detection

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of "2-(4-chloro-1H-pyrazol-1-yl)propanamide" and Palbociclib in DMSO. Create a serial dilution series (e.g., 10-point, 3-fold dilutions) in DMSO.

• Reaction Setup:

  • Add 5 µL of diluted test compound, positive control, or DMSO to the wells of a 96-well plate.

  • Prepare a master mix containing kinase assay buffer, CDK4/Cyclin D3 enzyme, and CDK4 substrate peptide. Add 20 µL of this master mix to each well.

  • Incubate for 10 minutes at room temperature to allow the compound to bind to the kinase.

• Initiate Kinase Reaction:

  • Prepare a solution of ATP in kinase assay buffer.

  • Add 25 µL of the ATP solution to each well to start the reaction.

  • Incubate the plate at 30°C for 1 hour with gentle agitation.

• Detection:

  • Allow the plate and the Kinase-Glo® Max reagent to equilibrate to room temperature.

  • Add 50 µL of Kinase-Glo® Max reagent to each well.

  • Incubate for 10 minutes at room temperature to stabilize the luminescent signal.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

  • Plot the percentage of inhibition against the compound concentration (log scale) and fit the data to a four-parameter logistic equation to determine the IC50 value.

Expected Results and Interpretation

A dose-dependent decrease in luminescence (increase in inhibition) indicates that the test compound directly inhibits CDK4/Cyclin D3 activity. The IC50 value provides a quantitative measure of the compound's potency.

Compound	IC50 (nM)
"2-(4-chloro-1H-pyrazol-1-yl)propanamide"	TBD
Palbociclib (Positive Control)	~10
DMSO (Vehicle Control)	>10,000

Tier 2: Secondary Cellular Assay - Antiproliferative Activity

If the compound shows direct kinase inhibition, the next step is to assess its ability to inhibit the growth of cancer cells. We will use the MCF-7 breast cancer cell line, which is known to be dependent on CDK4/6 activity.

Principle of the Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity. Viable cells with active metabolism convert the yellow MTT into a purple formazan product, which can be quantified by spectrophotometry.

Protocol: MTT Cell Proliferation Assay

Materials:

• MCF-7 cells

• DMEM supplemented with 10% FBS and 1% penicillin-streptomycin

• "2-(4-chloro-1H-pyrazol-1-yl)propanamide"

• Doxorubicin (positive control)

• MTT solution

• Solubilization buffer (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

• Spectrophotometer

Procedure:

• Cell Seeding: Seed MCF-7 cells into a 96-well plate at a density of 5,000 cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare a serial dilution of the test compound and positive control in cell culture medium.

  • Remove the old medium from the cells and add 100 µL of the compound dilutions.

  • Incubate for 72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 4 hours at 37°C.

• Formazan Solubilization:

  • Carefully remove the medium.

  • Add 100 µL of solubilization buffer to each well and mix thoroughly to dissolve the formazan crystals.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a spectrophotometer.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against compound concentration (log scale) and determine the GI50 (concentration for 50% growth inhibition).

Expected Results and Interpretation

A dose-dependent decrease in cell viability suggests that the compound has antiproliferative effects. The GI50 value indicates the cellular potency of the compound.

Compound	GI50 (µM)
"2-(4-chloro-1H-pyrazol-1-yl)propanamide"	TBD
Doxorubicin (Positive Control)	~0.1
DMSO (Vehicle Control)	>100

Tier 3: Mechanistic Cellular Assays

These assays aim to confirm that the observed antiproliferative activity is due to the inhibition of CDK and the subsequent effects on the cell cycle.

Cell Cycle Analysis by Flow Cytometry

Principle: CDK inhibitors are expected to cause cell cycle arrest, typically at the G1/S or G2/M checkpoints. Flow cytometry with propidium iodide (PI) staining allows for the quantification of DNA content in a population of cells, thereby revealing the distribution of cells in different phases of the cell cycle.[6]

Protocol:

• Cell Treatment: Seed MCF-7 cells in 6-well plates and treat with the test compound at its GI50 and 2x GI50 concentrations for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with ice-cold PBS.[7]

• Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently. Incubate at 4°C for at least 2 hours.[8]

• Staining:

  • Wash the fixed cells with PBS.

  • Resuspend the cells in a staining solution containing PI and RNase A.[6][8]

  • Incubate in the dark for 30 minutes at room temperature.

• Flow Cytometry: Analyze the samples on a flow cytometer.

• Data Analysis: Use cell cycle analysis software to determine the percentage of cells in the G0/G1, S, and G2/M phases.[8]

Expected Results: An increase in the percentage of cells in the G0/G1 phase and a decrease in the S and G2/M phases would be consistent with the inhibition of CDK4/6.

Western Blotting for Phospho-Rb and Cell Cycle Proteins

Principle: A key substrate of CDK4/6 is the retinoblastoma protein (Rb). Inhibition of CDK4/6 leads to a decrease in the phosphorylation of Rb. Western blotting can be used to detect this change, as well as changes in the expression of other cell cycle-related proteins.[9]

Protocol:

• Protein Extraction: Treat MCF-7 cells with the test compound as in the cell cycle analysis. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.[10]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a PVDF membrane.[11]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST.[11]

  • Incubate with primary antibodies against phospho-Rb (Ser807/811), total Rb, Cyclin D1, and a loading control (e.g., GAPDH) overnight at 4°C.[11]

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Expected Results: A dose-dependent decrease in the level of phospho-Rb would provide strong evidence that the compound is inhibiting CDK4/6 activity in cells. Changes in the expression of other cell cycle proteins can provide further mechanistic insights.

Visualizations

Signaling Pathway

Caption: CDK4/6 signaling pathway and the proposed point of inhibition.

Experimental Workflow

Caption: Tiered experimental workflow for compound characterization.

References

• Flow Cytometry Protocol | 10 Hints & Tips. Assay Genie. [Link]

• Cell Cycle Analysis. UWCCC Flow Cytometry Laboratory. [Link]

• Assaying cell cycle status using flow cytometry. JoVE. [Link]

• Cell Cycle Tutorial. University of Aberdeen. [Link]

• Christodoulou, M. S., et al. (2012). Synthesis and in vitro biological evaluation of novel pyrazole derivatives as potential antitumor agents. Medicinal Chemistry, 8(5), 779-88. [Link]

• Synthesis and In Vitro Biological Evaluation of Novel Pyrazole Derivatives as Potential Antitumor Agents. Bentham Science. [Link]

• Pyrazole derivative in preclinical study. ResearchGate. [Link]

• Al-Ostoot, F. H., et al. (2023). Synthesis, in silico modelling, and in vitro biological evaluation of substituted pyrazole derivatives as potential anti-skin cancer, anti-tyrosinase, and antioxidant agents. RSC Advances, 13(22), 15089-15106. [Link]

• Bettayeb, K., et al. (2020). Development of a CDK10/CycM in vitro Kinase Screening Assay and Identification of First Small-Molecule Inhibitors. Frontiers in Cell and Developmental Biology, 8, 107. [Link]

• Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Omega. [Link]

• Protocols for Characterization of Cdk5 Kinase Activity. Current Protocols in Neuroscience. [Link]

• CDK4 Assay Kit. BPS Bioscience. [Link]

• General Protocol for Western Blotting. Bio-Rad. [Link]

• Hutterer, C., et al. (2020). Quantifying CDK inhibitor selectivity in live cells. Nature Communications, 11(1), 2753. [Link]

• 2-chloro-N-(4-nitro-1H-pyrazol-5-yl)propanamide. PubChem. [Link]

• Velaparthi, U., et al. (2008). Discovery and evaluation of 4-(2-(4-chloro-1H-pyrazol-1-yl)ethylamino)-3-(6-(1-(3-fluoropropyl)piperidin-4-yl)-4-methyl-1H-benzo[d]imidazol-2-yl)pyridin-2(1H)-one (BMS-695735), an orally efficacious inhibitor of insulin-like growth factor-1 receptor kinase with broad spectrum in vivo antitumor activity. Journal of Medicinal Chemistry, 51(19), 5897-900. [Link]

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry. [Link]

• 3-[3-(2-Pyridyl)-1H-pyrazol-1-yl]propanamide. Acta Crystallographica Section E. [Link]

• Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration. Journal of Medicinal Chemistry. [Link]

• 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N-propananilide Derivatives: Design, Synthesis and Neuroprotectivity Potential Against 6-OHDA Induced Neurotoxicity Model. Turkish Journal of Pharmaceutical Sciences. [Link]

• 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N- propananilide Derivatives. Turkish Journal of Pharmaceutical Sciences. [Link]

• 3-Chloro-N-[4-(5-hydroxy-3-methyl-1H-pyrazol-1-yl)phenyl]propanamide. CAS Common Chemistry. [Link]

• 3-CHLORO-N-(4-(5-HYDROXY-3-METHYL-1H-PYRAZOL-1-YL)PHENYL)PROPANAMIDE. PubChem. [Link]

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Application Note and Protocols for the Cellular Characterization of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Introduction: Unveiling the Therapeutic Potential of Pyrazole Analogs in Oncology

The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with significant biological activities.[1][2] Notably, various pyrazole derivatives have been investigated for their potent antiproliferative effects, often by targeting key regulators of the cell cycle, such as Cyclin-Dependent Kinases (CDKs).[3] The aberrant activity of CDKs is a hallmark of many cancers, making them a prime target for therapeutic intervention.[4][5][6] The compound 2-(4-chloro-1H-pyrazol-1-yl)propanamide, hereafter referred to as "Compound X," belongs to this promising class of molecules. This document provides a comprehensive guide for researchers to conduct initial cell-based characterization of Compound X, focusing on its potential as a CDK inhibitor.

The following protocols are designed to be self-validating systems, providing a logical and stepwise approach to assess the biological impact of Compound X on cancer cell lines. We will explore its effects on cell proliferation, its potential to induce apoptosis (programmed cell death), and its influence on key cell cycle regulatory proteins.

I. Assessment of Antiproliferative Activity: BrdU Cell Proliferation Assay

Scientific Rationale: A primary characteristic of a potential anti-cancer agent is its ability to inhibit cell proliferation. The Bromodeoxyuridine (BrdU) incorporation assay is a robust method for quantifying DNA synthesis, a direct measure of cell proliferation.[7][8] This assay relies on the incorporation of the thymidine analog, BrdU, into the DNA of actively dividing cells during the S-phase of the cell cycle.[8] The incorporated BrdU is then detected using a specific antibody, allowing for the quantification of proliferating cells.[7] This method is often preferred over metabolic assays (e.g., MTT, ATP-based) for cell cycle-arresting compounds, as metabolic activity may not always correlate with cell division.[9][10][11]

Experimental Workflow: BrdU Assay

Caption: Workflow for the BrdU Cell Proliferation Assay.

Detailed Protocol: BrdU Cell Proliferation Assay

This protocol is adapted from established methods.[12][13]

Materials:

• Cancer cell line of interest (e.g., HCT116, A549)[6]

• Complete cell culture medium

• 96-well clear-bottom black plates

• Compound X

• BrdU Labeling and Detection Kit (commercially available)

• Microplate reader

Procedure:

• Cell Seeding: Seed 5,000 cells per well in 100 µL of complete culture medium in a 96-well plate. Incubate overnight at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of Compound X in culture medium. Add 100 µL of the diluted compound to the respective wells. Include vehicle-treated (e.g., DMSO) and untreated controls. Incubate for the desired time (e.g., 24, 48, 72 hours).

• BrdU Labeling: Add 20 µL of BrdU labeling solution (final concentration 10 µM) to each well and incubate for 2-4 hours at 37°C.

• Fixation and Denaturation: Carefully remove the medium and add 200 µL of Fixing/Denaturing solution to each well. Incubate for 30 minutes at room temperature.

• Antibody Incubation: Remove the fixing solution and wash the wells three times with wash buffer. Add 100 µL of diluted anti-BrdU antibody to each well and incubate for 1 hour at room temperature.

• Secondary Antibody Incubation: Wash the wells three times. Add 100 µL of HRP-conjugated secondary antibody and incubate for 30 minutes at room temperature in the dark.

• Detection: Wash the wells three times. Add 100 µL of TMB substrate and incubate until color development is sufficient (5-15 minutes). Add 100 µL of stop solution.

• Data Analysis: Measure the absorbance at 450 nm using a microplate reader. Calculate the percentage of proliferation relative to the vehicle control and determine the IC50 value.

Data Presentation: Hypothetical IC50 Values of Compound X

Cell Line	Compound X IC50 (µM) after 48h
HCT116	1.5
A549	3.2
MCF-7	2.1

II. Mechanistic Insight: Annexin V/PI Apoptosis Assay

Scientific Rationale: Potent anti-cancer compounds often induce apoptosis, or programmed cell death.[14] The Annexin V/Propidium Iodide (PI) assay is a widely used flow cytometry-based method to detect and differentiate between early apoptotic, late apoptotic, and necrotic cells.[15][16] During early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[14][17] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify early apoptotic cells.[14][17] Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by viable and early apoptotic cells but can penetrate the compromised membranes of late apoptotic and necrotic cells, intercalating with DNA.[15]

Experimental Workflow: Annexin V/PI Assay

Caption: Workflow for the Annexin V/PI Apoptosis Assay.

Detailed Protocol: Annexin V/PI Apoptosis Assay

This protocol is based on standard procedures.[15][16]

Materials:

• Cancer cell line of interest

• 6-well plates

• Compound X

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed 2 x 10^5 cells per well in 6-well plates and allow them to attach overnight. Treat cells with Compound X at the desired concentrations (e.g., 1x and 2x IC50) for 24 or 48 hours.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, wash with PBS and detach using trypsin. Combine all cells and centrifuge at 300 x g for 5 minutes.

• Washing: Discard the supernatant and wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution. Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

Data Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic/necrotic cells

• Annexin V- / PI+: Necrotic cells

III. Target Engagement and Pathway Analysis: Western Blotting

Scientific Rationale: To investigate the molecular mechanism by which Compound X exerts its effects, Western blotting can be employed to analyze the expression and phosphorylation status of key cell cycle regulatory proteins.[18][19][20] If Compound X is a CDK inhibitor, we would expect to see changes in the phosphorylation of CDK substrates, such as the Retinoblastoma protein (Rb), and potentially alterations in the expression of cyclins and other cell cycle-related proteins.[21]

Hypothetical Signaling Pathway

Caption: Hypothetical signaling pathway inhibited by Compound X.

Detailed Protocol: Western Blotting

This protocol is a general guideline and may require optimization.[22]

Materials:

• Treated cell pellets

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-phospho-Rb, anti-Rb, anti-Cyclin D1, anti-Cyclin E, anti-CDK2, anti-Actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Lysis: Lyse cell pellets in RIPA buffer on ice for 30 minutes. Centrifuge at 14,000 x g for 15 minutes at 4°C and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Mix equal amounts of protein (20-30 µg) with Laemmli sample buffer and boil for 5 minutes.

• SDS-PAGE: Load samples onto an SDS-PAGE gel and run until adequate separation is achieved.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane three times with TBST. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane three times with TBST. Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

Expected Outcomes:

If Compound X is a CDK2 inhibitor, treatment may lead to:

• Decreased phosphorylation of Rb at CDK2-specific sites.

• Potential changes in the expression levels of Cyclin E.

• Cell cycle arrest in the G1/S phase.

Conclusion

This application note provides a comprehensive framework for the initial cellular characterization of 2-(4-chloro-1H-pyrazol-1-yl)propanamide (Compound X) as a potential anti-cancer agent. By systematically evaluating its effects on cell proliferation, apoptosis, and key cell cycle regulatory proteins, researchers can gain valuable insights into its mechanism of action and therapeutic potential. The provided protocols are robust and well-established, ensuring reliable and reproducible data. Further studies, including cell cycle analysis by flow cytometry and in vivo efficacy studies, will be crucial to fully elucidate the pharmacological profile of this promising compound.

References

• Belal, M. et al. (2021). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Methods in Molecular Biology. Available at: [Link]

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Available at: [Link]

• University of Virginia. (n.d.). The Annexin V Apoptosis Assay. Available at: [Link]

• Zhu, H. (2012). Cell Proliferation Assay by Flow Cytometry (BrdU and PI Staining). Bio-protocol. Available at: [Link]

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Application Notes and Protocols: Investigating the Neuroprotective Potential of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Introduction

The relentless progression of neurodegenerative diseases presents one of the most significant challenges in modern medicine. The complex pathophysiology, often involving oxidative stress, neuroinflammation, and programmed cell death, necessitates the exploration of novel therapeutic agents.[1][2][3] Pyrazole derivatives have emerged as a promising class of heterocyclic compounds, demonstrating a wide range of biological activities, including anti-inflammatory and neuroprotective effects.[4][5][6][7][8][9] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the investigation of a specific pyrazole-containing compound, 2-(4-chloro-1H-pyrazol-1-yl)propanamide , for its potential neuroprotective properties.

While direct neuroprotective studies on this particular molecule are not yet prevalent in the public domain, its structural features, shared with other biologically active pyrazoles, provide a strong rationale for its investigation.[10][11] These application notes are designed to be a foundational resource, offering detailed protocols and a scientifically-grounded framework for a thorough evaluation of its therapeutic potential. We will proceed from initial in vitro screening to more complex in vivo models, incorporating mechanistic studies to elucidate its mode of action.

Postulated Mechanism of Action

Based on the known biological activities of related pyrazole compounds, we can hypothesize several potential mechanisms through which 2-(4-chloro-1H-pyrazol-1-yl)propanamide may exert neuroprotective effects. These include:

• Anti-inflammatory Activity: A significant body of research points to the anti-inflammatory properties of pyrazole derivatives.[4][8] The compound may mitigate neuroinflammation by inhibiting pro-inflammatory cytokines (e.g., TNF-α, IL-6) and modulating microglial activation.

• Antioxidant Effects: Oxidative stress is a key contributor to neuronal damage in many neurodegenerative disorders.[12][13] The pyrazole scaffold may possess intrinsic antioxidant properties or upregulate endogenous antioxidant defense mechanisms.

• Modulation of Apoptotic Pathways: The compound could potentially interfere with the signaling cascades that lead to programmed cell death (apoptosis), a common endpoint in neurodegeneration.[12][14][15][16] This may involve the regulation of Bcl-2 family proteins and caspase activity.

The following experimental protocols are designed to systematically investigate these hypotheses.

In Vitro Experimental Protocols for Assessing Neuroprotective Efficacy

In vitro assays are crucial for the initial screening and characterization of a compound's neuroprotective potential.[17][18][19] They offer a controlled environment to study cellular responses to neurotoxic insults and the protective effects of the test compound.

Cell Models

• SH-SY5Y Human Neuroblastoma Cells: A versatile and widely used cell line that can be differentiated into a more mature neuronal phenotype. They are suitable for high-throughput screening.[17][20]

• Primary Cortical Neurons: Isolated from rodent embryos, these cells provide a more physiologically relevant model of the central nervous system.[21]

Induction of Neurotoxicity

To mimic the pathological conditions of neurodegenerative diseases, various neurotoxins can be employed:

• 6-hydroxydopamine (6-OHDA) or MPP+: To model Parkinson's disease-related neurotoxicity.[20][22]

• Glutamate or NMDA: To induce excitotoxicity, relevant in conditions like stroke and epilepsy.[16]

• Hydrogen Peroxide (H₂O₂) or tert-butyl hydroperoxide (t-BHP): To induce oxidative stress.[20]

• Lipopolysaccharide (LPS): To stimulate neuroinflammation in co-cultures with microglia.[23]

Protocol 1: General Neuroprotection Assay

This protocol outlines a general workflow for assessing the protective effect of 2-(4-chloro-1H-pyrazol-1-yl)propanamide against a chosen neurotoxin in SH-SY5Y cells.

Materials:

• SH-SY5Y cells

• DMEM/F12 medium with 10% FBS, 1% Penicillin-Streptomycin

• 2-(4-chloro-1H-pyrazol-1-yl)propanamide (dissolved in DMSO, with final DMSO concentration <0.1%)

• Selected neurotoxin (e.g., 6-OHDA)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• LDH (Lactate Dehydrogenase) cytotoxicity assay kit

Procedure:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Compound Pre-treatment: Treat the cells with varying concentrations of 2-(4-chloro-1H-pyrazol-1-yl)propanamide for 2-4 hours. Include a vehicle control (DMSO).

• Induction of Neurotoxicity: Add the neurotoxin (e.g., 100 µM 6-OHDA) to the wells (except for the untreated control wells) and incubate for 24 hours.

• Assessment of Cell Viability (MTT Assay):

  • Add MTT solution to each well and incubate for 4 hours at 37°C.

  • Solubilize the formazan crystals with DMSO or a solubilization buffer.

  • Measure the absorbance at 570 nm.

• Assessment of Cell Death (LDH Assay):

  • Collect the cell culture supernatant.

  • Perform the LDH assay according to the manufacturer's instructions.

  • Measure the absorbance at the recommended wavelength.

Data Analysis:

Calculate the percentage of cell viability and cytotoxicity relative to the control groups. A significant increase in viability or decrease in cytotoxicity in the compound-treated groups compared to the toxin-only group indicates a neuroprotective effect.

Parameter	Recommended Conditions
Cell Line	SH-SY5Y
Seeding Density	1 x 10⁴ cells/well (96-well plate)
Compound Conc.	0.1, 1, 10, 25, 50 µM
Pre-treatment Time	2-4 hours
Neurotoxin	100 µM 6-OHDA
Toxin Incubation	24 hours
Viability Assay	MTT
Cytotoxicity Assay	LDH

Protocol 2: Mechanistic Assays

To delve into the mechanism of action, the following assays can be performed:

• Measurement of Reactive Oxygen Species (ROS): Use fluorescent probes like DCFH-DA to quantify intracellular ROS levels. A reduction in ROS in compound-treated cells suggests antioxidant activity.

• Caspase Activity Assay: Measure the activity of key executioner caspases (e.g., caspase-3/7) using a luminogenic or fluorogenic substrate. Inhibition of caspase activity points to an anti-apoptotic mechanism.

• Mitochondrial Membrane Potential (MMP) Assay: Utilize fluorescent dyes like JC-1 or TMRM to assess mitochondrial health. Stabilization of MMP by the compound would indicate a protective effect on mitochondria.

In Vivo Experimental Protocols for Validating Neuroprotective Effects

In vivo studies are essential to confirm the neuroprotective efficacy of a compound in a whole organism, taking into account its pharmacokinetic and pharmacodynamic properties.[24][25][26][27]

Animal Models

The choice of animal model should align with the targeted neurodegenerative disease:[28]

• MPTP or 6-OHDA-induced Parkinson's Disease Model (Mice or Rats): For studying dopamine neuron degeneration.

• LPS-induced Neuroinflammation Model (Mice): To assess anti-neuroinflammatory effects.[29]

• Stroke Models (e.g., Middle Cerebral Artery Occlusion - MCAO): To evaluate neuroprotection in the context of ischemic brain injury.

Protocol 3: Neuroprotection in an LPS-Induced Neuroinflammation Mouse Model

This protocol provides a general framework for evaluating the efficacy of 2-(4-chloro-1H-pyrazol-1-yl)propanamide in an LPS-induced mouse model of neuroinflammation.

Animals and Acclimatization:

• Use adult male C57BL/6 mice.

• Allow animals to acclimatize for at least one week before the experiment.

• All procedures must be approved by the Institutional Animal Care and Use Committee (IACUC).

Experimental Groups:

• Vehicle Control (Saline)

• LPS only

• LPS + 2-(4-chloro-1H-pyrazol-1-yl)propanamide (Low Dose)

• LPS + 2-(4-chloro-1H-pyrazol-1-yl)propanamide (High Dose)

Procedure:

• Compound Administration: Administer the compound (e.g., via intraperitoneal injection) for a specified period before LPS challenge.

• LPS Challenge: Induce neuroinflammation by a single intraperitoneal injection of LPS (e.g., 1 mg/kg).

• Behavioral Assessment: Perform behavioral tests (e.g., open field test, rotarod test) at various time points post-LPS injection to assess motor and cognitive function.

• Tissue Collection and Analysis: At the end of the study, euthanize the animals and collect brain tissue.

  • Immunohistochemistry: Stain brain sections for markers of microglial activation (Iba1) and astrogliosis (GFAP).[30]

  • Cytokine Analysis: Homogenize brain tissue and measure the levels of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) using ELISA or multiplex assays.[31][32]

  • Western Blot: Analyze the expression of key inflammatory and apoptotic signaling proteins.

Expected Outcomes:

A successful neuroprotective effect would be demonstrated by an amelioration of LPS-induced behavioral deficits, reduced microglial and astrocyte activation, and decreased levels of pro-inflammatory cytokines in the brain tissue of compound-treated mice.

Safety and Toxicological Assessment

Prior to extensive in vivo studies and clinical consideration, a thorough toxicological evaluation of 2-(4-chloro-1H-pyrazol-1-yl)propanamide is imperative.[33][34][35]

In Vitro Toxicology

• Genotoxicity Assays:

  • Ames Test: To assess mutagenicity in bacterial strains.[36]

  • In Vitro Micronucleus Assay: To evaluate chromosomal damage in mammalian cells.[36]

• Cytotoxicity in Non-neuronal Cells: Assess the compound's toxicity in cell lines like HepG2 (liver) and HEK293 (kidney) to identify potential off-target effects.

In Vivo Toxicology

• Acute Toxicity Study: Determine the LD₅₀ and identify signs of toxicity after a single high dose administration in rodents.

• Repeated Dose Toxicity Study: Administer the compound daily for an extended period (e.g., 28 days) to evaluate potential long-term adverse effects on various organs.[36]

Visualizations

Signaling Pathway: Postulated Neuroprotective Mechanisms

Caption: Postulated inhibitory effects of the compound on key neurodegenerative pathways.

Experimental Workflow

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Application Note: A Multi-Tiered Strategy for Screening the Anticancer Activity of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Abstract

This document provides a comprehensive, multi-tiered framework for the preclinical evaluation of novel chemical entities, using 2-(4-chloro-1H-pyrazol-1-yl)propanamide as a representative candidate. Pyrazole derivatives constitute a significant class of heterocyclic compounds that have been extensively explored for their therapeutic potential, demonstrating a wide range of biological activities, including anticancer effects.[1][2][3][4] Many pyrazole-based agents have been shown to interact with various oncogenic targets such as tubulin, cyclin-dependent kinases (CDKs), and epidermal growth factor receptor (EGFR), making this scaffold a promising starting point for drug discovery.[1][5] This guide is designed for researchers in oncology and drug development, detailing a logical progression of assays from initial high-throughput cytotoxicity screening to mechanistic apoptosis studies and culminating in a foundational in vivo efficacy model. Each protocol is presented with the underlying scientific rationale to ensure robust and reproducible data generation.

Introduction: The Rationale for Screening Pyrazole Derivatives

The search for selective, potent, and less toxic anticancer agents is a primary objective in medicinal chemistry.[1] Heterocyclic compounds, particularly those containing a pyrazole ring, are of significant interest due to their unique chemical properties and proven pharmacological activities.[2][6] The pyrazole scaffold can be readily functionalized, allowing for the fine-tuning of structure-activity relationships to enhance efficacy and selectivity against various cancer cell lines.[1]

This application note outlines a systematic approach to characterize the anticancer profile of a novel pyrazole derivative, 2-(4-chloro-1H-pyrazol-1-yl)propanamide (hereafter "Compound P"). The proposed workflow is designed to efficiently answer three critical questions:

• Does Compound P exhibit cytotoxic or cytostatic activity against cancer cells?

• If active, what is a primary mechanism of cell death?

• Can the in vitro activity be translated to an in vivo setting?

By following this tiered approach, researchers can build a comprehensive data package to support go/no-go decisions in the early stages of the drug discovery pipeline.[7]

Tier 1: Primary Cytotoxicity Screening

The initial step in evaluating any potential anticancer agent is to determine its ability to inhibit cancer cell proliferation or induce cell death. The Sulforhodamine B (SRB) assay is a highly reliable and cost-effective method for this purpose.[8][9] Unlike metabolic assays such as the MTT assay, the SRB assay is based on the quantification of total cellular protein content, making it less susceptible to interference from compounds that alter cellular metabolism.[9][10]

Protocol 1: Sulforhodamine B (SRB) Cytotoxicity Assay

This protocol is optimized for determining the half-maximal inhibitory concentration (IC50) of Compound P across a panel of human cancer cell lines.

Principle: Cells are fixed with trichloroacetic acid (TCA), which precipitates total cellular protein. The fixed cells are then stained with the aminoxanthene dye Sulforhodamine B, which binds stoichiometrically to basic amino acid residues. The amount of bound dye, which is proportional to the total protein mass, is solubilized and measured spectrophotometrically.[11]

Step-by-Step Methodology:

• Cell Plating: Seed cancer cells into 96-well flat-bottom plates at a predetermined optimal density (e.g., 5,000-20,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment and recovery.[12]

• Compound Treatment: Prepare a 2X stock concentration series of Compound P in culture medium. Remove the plating medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle-only (e.g., 0.1% DMSO) and positive control (e.g., Doxorubicin) wells.

• Incubation: Incubate the plates for an additional 48-72 hours at 37°C, 5% CO2.

• Cell Fixation: Gently aspirate the supernatant. Add 100 µL of ice-cold 10% (w/v) TCA to each well to fix the cells. Incubate at 4°C for at least 60 minutes.[10][12]

• Washing: Discard the TCA and wash the plates five times with slow-running tap water. Remove excess water by inverting the plate and tapping firmly on absorbent paper. Allow the plates to air dry completely.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well. Incubate at room temperature for 30 minutes.[10]

• Removal of Unbound Dye: Quickly discard the SRB solution and wash the plates five times with 1% (v/v) acetic acid to remove any unbound dye.[11]

• Solubilization: Allow the plates to air dry completely. Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Reading: Place the plates on an orbital shaker for 15 minutes to ensure complete dissolution of the dye. Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Data Presentation: Expected Output

Summarize the cytotoxicity data in a clear, tabular format.

Cell Line	Cancer Type	IC50 of Compound P (µM)	IC50 of Doxorubicin (µM)
MCF-7	Breast Adenocarcinoma	Value	Value
A549	Lung Carcinoma	Value**Value
HCT-116	Colorectal Carcinoma	Value	Value
PC-3	Prostate Adenocarcinoma	Value	Value

Workflow Visualization

Fig 1. Step-by-step workflow for the Sulforhodamine B (SRB) assay.

Tier 2: Mechanistic Elucidation - Apoptosis

If Compound P demonstrates significant cytotoxicity, the next logical step is to investigate its mechanism of action. Apoptosis, or programmed cell death, is a key mechanism targeted by many successful chemotherapeutic agents. The Annexin V/Propidium Iodide (PI) assay is the gold standard for detecting and differentiating apoptosis from necrosis using flow cytometry.[13]

Protocol 2: Apoptosis Assessment by Annexin V/PI Staining

Principle: During early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorophore (e.g., FITC) and can label these early apoptotic cells. Propidium Iodide (PI) is a fluorescent nuclear stain that is impermeant to live and early apoptotic cells but can penetrate the compromised membranes of late apoptotic and necrotic cells. Dual staining allows for the differentiation of four cell populations: Viable (Annexin V-/PI-), Early Apoptotic (Annexin V+/PI-), Late Apoptotic/Necrotic (Annexin V+/PI+), and Necrotic (Annexin V-/PI+).[14]

Step-by-Step Methodology:

• Cell Culture and Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat the cells with Compound P at concentrations equivalent to its 1X and 2X IC50 values for 24 hours. Include vehicle control and a positive control (e.g., Staurosporine).

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, gently trypsinize and combine them with the supernatant from the same well to ensure all apoptotic cells are collected.[13]

• Washing: Centrifuge the cell suspension (e.g., 500 x g for 5 minutes) and wash the cell pellet twice with ice-cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension (~1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.[14][15]

• Incubation: Gently vortex the tubes and incubate for 15 minutes at room temperature in the dark.[14]

• Analysis: Add 400 µL of 1X Annexin Binding Buffer to each tube and analyze immediately using a flow cytometer. Be sure to include unstained, Annexin V-only, and PI-only controls for proper compensation and gating.

• Data Analysis: Quantify the percentage of cells in each of the four quadrants (viable, early apoptotic, late apoptotic/necrotic).

Data Presentation: Expected Output

Present the flow cytometry data in a summary table.

Treatment	Concentration	Viable Cells (%)	Early Apoptotic (%)	Late Apoptotic/Necrotic (%)
Vehicle Control	-	>95%	<5%	<1%
Compound P	1X IC50	Value	Value	Value
Compound P	2X IC50	Value	Value	Value
Staurosporine	1 µM	Value	Value	Value

Mechanism Visualization

Fig 2. Principle of apoptosis detection via Annexin V and PI staining.

Tier 3: Preclinical Validation - In Vivo Efficacy

Positive in vitro data provide a strong rationale for advancing a compound to preclinical in vivo models. Cell line-derived xenograft (CDX) models, where human tumor cells are implanted into immunodeficient mice, are a standard and essential tool for evaluating the antitumor efficacy of a novel agent in a complex biological system.[7][16][17]

Protocol 3: General Protocol for a Xenograft Efficacy Study

Principle: This model assesses the ability of Compound P to inhibit the growth of an established human tumor in a murine host. Efficacy is measured by comparing the tumor volume in treated animals to that in vehicle-treated controls.[18]

Step-by-Step Methodology:

• Animal Model: Use immunodeficient mice (e.g., Athymic Nude or SCID) aged 6-8 weeks.[18]

• Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10^6 HCT-116 cells in Matrigel) into the right flank of each mouse.[17]

• Tumor Monitoring: Monitor tumor growth by measuring tumor dimensions with digital calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width^2) / 2.

• Randomization and Treatment: Once tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (n=8-10 per group):

  • Group 1: Vehicle Control (e.g., saline + 5% DMSO)

  • Group 2: Compound P (Dose 1, e.g., 25 mg/kg)

  • Group 3: Compound P (Dose 2, e.g., 50 mg/kg)

  • Group 4: Positive Control (Standard-of-care drug)

• Compound Administration: Administer the compound via an appropriate route (e.g., intraperitoneal injection or oral gavage) according to a predetermined schedule (e.g., daily for 21 days). Monitor animal body weight and overall health as indicators of toxicity.

• Endpoint: The study is terminated when tumors in the control group reach a predetermined size (e.g., 1500 mm³) or after a fixed duration.

• Data Collection: At the end of the study, measure final tumor volumes and weights.

• Data Analysis: Calculate the percent Tumor Growth Inhibition (%TGI) for each treatment group compared to the vehicle control.

Data Presentation: Expected Output

Summarize the primary efficacy endpoints in a table.

Treatment Group	Dose (mg/kg)	Mean Final Tumor Volume (mm³) ± SEM	Percent TGI (%)	Mean Body Weight Change (%)
Vehicle Control	-	Value	0	Value
Compound P	25	Value	Value	Value
Compound P	50	Value	Value	Value
Positive Control	Dose	Value	Value	Value

Workflow Visualization

Fig 3. General workflow for an in vivo cell line-derived xenograft study.

Conclusion and Future Directions

This application note provides a robust, tiered methodology for the initial anticancer screening of the novel pyrazole derivative, 2-(4-chloro-1H-pyrazol-1-yl)propanamide. The successful execution of these protocols will yield a comprehensive dataset detailing the compound's cytotoxicity, its ability to induce apoptosis, and its efficacy in a preclinical in vivo model. Positive results from this screening cascade would provide a strong foundation for further investigation, including cell cycle analysis, target deconvolution studies, pharmacokinetic profiling, and evaluation in more complex patient-derived xenograft (PDX) models.

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• Standardized sulforhodamine B colorimetric cell proliferation assay for anticancer activity screening in educational and research laboratories. (PubMed). Available at: [Link]

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (PMC). Available at: [Link]

• Preclinical Drug Testing Using Xenograft Models. (Crown Bioscience). Available at: [Link]

• The Annexin V Apoptosis Assay. (University of Virginia). Available at: [Link]

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• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (MDPI). Available at: [Link]

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• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. (RSC Publishing). Available at: [Link]

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Application Notes and Protocols for a Comprehensive Antimicrobial Efficacy Evaluation of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

These application notes provide a detailed framework for researchers, scientists, and drug development professionals to conduct a thorough investigation into the antimicrobial efficacy of the novel compound, 2-(4-chloro-1H-pyrazol-1-yl)propanamide. This document outlines the scientific rationale behind the proposed experimental design, provides step-by-step protocols for key assays, and offers guidance on data interpretation and presentation.

The pyrazole nucleus is a well-established pharmacophore in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3][4] The growing threat of antimicrobial resistance necessitates the exploration of new chemical entities.[5] Pyrazole derivatives have shown promise, with some acting as inhibitors of essential bacterial enzymes like DNA gyrase.[5][6] Therefore, a systematic evaluation of the antimicrobial potential of 2-(4-chloro-1H-pyrazol-1-yl)propanamide is a scientifically grounded endeavor.

Part 1: Foundational Principles of Antimicrobial Susceptibility Testing (AST)

Before embarking on the experimental evaluation of 2-(4-chloro-1H-pyrazol-1-yl)propanamide, it is crucial to understand the foundational principles of antimicrobial susceptibility testing (AST). The primary goal of AST is to determine the concentration of an antimicrobial agent that can inhibit the growth of or kill a specific microorganism. This is typically quantified by the Minimum Inhibitory Concentration (MIC) and, in some cases, the Minimum Bactericidal Concentration (MBC).

Standardized methodologies are paramount for ensuring the reproducibility and comparability of AST results. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) are two key organizations that provide globally recognized guidelines for AST.[7][8][9][10][11][12] Adherence to these standards is critical for the validation of any new antimicrobial agent.

The selection of test organisms is another critical aspect of the experimental design. A representative panel should include Gram-positive and Gram-negative bacteria, as well as fungal species, to assess the spectrum of activity. It is also advisable to include multidrug-resistant (MDR) strains to evaluate the compound's potential to overcome existing resistance mechanisms.[13][14]

Part 2: Experimental Design and Workflow

The comprehensive evaluation of 2-(4-chloro-1H-pyrazol-1-yl)propanamide's antimicrobial efficacy can be structured into a multi-stage process, as illustrated in the workflow diagram below.

Figure 1: A comprehensive workflow for the antimicrobial efficacy testing of a novel compound.

Part 3: Detailed Protocols

Preparation of 2-(4-chloro-1H-pyrazol-1-yl)propanamide Stock Solution

The accurate preparation of the test compound's stock solution is fundamental to obtaining reliable results.

Materials:

• 2-(4-chloro-1H-pyrazol-1-yl)propanamide powder

• Dimethyl sulfoxide (DMSO), sterile

• Sterile, amber microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

Protocol:

• Accurately weigh a precise amount of 2-(4-chloro-1H-pyrazol-1-yl)propanamide powder using a calibrated analytical balance.

• Dissolve the powder in a minimal amount of sterile DMSO to create a high-concentration stock solution (e.g., 10 mg/mL). Ensure complete dissolution by vortexing.

• Perform serial dilutions of the stock solution in sterile DMSO or an appropriate broth medium to create working solutions for the assays.

• Store the stock and working solutions at -20°C or -80°C in amber tubes to protect from light and degradation.

Note: The final concentration of DMSO in the assay wells should be kept low (typically ≤1%) to avoid any intrinsic antimicrobial effects. A DMSO-only control must be included in all experiments.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism. This protocol is based on the guidelines provided by the Clinical and Laboratory Standards Institute (CLSI).[10][12][15]

Materials:

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• Bacterial or fungal inocula, standardized to 0.5 McFarland

• Working solutions of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

• Positive control antibiotic (e.g., ciprofloxacin for bacteria, fluconazole for fungi)

• Sterility control (broth only)

• Growth control (broth + inoculum)

• DMSO control (broth + inoculum + highest concentration of DMSO used)

• Multichannel pipette

• Incubator

Protocol:

• Dispense 50 µL of the appropriate sterile broth into all wells of a 96-well microtiter plate.

• Add 50 µL of the highest concentration of the 2-(4-chloro-1H-pyrazol-1-yl)propanamide working solution to the first column of wells.

• Perform a two-fold serial dilution by transferring 50 µL from the first column to the second, and so on, down the plate. Discard the final 50 µL from the last column.

• Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland standard. Dilute this suspension in the appropriate broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Add 50 µL of the diluted inoculum to all wells except the sterility control wells.

• Set up the positive control antibiotic in the same manner as the test compound.

• Include sterility, growth, and DMSO controls on each plate.

• Seal the plates and incubate at 35 ± 2°C for 16-20 hours for bacteria or at 35°C for 24-48 hours for yeast.

• Following incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound that completely inhibits visible growth.

Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) Determination

The MBC or MFC is the lowest concentration of an antimicrobial agent required to kill a particular microorganism.

Materials:

• MIC plates from the previous assay

• Sterile Tryptic Soy Agar (TSA) or Sabouraud Dextrose Agar (SDA) plates

• Sterile pipette tips or a multi-pronged inoculator

Protocol:

• Following the determination of the MIC, select the wells corresponding to the MIC, 2x MIC, and 4x MIC.

• Aseptically transfer a small aliquot (e.g., 10 µL) from each of these wells and the growth control well onto an appropriate agar plate.

• Streak the aliquot across the surface of the agar to ensure the growth of individual colonies.

• Incubate the agar plates under the same conditions as the MIC assay.

• After incubation, count the number of colonies on each plate. The MBC/MFC is defined as the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Part 4: Advanced Characterization - Time-Kill Kinetics

A time-kill assay provides valuable information on the rate at which an antimicrobial agent kills a microbial population.

Figure 2: Workflow for a time-kill kinetic assay.

Protocol:

• Prepare flasks containing the appropriate broth and the test compound at concentrations of 0.5x MIC, 1x MIC, 2x MIC, and 4x MIC. Include a growth control flask without the compound.

• Inoculate each flask with the test microorganism to a final concentration of approximately 5 x 10^5 CFU/mL.

• Incubate the flasks in a shaking incubator at the appropriate temperature.

• At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each flask.

• Perform serial dilutions of the aliquots in sterile saline or phosphate-buffered saline.

• Plate the dilutions onto appropriate agar plates.

• Incubate the plates and subsequently count the number of viable colonies to determine the CFU/mL at each time point.

• Plot the log10 CFU/mL against time for each concentration of the test compound. A bactericidal effect is generally defined as a ≥3-log10 reduction in CFU/mL compared to the initial inoculum.

Part 5: Data Presentation and Interpretation

The results of the antimicrobial efficacy testing should be presented in a clear and concise manner.

Table 1: MIC and MBC/MFC Data for 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Test Organism	Gram Stain	MIC (µg/mL)	MBC/MFC (µg/mL)	Positive Control (Name)	Positive Control MIC (µg/mL)
Staphylococcus aureus	Gram-positive	Ciprofloxacin
Escherichia coli	Gram-negative	Ciprofloxacin
Pseudomonas aeruginosa	Gram-negative	Ciprofloxacin
Candida albicans	Fungal	Fluconazole
Clinical Isolate 1
Clinical Isolate 2

Interpretation of Results:

• Broad-spectrum vs. Narrow-spectrum: Activity against both Gram-positive and Gram-negative bacteria indicates a broad spectrum of activity.

• Bacteriostatic vs. Bactericidal: If the MBC/MIC ratio is ≤ 4, the compound is generally considered bactericidal. A higher ratio suggests a bacteriostatic effect.

• Time-Kill Kinetics: The time-kill curves will reveal whether the killing is time-dependent or concentration-dependent.

Part 6: Conclusion

These application notes provide a robust framework for the systematic evaluation of the antimicrobial efficacy of 2-(4-chloro-1H-pyrazol-1-yl)propanamide. By adhering to standardized protocols and employing a multi-faceted experimental approach, researchers can generate high-quality, reproducible data to support the further development of this and other novel antimicrobial candidates. The insights gained from these studies will be instrumental in the ongoing search for new therapeutics to combat the global challenge of antimicrobial resistance.

References

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• Synthesis and Antimicrobial Evaluation of Some Pyrazole Derivatives. (2007). Molecules. Retrieved from [Link]

• Synthesis and antimicrobial activity evaluation of pyrazole derivatives containing imidazothiadiazole moiety. (2022). Future Medicinal Chemistry. Retrieved from [Link]

• Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives. (2018). Molecules. Retrieved from [Link]

• Synthesis and Activity Evaluation of Some Pyrazole–Pyrazoline Derivatives as Dual Anti-Inflammatory and Antimicrobial Agents. (2021). Polycyclic Aromatic Compounds. Retrieved from [Link]

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• CLSI Methods Development and Standardization Working Group Best Practices for Evaluation of Antimicrobial Susceptibility Tests. (2018). Journal of Clinical Microbiology. Retrieved from [Link]

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• European Committee on Antimicrobial Susceptibility Testing - Routine and extended internal quality control for MIC determination and disk diffusion as recommended by EUCAST. (n.d.). EUCAST. Retrieved from [Link]

• Antimicrobial susceptibility testing EUCAST disk diffusion method. (n.d.). National Institute for Communicable Diseases (NICD). Retrieved from [Link]

• Synthetic Methods and Antimicrobial Perspective of Pyrazole Derivatives: An Insight. (2020). Anti-Infective Agents. Retrieved from [Link]

• Antimicrobial Evaluation of New Pyrazoles, Indazoles and Pyrazolines Prepared in Continuous Flow Mode. (2023). Molecules. Retrieved from [Link]

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Application Notes &amp; Protocols: Analytical Methods for 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Introduction

2-(4-chloro-1H-pyrazol-1-yl)propanamide is a substituted pyrazole derivative, a class of heterocyclic compounds of significant interest in pharmaceutical research due to their diverse biological activities, which can include anti-inflammatory, analgesic, and antimicrobial properties.[1][2] The robust characterization and quantification of this molecule are critical for ensuring safety, efficacy, and quality throughout the drug development lifecycle. This document provides a comprehensive guide to the analytical methodologies for the identification, quantification, and quality control of 2-(4-chloro-1H-pyrazol-1-yl)propanamide, designed for researchers, scientists, and drug development professionals.

The protocols herein are developed based on established principles of analytical chemistry for similar molecular structures and are grounded in the rigorous standards of pharmacopeial guidelines and regulatory expectations.[3][4][5][6] The successful implementation of these methods requires adherence to good laboratory practices and a thorough understanding of the underlying scientific principles.

High-Performance Liquid Chromatography (HPLC) for Quantification and Purity

Reverse-phase high-performance liquid chromatography (RP-HPLC) is the cornerstone for the assay and impurity profiling of many small organic molecules like 2-(4-chloro-1H-pyrazol-1-yl)propanamide. Its wide applicability, high resolution, and sensitivity make it ideal for separating the target analyte from starting materials, by-products, and degradation products. The selection of a C18 stationary phase is based on the compound's predicted moderate polarity, ensuring adequate retention and separation from more polar or non-polar species.[1][7]

Rationale for Method Design

The chosen isocratic mobile phase, a mixture of acetonitrile and a low-concentration trifluoroacetic acid (TFA) buffer, serves a dual purpose. Acetonitrile acts as the organic modifier, controlling the elution strength and retention time of the analyte. The acidic buffer (0.1% TFA) is critical for protonating any ionizable groups, ensuring consistent peak shapes and minimizing tailing.[1][7] UV detection is selected based on the anticipated chromophoric nature of the pyrazole ring system.

HPLC Experimental Protocol

Objective: To determine the purity and concentration of 2-(4-chloro-1H-pyrazol-1-yl)propanamide in a sample.

Materials:

• HPLC-grade acetonitrile (ACN)

• HPLC-grade water

• Trifluoroacetic acid (TFA), HPLC grade

• Reference standard of 2-(4-chloro-1H-pyrazol-1-yl)propanamide (≥99.5% purity)

• Sample containing 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Instrumentation & Conditions:

Parameter	Recommended Setting
HPLC System	Agilent 1260 Infinity II or equivalent, with UV/Vis or PDA detector
Column	Eclipse XDB C18, 4.6 x 150 mm, 5 µm particle size, or equivalent
Mobile Phase	A: 0.1% TFA in WaterB: 0.1% TFA in AcetonitrileIsocratic: 60:40 (A:B)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 220 nm
Run Time	15 minutes

Procedure:

• Mobile Phase Preparation: Carefully prepare the mobile phase by mixing the specified volumes of the aqueous and organic components. Filter through a 0.45 µm membrane filter and degas thoroughly.

• Standard Solution Preparation (100 µg/mL):

  • Accurately weigh approximately 10 mg of the reference standard into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with the mobile phase. This is the standard stock solution.

• Sample Solution Preparation (100 µg/mL):

  • Accurately weigh a quantity of the sample expected to contain 10 mg of the analyte into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with the mobile phase. Sonicate if necessary to ensure complete dissolution.

• System Equilibration: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved (typically 30-60 minutes).

• System Suitability Testing (SST): Before sample analysis, perform replicate injections (n=5) of the standard solution to verify system performance. The United States Pharmacopeia (USP) General Chapter <621> provides guidance on system suitability.[3][5][6]

  • Tailing Factor: Should be ≤ 2.0.

  • Relative Standard Deviation (RSD) of Peak Area: Should be ≤ 2.0%.

• Analysis: Inject the standard and sample solutions in a defined sequence.

• Data Analysis: Calculate the assay of 2-(4-chloro-1H-pyrazol-1-yl)propanamide in the sample by comparing the peak area of the analyte in the sample chromatogram to that in the standard chromatogram. Purity can be assessed by area percent normalization, assuming all impurities have a similar response factor.

HPLC Workflow Diagram

Caption: HPLC analysis workflow for 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. It is particularly useful for analyzing potential residual solvents or volatile impurities that may be present from the synthesis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide. For the analysis of the parent compound, its thermal stability and volatility would need to be confirmed; if it is not amenable to direct GC analysis, derivatization may be required.[8]

GC-MS Experimental Protocol

Objective: To identify and quantify volatile organic impurities in a sample of 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Materials:

• GC-grade Dimethyl Sulfoxide (DMSO) or other suitable solvent

• Reference standards for expected impurities (e.g., synthesis solvents)

• Sample of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Instrumentation & Conditions:

Parameter	Recommended Setting
GC-MS System	Agilent 7890B GC with 5977A MSD or equivalent
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness, or equivalent
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet Temperature	250 °C
Injection Mode	Split (10:1)
Injection Volume	1 µL
Oven Program	Initial: 40 °C (hold 5 min)Ramp: 10 °C/min to 280 °C (hold 5 min)
MS Transfer Line	280 °C
MS Ion Source	230 °C
MS Quadrupole	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	35 - 500 m/z

Procedure:

• Sample Preparation: Accurately weigh about 50 mg of the sample into a GC vial. Add 1.0 mL of DMSO and cap securely. Mix until dissolved.

• Tuning and Calibration: Perform a standard autotune of the mass spectrometer to ensure optimal performance.

• Analysis: Inject the sample solution into the GC-MS.

• Data Analysis:

  • Identify peaks by comparing their mass spectra with a reference library (e.g., NIST).[9]

  • Confirm the identity of any significant impurities by analyzing corresponding reference standards.

  • Quantification can be performed using an internal or external standard method.

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for the unambiguous structural confirmation of 2-(4-chloro-1H-pyrazol-1-yl)propanamide. ¹H and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively, allowing for complete structural assignment. Two-dimensional NMR techniques like HSQC and HMBC can further confirm assignments by showing correlations between protons and carbons.[10][11][12]

NMR Experimental Protocol

Objective: To confirm the chemical structure of 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Materials:

• Deuterated solvent (e.g., DMSO-d₆ or CDCl₃)

• NMR tubes

• Purified sample of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Instrumentation:

• Bruker Avance III 400 MHz spectrometer or equivalent

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of the deuterated solvent directly in an NMR tube.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Acquire a ¹³C NMR spectrum.

  • If necessary, acquire 2D spectra (COSY, HSQC, HMBC) to resolve complex assignments.

• Data Processing and Interpretation:

  • Process the spectra (Fourier transform, phase correction, baseline correction).

  • Integrate the ¹H signals and assign chemical shifts relative to the residual solvent peak or an internal standard (TMS).

  • The pyrazole ring protons and the propanamide moiety protons should be identifiable. The pyrazole protons will likely appear as singlets or doublets in the aromatic region, while the propanamide group will show characteristic aliphatic signals.[13][14]

Analytical Method Validation

All analytical methods intended for quality control in a regulatory environment must be validated to ensure they are fit for purpose. The International Council for Harmonisation (ICH) guideline Q2(R2) provides a framework for this process.[15][16][17] Validation demonstrates that the analytical procedure is suitable for its intended use and provides reliable data.[18][19]

Validation Parameters and Acceptance Criteria

The following table summarizes the key validation characteristics for an HPLC assay method.

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To demonstrate that the method can unequivocally assess the analyte in the presence of components which may be expected to be present (impurities, degradants, etc.).	The analyte peak should be free of interference from placebo, impurities, and degradation products. Peak purity should pass.
Linearity	To demonstrate a proportional relationship between the concentration of the analyte and the analytical response over a defined range.	Correlation coefficient (r²) ≥ 0.998 over a range of 50-150% of the nominal concentration.
Accuracy	To demonstrate the closeness of test results obtained by the method to the true value.	% Recovery of 98.0% to 102.0% at three concentration levels (e.g., 80%, 100%, 120%).
Precision	To demonstrate the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under prescribed conditions.	Repeatability (Intra-assay): RSD ≤ 2.0% for n=6 determinations.Intermediate Precision: RSD ≤ 2.0% between different days/analysts/instruments.
Detection Limit (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.	Typically Signal-to-Noise ratio of 3:1.
Quantitation Limit (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Typically Signal-to-Noise ratio of 10:1; Precision (RSD) at this concentration should be acceptable.
Robustness	To measure the capacity of the method to remain unaffected by small, but deliberate variations in method parameters.	System suitability criteria must be met after minor changes to parameters like flow rate (±10%), column temperature (±5°C), and mobile phase pH (±0.2).

Method Validation Workflow Diagram

Caption: Workflow for analytical method validation according to ICH guidelines.

References

• U.S. Pharmacopeia. General Chapter <621> Chromatography. [Link]

• DSDP Analytics. USP <621> Chromatography. [Link]

• Agilent. Understanding the Latest Revisions to USP <621>. [Link]

• European Medicines Agency. ICH guideline Q2(R2) on validation of analytical procedures. [Link]

• International Council for Harmonisation. Validation of Analytical Procedures Q2(R2). [Link]

• AMSbiopharma. ICH Guidelines for Analytical Method Validation Explained. [Link]

• Pharma Talks. Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Lopez, C., Claramunt, R. M., Trofimenko, S., & Elguero, J. (1993). A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry, 71(5), 678-684. [Link]

• International Journal of ChemTech Research. A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. [Link]

• Rauf, A., et al. (2024). A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized... Biomedical Chromatography. [Link]

• Elguero, J., et al. (2020). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Molecules, 25(21), 5038. [Link]

• Cho, Y. H., & Shin, H. S. (2013). Determination of trace levels of acetamide, propanamide, and butyramide in surface and drinking water using gas chromatography-mass spectrometry after derivatization with 9-xanthydrol. Analytica Chimica Acta, 787, 111-117. [Link]

• Abood, N. A. (2013). Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. The First Scientific Conference the Collage of Sciences. [Link]

• Abood, N. A., et al. (2012). Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. Journal of Chemical and Pharmaceutical Research, 4(3), 1772-1781. [Link]

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• Journal of Pharmacognosy and Phytochemistry. Gas Chromatography-Mass Spectrometry (GC-MS) Assay of Bio-Active Compounds and Phytochemical Analyses in Three Species. [Link]

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Application Note: A Validated Reversed-Phase HPLC Method for the Quantification of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Abstract

This application note presents a robust and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide. The method is developed for researchers, scientists, and drug development professionals requiring a reliable analytical procedure for purity assessment, stability testing, and quality control. The described method utilizes a reversed-phase C18 column with UV detection, demonstrating excellent linearity, precision, accuracy, and specificity in accordance with International Council for Harmonisation (ICH) guidelines.[1][2][3] This document provides a comprehensive guide, from the foundational principles of the method design to detailed, step-by-step protocols for its execution and validation.

Introduction and Scientific Rationale

2-(4-chloro-1H-pyrazol-1-yl)propanamide is a heterocyclic compound featuring a chlorinated pyrazole ring and a propanamide functional group.[4] The pyrazole nucleus is a significant scaffold in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities.[5][6] As with any potential pharmaceutical compound, a validated, reliable analytical method is crucial for ensuring product quality and consistency throughout the development lifecycle.

High-Performance Liquid Chromatography (HPLC) is the premier analytical technique in the pharmaceutical industry for assays of active ingredients, impurities, and degradation products.[7] Its precision, sensitivity, and reproducibility make it the gold standard for quantitative analysis.[2] This application note addresses the need for a specific HPLC method for 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

The choice of a reversed-phase (RP-HPLC) method is predicated on the molecular structure of the analyte. The presence of both non-polar (chlorinated pyrazole ring) and polar (amide) functionalities suggests moderate hydrophobicity, making it an ideal candidate for retention on a non-polar stationary phase like C18, with elution achieved using a polar mobile phase. This approach is standard for many small molecule drugs and related substances.[8] The method validation protocols described herein are designed to provide a high degree of assurance that the method is suitable for its intended purpose, adhering to the principles outlined in ICH Q2(R2) guidelines.[3][9][10]

Chromatographic System and Conditions

The selection of chromatographic parameters is critical for achieving optimal separation, peak shape, and sensitivity. The following conditions have been optimized for the analysis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Causality Behind Experimental Choices

• Stationary Phase (Column): A C18 column is chosen for its hydrophobic character, which provides effective retention for the moderately non-polar analyte. The 4.6 mm internal diameter and 150 mm length with 5 µm particle size offer a good balance between resolution, efficiency, and backpressure, suitable for standard HPLC systems.[11]

• Mobile Phase: A mixture of acetonitrile (ACN) and water is a common and effective mobile phase for reversed-phase chromatography. Acetonitrile is selected as the organic modifier due to its low UV cutoff and viscosity. The addition of 0.1% formic acid to the aqueous phase serves to control the pH and suppress the ionization of any potential acidic or basic functional groups, leading to sharper, more symmetrical peaks.

• Detection Wavelength: The UV detection wavelength is set at 220 nm. This is a common practice for compounds with chromophores that lack a distinct maximum at higher wavelengths, ensuring good sensitivity. A preliminary scan of the analyte's UV spectrum is recommended to confirm the optimal wavelength.

• Flow Rate and Temperature: A flow rate of 1.0 mL/min is standard for a 4.6 mm ID column and provides a reasonable analysis time. Maintaining a constant column temperature of 30 °C minimizes fluctuations in retention time and improves the reproducibility of the analysis.

Recommended Materials and Instrumentation

Parameter	Specification
Instrumentation	HPLC system with quaternary or binary pump, autosampler, column oven, and UV-Vis or Diode Array Detector (DAD).[12]
Column	C18, 150 mm x 4.6 mm, 5 µm particle size (e.g., Agilent Zorbax, Waters SunFire, Phenomenex Luna)
Mobile Phase A	0.1% (v/v) Formic Acid in HPLC-grade Water
Mobile Phase B	0.1% (v/v) Formic Acid in HPLC-grade Acetonitrile
Elution Mode	Isocratic: 60% Mobile Phase A : 40% Mobile Phase B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detector Wavelength	220 nm
Injection Volume	10 µL
Run Time	10 minutes
Diluent	Acetonitrile/Water (50:50, v/v)

Experimental Protocols

The following protocols provide step-by-step instructions for sample preparation and analysis.

Preparation of Solutions

3.1.1. Diluent Preparation (50:50 Acetonitrile/Water)

• Measure 500 mL of HPLC-grade acetonitrile into a 1000 mL graduated cylinder.

• Add 500 mL of HPLC-grade water.

• Mix thoroughly and allow to cool to room temperature.

3.1.2. Standard Stock Solution (1.0 mg/mL)

• Accurately weigh approximately 25 mg of 2-(4-chloro-1H-pyrazol-1-yl)propanamide reference standard into a 25 mL volumetric flask.

• Record the exact weight.

• Add approximately 15 mL of diluent and sonicate for 5 minutes or until fully dissolved.

• Allow the solution to return to room temperature.

• Dilute to the mark with the diluent and mix well.

3.1.3. Working Standard Solution (e.g., 0.1 mg/mL)

• Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask.

• Dilute to the mark with the diluent and mix well. This solution will be used for system suitability and quantification.

3.1.4. Sample Preparation

• Accurately weigh a quantity of the sample powder equivalent to approximately 25 mg of 2-(4-chloro-1H-pyrazol-1-yl)propanamide into a 25 mL volumetric flask.

• Follow steps 3-5 as described for the Standard Stock Solution preparation.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial before analysis.

HPLC Analysis Workflow

The diagram below outlines the logical flow of the analytical procedure.

Caption: Workflow for HPLC analysis.

System Suitability Testing (SST)

Before any sample analysis, the performance of the chromatographic system must be verified.[13][14] This is achieved by performing a System Suitability Test (SST).[15] The SST ensures that the equipment and methodology are performing as expected.[16]

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Make five replicate injections of the Working Standard Solution (0.1 mg/mL).

• Evaluate the resulting chromatograms against the acceptance criteria in the table below. The analysis can only proceed if all SST criteria are met.

Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	T ≤ 2.0	Ensures peak symmetry, which is critical for accurate integration.
Theoretical Plates (N)	N ≥ 2000	Measures column efficiency and the sharpness of the peak.
Relative Standard Deviation (%RSD) of Peak Area	≤ 2.0%	Demonstrates the precision and reproducibility of the injector and system.[15]
Relative Standard Deviation (%RSD) of Retention Time	≤ 1.0%	Indicates the stability of the pump and mobile phase composition.

These criteria are based on general pharmacopeial guidelines, such as those found in the USP.[17][18]

Method Validation Protocol

Method validation provides documented evidence that the analytical procedure is suitable for its intended purpose.[1] The following experiments should be performed as a one-time exercise to validate the method, following ICH Q2(R2) guidelines.[10]

Validation Workflow

Caption: Logical flow of method validation experiments.

Specificity

Objective: To demonstrate that the analytical signal is unequivocally attributable to the analyte of interest, without interference from excipients, impurities, or degradation products.[2] Protocol:

• Inject the diluent (blank) to check for interfering peaks at the retention time of the analyte.

• Prepare a placebo solution (containing all formulation components except the active ingredient) and inject it.

• Spike the placebo with the analyte and analyze to confirm that the peak is well-resolved from any placebo peaks.

• If available, analyze samples of known impurities or forced degradation samples (e.g., acid, base, peroxide, heat, light stressed samples) to ensure separation between the main analyte peak and any potential degradants.

Linearity and Range

Objective: To verify that the detector response is directly proportional to the concentration of the analyte over a specified range.[9] Protocol:

• Prepare a series of at least five standard solutions from the Standard Stock Solution, covering a range of 50% to 150% of the working concentration (e.g., 0.05, 0.075, 0.1, 0.125, 0.15 mg/mL).

• Inject each concentration in triplicate.

• Plot a calibration curve of the mean peak area versus concentration. Acceptance Criteria:

• Correlation coefficient (r²) ≥ 0.999.

• The y-intercept should be insignificant compared to the response at 100% concentration.

Accuracy (Recovery)

Objective: To determine the closeness of the measured value to the true value.[3] This is typically assessed by a recovery study. Protocol:

• Prepare a placebo mixture.

• Spike the placebo at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration) with a known amount of the analyte.

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery for each preparation. Acceptance Criteria:

• Mean recovery should be within 98.0% to 102.0%.

• The %RSD for recovery at each level should not exceed 2.0%.

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.[1] Protocol:

• Repeatability (Intra-assay precision): Analyze six independent sample preparations at 100% of the target concentration on the same day, with the same analyst and equipment.

• Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument. Acceptance Criteria:

• The %RSD for the set of measurements should be ≤ 2.0% for both repeatability and intermediate precision.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective: To determine the lowest concentration of analyte that can be reliably detected (LOD) and quantified with acceptable precision and accuracy (LOQ).[9] Protocol (Signal-to-Noise Approach):

• Determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 3:1 for LOD.

• Determine the concentration that yields a S/N ratio of approximately 10:1 for LOQ.

• Confirm the LOQ by injecting six preparations at this concentration and verifying that the precision (%RSD) is acceptable (typically ≤ 10%).

Robustness

Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters. Protocol:

• Analyze a standard solution while making small, deliberate changes to the method parameters, one at a time.

• Typical variations include:

  • Flow Rate (± 0.1 mL/min)

  • Column Temperature (± 2 °C)

  • Mobile Phase Composition (e.g., ± 2% absolute change in acetonitrile)

• Evaluate the impact on system suitability parameters (e.g., retention time, tailing factor). Acceptance Criteria:

• System suitability criteria must be met under all varied conditions.

Conclusion

The HPLC method detailed in this application note is demonstrated to be a reliable and robust procedure for the quantitative analysis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide. The systematic approach to method development and the comprehensive validation protocol ensure that the method is fit for its intended purpose in a regulated research or quality control environment. Adherence to the described system suitability tests and validation parameters will guarantee the generation of accurate and reproducible data, which is fundamental to the drug development process.

References

• Vertex AI Search. (n.d.). System Suitability in HPLC Analysis. Pharmaguideline.
• U.S. Pharmacopeia. (2022).
• U.S. Pharmacopeia. (n.d.).
• Assay Prism. (n.d.). System Suitability Test in HPLC – Key Parameters Explained.
• Pharmaceutical Updates. (2021, May 3). System suitability in HPLC Analysis.
• Agilent. (n.d.).
• DSDP Analytics. (n.d.).
• U.S. Pharmacopeia. (2021, November 19).
• Slideshare. (n.d.). System suitability testing.
• Pharmalytics. (2025, October 15). System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025. YouTube.
• Wiley Online Library. (n.d.). A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized (E‐2‐((E)‐4‐(5‐Ethoxy‐3‐Methyl‐1‐Phenyl‐1H‐Pyrazole‐4‐yl)but‐3‐en‐2‐Ylidene)) Hydrazine‐1‐.
• International Journal of Chemical and Pharmaceutical Analysis. (n.d.).
• Pharmaguideline. (2024, December 11).
• Birajdar, A. S. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences, 4(4), 55-60.
• AMSbiopharma. (2025, July 22).
• Smolecule. (n.d.). 3-(4-Chloro-1h-pyrazol-1-yl)-2-(methylamino)propanamide.
• Pharma Talks. (2025, July 2). Understanding ICH Q2(R2)
• International Council for Harmonisation. (2023, November 30).
• BLDpharm. (n.d.). 1205841-05-9|2-(4-Chloro-1H-pyrazol-1-yl)propanamide.
• ResearchGate. (2017, December 21). How can I separate drugs with carboxylic and drugs with amide group in a mixture by using HPLC?.
• AA Blocks. (n.d.). 1251038-61-5 | 3-(4-chloro-1H-pyrazol-1-yl)-2-(propylamino)propanamide.
• Benchchem. (n.d.).
• PubChem. (n.d.). 2-(4-chloro-1H-pyrazol-1-yl)propanoic acid.
• ACS Publications. (2026, January 15). Click-to-Release Reactions for Tertiary Amines and Pyridines.
• YouTube. (2025, June 13). Mastering Small Molecule Reversed-Phase Method Development.
• Michael, W. D. (2013). Newer Developments in HPLC Impacting Pharmaceutical Analysis: A Brief Review. American Pharmaceutical Review.
• National Institutes of Health. (2022, April 5).
• American Pharmaceutical Review. (2026, January 9). More Efficient and Reliable (U)HPLC Method Development.
• CAS Common Chemistry. (n.d.). 3-Chloro-N-[4-(5-hydroxy-3-methyl-1H-pyrazol-1-yl)phenyl]propanamide.
• ACS Publications. (2025, April 29). Flow-to-Flow Technology: Amide Formation in the Absence of Traditional Coupling Reagents Using DPDTC.

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• 6. Synthesis and Characterization of Pyrazole-Enriched Cationic Nanoparticles as New Promising Antibacterial Agent by Mutual Cooperation - PMC [pmc.ncbi.nlm.nih.gov]
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Comprehensive NMR Spectroscopic Analysis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a detailed guide to the nuclear magnetic resonance (NMR) spectroscopic characterization of 2-(4-chloro-1H-pyrazol-1-yl)propanamide, a heterocyclic compound of interest in medicinal chemistry and materials science. Pyrazole derivatives are known for their wide range of biological activities, making unambiguous structural elucidation a critical step in research and development.[1][2] This application note presents a complete workflow, from sample preparation to advanced 2D NMR analysis, designed to provide a self-validating system for structural confirmation. We delve into the rationale behind experimental choices and offer predictive data to guide researchers in their analytical endeavors.

Introduction: The Imperative for Structural Precision

The compound 2-(4-chloro-1H-pyrazol-1-yl)propanamide (CAS No. 1205841-05-9) combines a chiral propanamide side chain with a 4-chloropyrazole core.[3] The precise arrangement of these fragments, including the substitution pattern on the pyrazole ring and the point of attachment, dictates the molecule's physicochemical properties and biological interactions. NMR spectroscopy is the most powerful technique for providing this detailed structural information in solution.[1]

This guide is structured to serve as both a practical protocol and an educational resource. It moves beyond a simple listing of steps to explain the underlying principles that ensure data quality and lead to confident structural assignment.

Molecular Structure and Predicted Spectroscopic Features

A thorough understanding of the molecule's topology is the first step in predicting its NMR spectrum. The structure contains several distinct proton and carbon environments.

Annotated Molecular Structure

For clarity in spectral assignments, the atoms of 2-(4-chloro-1H-pyrazol-1-yl)propanamide are systematically numbered.

Caption: Numbered structure of 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Predicted ¹H and ¹³C NMR Signals

Based on the structure, we can predict the following distinct signals:

• ¹H NMR: 6 signals are expected.

  • Two singlets for the pyrazole ring protons (H3 and H5).

  • A quartet for the methine proton on the propanamide chain (H6).

  • A doublet for the methyl group protons (H8).

  • Two protons for the amide (-NH₂) group, which may appear as one or two broad signals.

• ¹³C NMR: 6 signals are expected, corresponding to the six carbon atoms in unique electronic environments.

Experimental Protocols: A Validated Workflow

The following protocols are designed for a standard 400 MHz (or higher) NMR spectrometer.

Rationale for Solvent Selection

The choice of solvent is critical. While deuterated chloroform (CDCl₃) is common, deuterated dimethyl sulfoxide (DMSO-d₆) is often superior for analyzing amides. The amide protons (-NH₂) exchange rapidly with trace amounts of acidic water in CDCl₃, leading to signal broadening or disappearance. In DMSO-d₆, this exchange is slowed, resulting in sharper, more easily identifiable -NH₂ peaks. For this reason, DMSO-d₆ is the recommended solvent.

Step-by-Step Sample Preparation

• Weighing: Accurately weigh 5-10 mg of 2-(4-chloro-1H-pyrazol-1-yl)propanamide directly into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6 mL of DMSO-d₆ (containing 0.03% v/v tetramethylsilane, TMS, as an internal reference).

• Dissolution: Cap the tube and gently vortex or invert it until the sample is fully dissolved. A brief sonication may be used if necessary.

• Filtering (Optional): If any particulate matter is visible, filter the solution through a small plug of glass wool into a fresh NMR tube.

NMR Data Acquisition Workflow

A multi-step acquisition process ensures comprehensive structural data. This workflow moves from basic 1D experiments to more complex 2D correlations that validate the final structure.

Sources

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• 2. wisdomlib.org [wisdomlib.org]
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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis and to provide actionable strategies for yield improvement and optimization. The information is structured into a troubleshooting guide and a frequently asked questions (FAQ) section to directly address specific experimental issues.

Troubleshooting Guide: Common Synthesis Problems & Solutions

This section addresses specific issues that may arise during the synthesis, providing explanations for the underlying causes and step-by-step protocols for resolution.

Q1: My N-alkylation of 4-chloropyrazole is giving a low yield. What factors should I investigate?

Low yield in the N-alkylation step is a frequent challenge. The reaction's success is highly dependent on the interplay between the base, solvent, and temperature. Since 4-chloropyrazole is a symmetric molecule, regioselectivity is not a concern, allowing us to focus purely on conversion efficiency.[1]

Underlying Causes & Solutions:

• Suboptimal Base-Solvent System: The base's strength and solubility in the chosen solvent are critical for deprotonating the pyrazole effectively. A weak base or poor solubility can lead to incomplete reaction.

  • Recommendation: A reliable starting point is using potassium carbonate (K₂CO₃) in a polar aprotic solvent like DMF.[1] If yields remain low, consider switching to a stronger base or a different solvent system as detailed in the table below. Sodium hydride (NaH) is a strong, non-nucleophilic base that can drive the reaction to completion, while cesium carbonate (Cs₂CO₃) often provides enhanced reactivity.[2][3]

• Insufficient Reaction Temperature: N-alkylation reactions often require heating to overcome the activation energy barrier. Room temperature conditions may be insufficient for achieving a reasonable reaction rate.

  • Recommendation: If the reaction is sluggish at room temperature, gradually increase the temperature to 60-80 °C and monitor by TLC. For particularly stubborn reactions, higher temperatures may be necessary, but be mindful of potential side reactions or decomposition of the alkylating agent.

• Poor Quality of Reagents: The purity of the 4-chloropyrazole, the alkylating agent (e.g., ethyl 2-bromopropanoate), and the solvent can significantly impact the yield. Water content in the solvent is a common issue, as it can quench the base and hydrolyze the alkylating agent.

  • Recommendation: Ensure all reagents are of high purity and that solvents are anhydrous. Using freshly distilled solvents or solvents from a sealed bottle is advisable.

Table 1: Comparison of Base/Solvent Systems for Pyrazole N-Alkylation

Base	Solvent	Temperature	Advantages	Considerations
K₂CO₃	DMF, Acetonitrile	25 - 80 °C	Standard, cost-effective, and generally effective.[1]	May require heating for full conversion.
NaH	THF, DMF	0 - 60 °C	Strong base, drives reaction to completion; avoids regioisomers in complex systems.[3]	Highly reactive with water; requires anhydrous conditions and careful handling.
Cs₂CO₃	Acetonitrile, DMF	25 - 80 °C	Often provides higher yields than K₂CO₃ due to higher solubility and reactivity.[2]	More expensive than other carbonate bases.
DBU	Acetonitrile, DCM	25 - 60 °C	Strong, non-nucleophilic organic base; useful for milder conditions.	Can be difficult to remove during workup.

Q2: I'm struggling with the amide coupling step. The yield is poor and I'm seeing multiple spots on my TLC.

The formation of the amide bond from 2-(4-chloro-1H-pyrazol-1-yl)propanoic acid and an ammonia source is a critical step that often requires optimization.[4] Direct condensation without an activating agent is challenging and typically requires forcing conditions due to the formation of a stable ammonium carboxylate salt.[5][6] The use of coupling reagents is standard practice in medicinal chemistry to achieve high yields under mild conditions.[7]

Underlying Causes & Solutions:

• Inefficient Carboxylic Acid Activation: The most common reason for low yield is incomplete activation of the carboxylic acid. The choice of coupling reagent is paramount.

  • Recommendation: For a robust and high-yielding reaction, use a uronium-based coupling reagent like HATU (1-(Bis(dimethylamino)methylene)-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) in the presence of a non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine).[8] HATU is known for its high efficiency and rapid reaction times, even with challenging substrates. Carbodiimide reagents like EDC (N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide) are more cost-effective but may require an additive like HOBt (Hydroxybenzotriazole) to suppress side reactions and improve efficiency.[4][8]

• Side Reactions: The formation of multiple byproducts often points to side reactions. With chiral centers, racemization can be a concern, especially with carbodiimide reagents without additives. If using an acyl chloride intermediate, reaction with nucleophilic solvents or self-condensation to form an anhydride can occur.[9]

  • Recommendation: Use a coupling reagent system known for low racemization, such as HATU or PyBOP.[8] Ensure the reaction is run under an inert atmosphere (N₂ or Ar) to prevent side reactions with atmospheric moisture. Add the coupling reagent at 0 °C to control the initial exothermic activation step before allowing the reaction to warm to room temperature.

• Steric Hindrance: If either the carboxylic acid or the amine is sterically hindered, the reaction rate can decrease significantly, leading to low yields.[10][11]

  • Recommendation: In cases of high steric hindrance, consider more powerful coupling reagents or protocols specifically designed for such substrates, which may involve higher temperatures or microwave irradiation.[10]

Diagram 1: General Troubleshooting Workflow for Low Yield

Caption: A workflow for diagnosing and resolving low-yield issues.

Q3: My purification is difficult, and I cannot isolate a clean product. What can I do?

Purification challenges often arise from closely eluting impurities or byproducts from the reaction.

Underlying Causes & Solutions:

• Byproducts from Coupling Reagents: Many coupling reagents generate byproducts (e.g., dicyclohexylurea from DCC, HOBt) that must be removed.

  • Recommendation: Choose a coupling reagent whose byproducts are water-soluble (e.g., the urea from EDC, byproducts from HATU). This allows for simple removal with an aqueous wash during workup.

• Product Solubility/Polarity: The product may have similar polarity to starting materials or byproducts, making chromatographic separation difficult.

  • Recommendation:

    • Optimize Chromatography: Systematically screen different solvent systems (e.g., ethyl acetate/hexanes, dichloromethane/methanol) for column chromatography to achieve better separation.

    • Crystallization: Attempt to crystallize the product from a suitable solvent or solvent mixture. This can be a highly effective method for obtaining very pure material.

    • Acid/Base Wash: During the workup, perform acid (e.g., 1M HCl) and base (e.g., saturated NaHCO₃) washes to remove any basic or acidic impurities, respectively.

    • Salt Formation: As a final resort, consider forming a salt of the product (if it has a basic or acidic handle) to induce crystallization, followed by neutralization to recover the pure compound.[12]

Frequently Asked Questions (FAQs)

Q1: What is the most robust synthetic route for preparing 2-(4-chloro-1H-pyrazol-1-yl)propanamide?

While several routes are possible, a highly reliable and scalable two-step sequence involves the N-alkylation of 4-chloropyrazole with an α-halo propanoic acid ester, followed by hydrolysis and amide bond formation. This route offers excellent control over each transformation.

Diagram 2: Recommended Synthetic Pathway

Caption: A reliable two-step synthesis route via an ester intermediate.

Q2: How do I select the best amide coupling reagent for my needs?

The ideal coupling reagent depends on factors like scale, cost, desired purity, and the steric/electronic properties of your substrate.

Table 2: Comparison of Common Amide Coupling Reagents

Reagent System	Relative Cost	Efficiency	Key Advantages	Common Issues
EDC / HOBt	Low	Good	Cost-effective; water-soluble byproducts for easy removal.[8]	Slower reaction times; potential for side reactions and racemization if HOBt is omitted.[4]
HATU / DIPEA	High	Excellent	Very fast and highly efficient, even for hindered substrates; low racemization.[8]	High cost; byproduct removal is necessary.
PyBOP / DIPEA	High	Excellent	High efficiency with low risk of racemization; byproducts are not carcinogenic.[8]	High cost; phosphonium byproducts require careful removal.
SOCl₂ then NH₃	Very Low	Variable	Very inexpensive two-step method via acyl chloride.[11]	Harsh conditions; can lead to side products (anhydrides, esters); requires careful control of stoichiometry.[6][9]

Q3: What analytical methods should I use to monitor the reaction and confirm my product?

• Reaction Monitoring: Thin-Layer Chromatography (TLC) is the most convenient method. Use a suitable mobile phase (e.g., 30-50% Ethyl Acetate in Hexanes) and visualize with a UV lamp and/or a potassium permanganate stain.

• Product Characterization:

  • NMR Spectroscopy (¹H and ¹³C): Essential for confirming the structure, showing the correct proton and carbon signals for the pyrazole ring and the propanamide side chain.

  • Mass Spectrometry (MS): To confirm the molecular weight of the product.[13]

  • Infrared Spectroscopy (IR): To identify key functional groups, such as the amide C=O stretch (typically ~1650 cm⁻¹) and N-H stretches (~3200-3400 cm⁻¹).[14]

Detailed Experimental Protocols

Protocol 1: N-Alkylation of 4-Chloropyrazole with Ethyl 2-Bromopropanoate

• To a round-bottom flask under a nitrogen atmosphere, add 4-chloropyrazole (1.0 eq), potassium carbonate (K₂CO₃, 1.5 eq), and anhydrous dimethylformamide (DMF, 5-10 mL per mmol of pyrazole).

• Stir the suspension vigorously for 15 minutes at room temperature.

• Add ethyl 2-bromopropanoate (1.1 eq) dropwise to the mixture.

• Heat the reaction mixture to 60 °C and stir for 4-12 hours, monitoring the consumption of the starting material by TLC.

• After completion, cool the reaction to room temperature and pour it into cold water.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to yield ethyl 2-(4-chloro-1H-pyrazol-1-yl)propanoate.

Protocol 2: Amide Formation using HATU

• Dissolve 2-(4-chloro-1H-pyrazol-1-yl)propanoic acid (1.0 eq) and ammonium chloride (NH₄Cl, 1.2 eq) in anhydrous DMF in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq) dropwise and stir for 10 minutes.

• Add HATU (1.2 eq) in one portion. The solution may turn yellow.

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by crystallization or flash column chromatography to yield 2-(4-chloro-1H-pyrazol-1-yl)propanamide.[15]

References

• BenchChem. A Comparative Guide to the Efficiency of Coupling Reagents for Amide Bond Formation with N-Boc-piperazine-C3-COOH.
• HepatoChem. Amide coupling reaction in medicinal chemistry.
• Luxembourg Bio Technologies. Amide bond formation: beyond the myth of coupling reagents.
• ACS Publications. Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Org. Process Res. Dev.
• Chemistry Stack Exchange. Can I synthesize an Amide simply by heating an amine and a carboxylic acid (with a vacuum pump)?.
• Royal Society of Chemistry. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Org. Biomol. Chem. DOI:10.1039/C5OB02129D.
• ScienceDirect. Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent.
• BenchChem. Technical Support Center: Optimizing N-Alkylation of Pyrazoles.
• Beilstein Journals. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution.
• OrgoSolver. Amide Hydrolysis (Acid or Base) to Carboxylic Acids and Amines.
• NIH. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning.
• Reddit. Amide from carboxylic acid synthesis.
• MDPI. Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates.
• YouTube. Amide formation from carboxylic acid derivatives.
• PubMed Central. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4.
• Journal of Chemical and Pharmaceutical Research. Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole.
• BLDpharm. 2-(4-Chloro-1H-pyrazol-1-yl)propanamide.
• ResearchGate. Synthetic route to the new 3‐(pyrazol‐1‐yl)propanamide (PPA) derivatives 3 and 4.
• PubMed Central. Optimization of Pyrazole Compounds as Antibiotic Adjuvants Active against Colistin- and Carbapenem-Resistant Acinetobacter baumannii.
• Google Patents. Method for purifying pyrazoles.

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• 2. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 3. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Purification of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Welcome to the dedicated technical support guide for the purification of 2-(4-chloro-1H-pyrazol-1-yl)propanamide . This resource is designed for researchers, medicinal chemists, and process development scientists who may encounter challenges in obtaining this compound with high purity. The following troubleshooting guides and frequently asked questions (FAQs) are structured to provide not only solutions but also the underlying scientific principles to empower your experimental decisions.

I. Frequently Asked Questions (FAQs) - First-Line Troubleshooting

This section addresses the most common initial challenges encountered after the synthesis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Q1: What are the likely impurities in my crude sample of 2-(4-chloro-1H-pyrazol-1-yl)propanamide?

A1: Impurities are typically byproducts from the synthesis. The synthesis of pyrazole derivatives often involves the reaction of a hydrazine with a 1,3-dicarbonyl compound or a similar precursor.[1] Potential impurities could include:

• Unreacted Starting Materials: Such as 4-chloro-1H-pyrazole and the propanamide precursor.

• Regioisomers: Depending on the synthetic route, isomeric pyrazole derivatives can form.[2]

• Hydrolysis Products: The propanamide functional group can be susceptible to hydrolysis, especially under acidic or basic workup conditions, yielding the corresponding carboxylic acid.

• Solvent Adducts: Residual high-boiling point solvents (e.g., DMF, DMSO) used in the reaction can be difficult to remove.

Q2: My post-synthesis NMR spectrum shows unexpected peaks. What is the likely cause?

A2: Extra peaks in an NMR spectrum point to the presence of impurities.[3] Correlate the unexpected signals with the potential impurities listed in Q1. For instance, a broad singlet might indicate the presence of a carboxylic acid impurity, while signals corresponding to the starting materials might also be visible. Comparing the crude NMR with spectra of the starting materials is a crucial first step.

Q3: After an initial purification attempt, my product yield is significantly lower than expected. What are common causes of product loss?

A3: Low recovery can stem from several factors during purification:

• Inappropriate Recrystallization Solvent: If the compound is too soluble in the cold recrystallization solvent, a significant portion will remain in the mother liquor.

• Aggressive Chromatography: Using a mobile phase that is too polar during column chromatography can cause your compound to elute too quickly along with impurities, leading to mixed fractions that are discarded.

• Multiple Purification Steps: Each successive purification step (e.g., multiple recrystallizations or columns) will inevitably lead to some material loss.[4]

• Product Instability: The compound may be degrading on silica gel if left on the column for an extended period.

Q4: The melting point of my purified product is low and has a broad range. What does this signify?

A4: A low and broad melting point range is a classic indicator of an impure solid. Pure crystalline solids typically have a sharp melting point (a range of 1-2°C). The presence of impurities disrupts the crystal lattice, requiring less energy (a lower temperature) to transition to a liquid phase over a wider temperature range.

II. In-Depth Troubleshooting Guide: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds by leveraging differences in solubility.[5] However, its success is highly dependent on the correct choice of solvent and technique.[6]

Recrystallization Workflow Diagram

Caption: A workflow for troubleshooting common recrystallization issues.

Q: I can't find a suitable single solvent for recrystallization. What should I do?

A: When a single solvent isn't effective, a two-solvent (binary) system is the ideal solution. This involves finding a pair of miscible solvents with the following properties:

• Solvent 1 ("Soluble Solvent"): Your compound is highly soluble in this solvent, even at room temperature.

• Solvent 2 ("Insoluble Solvent" or "Antisolvent"): Your compound is poorly soluble or insoluble in this solvent, even at its boiling point.

Protocol for Binary Solvent Recrystallization:

• Dissolve the crude compound in a minimal amount of the hot "soluble solvent".

• While the solution is still hot, add the "insoluble solvent" dropwise until the solution becomes faintly cloudy (turbid). This indicates the point of supersaturation.[7]

• Add a drop or two of the hot "soluble solvent" to redissolve the precipitate and make the solution clear again.

• Allow the solution to cool slowly. Crystals should form as the solubility decreases.

Q: My compound "oils out" during cooling instead of forming crystals. How can I prevent this?

A: "Oiling out" occurs when the compound's melting point is lower than the boiling point of the solvent, or when the solution becomes supersaturated at a temperature above the compound's melting point. The compound then comes out of solution as a liquid (oil) rather than a solid.

Solutions:

• Increase Solvent Volume: The primary cause is often too high a concentration. Reheat the mixture to redissolve the oil, then add more hot solvent before attempting to cool it again.

• Slower Cooling: Allow the solution to cool at a much slower rate. Insulate the flask to ensure gradual temperature decrease. This gives molecules more time to orient themselves into a crystal lattice.[6]

• Lower the Solution Temperature: Use a solvent with a lower boiling point.

• Change Solvent System: The polarity of the solvent may be too similar to the compound. Try a different solvent or binary solvent system.

Data Presentation: Solvent Selection Guide

The choice of solvent is paramount. An ideal solvent will dissolve the compound poorly at low temperatures but very well at high temperatures.

Solvent	Polarity Index	Boiling Point (°C)	Comments
Water	10.2	100	Good for polar compounds. Given the amide and pyrazole groups, it might be sparingly soluble when hot.
Ethanol	5.2	78	A very common and effective recrystallization solvent for moderately polar compounds.[7]
Methanol	6.6	65	Similar to ethanol but more polar and has a lower boiling point.
Acetone	5.1	56	A good solvent for many organic compounds, but its low boiling point can lead to rapid evaporation.
Ethyl Acetate	4.4	77	A moderately polar solvent, often used in binary systems with hexanes.[7]
Dichloromethane	3.1	40	Often too good a solvent for recrystallization alone, but useful in binary systems. Low boiling point.
Toluene	2.4	111	A non-polar aromatic solvent.
Hexanes/Heptane	~0.1	60-90	Non-polar solvents, excellent as the "insoluble" component in a binary system for polar compounds.

III. In-Depth Troubleshooting Guide: Column Chromatography

For impurities that have similar solubility profiles to the target compound, column chromatography is the preferred purification method.[8][9]

Decision Tree: Choosing a Purification Method

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. people.chem.umass.edu [people.chem.umass.edu]
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• 8. Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. turkjps.org [turkjps.org]

Technical Support Center: Navigating Solubility Challenges with 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Introduction: This guide is designed for researchers, scientists, and drug development professionals encountering solubility issues with 2-(4-chloro-1H-pyrazol-1-yl)propanamide (C₆H₈ClN₃O). As a substituted pyrazole derivative, this compound may present challenges in achieving desired concentrations in both aqueous and organic media. This document provides a structured, question-and-answer-based approach to systematically troubleshoot and overcome these solubility hurdles, ensuring the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of pyrazole-based compounds like 2-(4-chloro-1H-pyrazol-1-yl)propanamide?

Pyrazole and its derivatives, while structurally diverse, tend to exhibit better solubility in organic solvents compared to aqueous solutions.[1] The pyrazole ring itself can act as a bioisostere for aromatic rings, which can influence physicochemical properties like lipophilicity and water solubility.[2] Limited water solubility is a known characteristic for many compounds in this class.[1][3] For 2-(4-chloro-1H-pyrazol-1-yl)propanamide, the presence of the chloro- and propanamide moieties will further dictate its polarity and solubility profile.

Q2: I am unable to dissolve 2-(4-chloro-1H-pyrazol-1-yl)propanamide in my aqueous buffer for a cell-based assay. What are my initial steps?

This is a common challenge. Direct dissolution in aqueous buffers is often difficult for compounds of this nature. The recommended first step is to prepare a concentrated stock solution in a suitable organic solvent and then dilute it into your aqueous medium.

Recommended Organic Solvents for Stock Solutions:

• Dimethyl Sulfoxide (DMSO)

• Dimethylformamide (DMF)

• Ethanol

• Methanol

• Acetone[1][3]

Crucial Consideration: When diluting the organic stock into an aqueous buffer, the compound may "crash out" or precipitate if its solubility limit in the final mixed-solvent system is exceeded.[4] It is critical to control the final concentration of the organic solvent. For many cell-based assays, the final DMSO or ethanol concentration should ideally be kept at or below 0.5% to avoid solvent-induced artifacts.[4]

Troubleshooting Guide

Issue 1: My compound precipitates upon dilution from a DMSO stock into an aqueous buffer.

This phenomenon, known as "crashing out," occurs when a compound highly soluble in an organic solvent is rapidly introduced into an aqueous environment where it is poorly soluble.[4] Here is a systematic approach to resolve this:

Workflow for Addressing Precipitation:

Caption: A troubleshooting flowchart for addressing compound precipitation.

Detailed Steps:

• Optimize Final Organic Solvent Concentration: Determine the lowest concentration of your organic solvent (e.g., DMSO) that keeps the compound in solution without affecting your experimental system.[4]

• Use a Serial Dilution Approach: Instead of a single large dilution, perform a stepwise serial dilution into the aqueous buffer. This gradual change in solvent polarity can prevent immediate precipitation.[4]

• Consider a Co-solvent System: If DMSO is problematic, or if a single solvent is ineffective, a co-solvent system can be employed.[5][6] For example, using a mixture of water and a water-miscible organic solvent like ethanol may improve solubility.[1]

• pH Adjustment: If your compound has ionizable groups, adjusting the pH of the aqueous medium can lead to the formation of a salt, which is often more water-soluble.[1][7][8]

• Incorporate Solubilizing Agents: For challenging compounds, the addition of excipients to the final buffer can be effective.

  • Surfactants: Non-ionic surfactants like Tween-20 or Polysorbate 80 can form micelles that encapsulate the compound, increasing its apparent solubility.[8]

  • Cyclodextrins: These molecules have a hydrophobic interior and a hydrophilic exterior, allowing them to form inclusion complexes with poorly soluble drugs.[7]

Issue 2: I am having difficulty dissolving the compound in any solvent for initial stock preparation.

If 2-(4-chloro-1H-pyrazol-1-yl)propanamide proves difficult to dissolve even in common organic solvents, physical methods can be employed to enhance dissolution.

Protocol: Enhancing Dissolution with Physical Methods

• Initial Setup: Place the desired amount of the compound in a clean, dry glass vial with a magnetic stir bar.

• Solvent Addition: Add the selected organic solvent (e.g., DMSO, DMF).

• Stirring: Begin stirring at a moderate speed at room temperature. Observe for 15-30 minutes.[5]

• Gentle Heating: If the compound remains undissolved, gently warm the solution in increments of 5-10°C while stirring.[5][9] Be mindful of the solvent's boiling point and the compound's thermal stability.

• Sonication: If heating is ineffective or undesirable, place the sealed vial in a bath sonicator for 5-15 minute intervals.[5] The mechanical agitation from sonication can break down aggregates and increase the surface area for dissolution. Check for dissolution after each interval.

Data Summary: Recommended Solvents

Solvent	Type	Polarity	Notes
Water	Aqueous	High	Low solubility expected.[1][3]
DMSO	Organic (Aprotic)	High	Excellent for creating high-concentration stock solutions.[1]
DMF	Organic (Aprotic)	High	Similar to DMSO, a good choice for initial solubilization.[1]
Ethanol	Organic (Protic)	Medium	Good for stock solutions and can be used in co-solvent systems.[1][3]
Methanol	Organic (Protic)	Medium	Similar to ethanol.[1][3]
Acetone	Organic (Aprotic)	Medium	Often used in the synthesis and purification of pyrazole derivatives.[1]
Dichloromethane	Organic (Aprotic)	Low	May be effective for less polar pyrazole derivatives.[1]

Issue 3: My compound appears to be degrading in the solvent over time.

If you suspect compound instability, consider the following:

• Solvent Purity: Ensure you are using high-purity, anhydrous solvents, as water or other impurities can sometimes promote degradation.

• Storage Conditions: Store stock solutions at -20°C or -80°C to minimize degradation. Aliquot the stock solution to avoid repeated freeze-thaw cycles.

• Light Sensitivity: Protect the solution from light by using amber vials or wrapping the container in foil.

Advanced Strategies for Persistent Solubility Issues

If the above methods are insufficient, more advanced formulation strategies may be necessary, particularly in a drug development context.

• Solid Dispersions: This involves dispersing the compound in an inert carrier matrix at the solid state, often creating an amorphous form which has higher solubility than the crystalline form.[7][8]

• Nanotechnology Approaches: Reducing the particle size of the compound to the nanometer range (nanosuspension) dramatically increases the surface area-to-volume ratio, which can lead to a significant increase in dissolution rate.[7][10]

• Prodrug Approach: A chemical modification of the compound to a more soluble form that, once administered in vivo, is converted back to the active parent drug.[10][11]

Workflow for Advanced Solubility Enhancement:

Caption: Decision tree for advanced solubility enhancement techniques.

Disclaimer: This guide provides general recommendations based on established chemical principles. All experimental procedures should be conducted with appropriate safety precautions. It is essential to optimize conditions for your specific experimental setup and to consult the relevant Safety Data Sheet (SDS) before handling 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

References

• Improving solubility of pyrazole derivatives for reaction. BenchChem.
• Pyrazole - Solubility of Things.
• Technical Support Center: Troubleshooting Compound X Solubility. BenchChem.
• Dealing with poor solubility of pyrazole derivatives during synthesis. BenchChem.
• Troubleshooting poor solubility of Tetradecamethylcycloheptasiloxane in experiments. BenchChem.
• Biopharmaceutical Profiling of New Antitumor Pyrazole Derivatives. ResearchGate.
• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies.
• 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions.
• Drug Solubility: Importance and Enhancement Techniques. National Institutes of Health.
• A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Brieflands.
• Techniques for Improving Solubility. International Journal of Medical Science and Dental Research.
• Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PubMed Central.
• How to tackle compound solubility issue. Reddit.
• Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track.
• What is the best Strategy for increasing the of solubility for poorly soluble drug (diaryl compounds) in water. ResearchGate.

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• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability of 2-(4-chloro-1H-pyrazol-1-yl)propanamide in Solution

Welcome to the technical support guide for 2-(4-chloro-1H-pyrazol-1-yl)propanamide. This document is designed for researchers, scientists, and drug development professionals to provide expert guidance on assessing and managing the stability of this compound in solution. We will explore potential degradation pathways, offer detailed protocols for stability testing, and provide troubleshooting advice in a practical, question-and-answer format. Our goal is to equip you with the scientific rationale and methodological rigor required for robust experimental design.

Frequently Asked Questions (FAQs)

Q1: What is 2-(4-chloro-1H-pyrazol-1-yl)propanamide and why is its stability a concern?

2-(4-chloro-1H-pyrazol-1-yl)propanamide is a small molecule containing a substituted pyrazole ring linked to a propanamide side chain. The pyrazole moiety is a common scaffold in pharmaceuticals, known for its metabolic stability and diverse biological activities.[1][2] The propanamide group, however, introduces a potential site for chemical degradation.

Solution stability is a critical parameter in drug development for several reasons:

• Assay Accuracy: Degradation in stock solutions or experimental media can lead to inaccurate measurements of compound activity and potency.

• Product Shelf-Life: For a potential therapeutic agent, understanding its degradation profile is essential for defining storage conditions and shelf-life, a key regulatory requirement.[3][4]

• Safety: Degradation products may have different toxicological profiles than the parent compound. Identifying and characterizing these degradants is a crucial aspect of safety assessment.[5]

Q2: What are the most likely degradation pathways for this molecule in solution?

Based on its chemical structure, the primary susceptibility is the hydrolysis of the amide bond . Amide linkages are known to undergo cleavage under both acidic and basic conditions to yield a carboxylic acid and an amine (or in this case, ammonia).[6][7]

A secondary concern could be the stability of the pyrazole ring itself. While generally robust, pyrazole rings can be susceptible to certain conditions like aggressive oxidation or high-intensity photolysis.[8][9] The chloro-substituent may also influence the electron density and reactivity of the ring system.

Q3: Which environmental factors are most likely to affect the stability of 2-(4-chloro-1H-pyrazol-1-yl)propanamide?

The key factors to control and investigate are:

• pH: The rate of amide hydrolysis is highly pH-dependent, often accelerating at low (acidic) and high (alkaline) pH.[10]

• Temperature: Degradation reactions, like all chemical reactions, are typically accelerated by increased temperature. This is the principle behind accelerated stability testing.[3]

• Light: Many aromatic heterocyclic compounds can absorb UV or visible light, leading to photochemical degradation. Photostability testing is a standard part of forced degradation studies as per ICH Q1B guidelines.[4]

• Oxidizing Agents: The presence of peroxides or dissolved oxygen, especially in the presence of metal ions, can lead to oxidative degradation.

Troubleshooting Guide: Investigating Compound Instability

Scenario: "I've prepared a solution of 2-(4-chloro-1H-pyrazol-1-yl)propanamide, but my analytical results (e.g., HPLC purity, biological activity) are inconsistent over time. I suspect it's degrading."

This is a common and critical observation. To systematically diagnose and solve this issue, you must perform a forced degradation study . This involves intentionally exposing the compound to harsh conditions to rapidly identify potential degradation pathways and establish a stability-indicating analytical method.[5][11][12]

Step 1: Understand the Predicted Primary Degradation Pathway

The most probable degradation is the hydrolysis of the amide bond. This reaction would cleave the propanamide side chain, resulting in the formation of 2-(4-chloro-1H-pyrazol-1-yl)propanoic acid and ammonia.

Caption: Predicted hydrolytic degradation of the target compound.

Step 2: Design and Execute a Forced Degradation Study

The goal of a forced degradation study is not to completely destroy the compound, but to achieve a target degradation of 5-20%. This allows for the detection and characterization of degradants without the reaction becoming overly complex.[11] This process is foundational for developing a stability-indicating analytical method.[12][13]

• Prepare a Stock Solution: Accurately prepare a stock solution of 2-(4-chloro-1H-pyrazol-1-yl)propanamide in an organic solvent like acetonitrile or methanol at a known concentration (e.g., 1 mg/mL).

• Set Up Stress Conditions: For each condition, mix the stock solution with the stressor solution, typically in a 1:1 ratio, to achieve the final target concentration. Include a control sample diluted with water.

  Stress Condition	Reagent / Parameters	Typical Duration	Rationale
  Acid Hydrolysis	0.1 M HCl	2h, 8h, 24h at 60°C	To test susceptibility to acidic environments.[10]
  Base Hydrolysis	0.1 M NaOH	2h, 8h, 24h at RT	To test susceptibility to alkaline environments.[7]
  Oxidation	3% H₂O₂	24h at RT	To simulate oxidative stress.[5]
  Thermal	60°C (in solution)	24h, 48h	To assess the effect of elevated temperature.[14]
  Photolytic	ICH Q1B compliant chamber	Overall illumination ≥ 1.2 million lux hours; UV-A energy ≥ 200 watt hours/m²	To assess light sensitivity.[4]

• Sample Collection & Quenching:

  • At each time point, withdraw an aliquot of the stressed sample.

  • For acid/base samples, neutralize them immediately by adding an equimolar amount of base/acid, respectively. This is a critical step to halt the degradation reaction before analysis.

  • Dilute all samples to a suitable final concentration for analysis (e.g., 0.1 mg/mL) using the mobile phase of your analytical method.

• Analysis: Analyze all samples (including the t=0 control) using a suitable analytical method, as described in Step 3.

Sources

• 1. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. chem.libretexts.org [chem.libretexts.org]
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• 12. biomedres.us [biomedres.us]
• 13. kinampark.com [kinampark.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Welcome, researchers and drug development professionals, to our dedicated resource for navigating the intricacies of synthesizing 2-(4-chloro-1H-pyrazol-1-yl)propanamide. This guide is designed to provide you with in-depth technical support, troubleshooting strategies, and frequently asked questions to help you minimize by-product formation and achieve a high-purity final product. Our approach is grounded in established chemical principles and supported by authoritative literature to ensure the scientific integrity of your work.

I. Understanding the Synthesis: The Challenge of Regioselectivity

The primary route to 2-(4-chloro-1H-pyrazol-1-yl)propanamide involves the N-alkylation of 4-chloro-1H-pyrazole with a suitable 2-halopropanamide, typically 2-bromopropanamide. While seemingly straightforward, this reaction is complicated by the presence of two nucleophilic nitrogen atoms in the pyrazole ring, leading to the potential for forming two regioisomeric products.

The desired product is the N1-isomer, where the propanamide moiety is attached to the nitrogen at position 1. However, the formation of the thermodynamically less stable N2-isomer is a common competing reaction, leading to a mixture that can be challenging to separate.[1]

The regioselectivity of this alkylation is influenced by a delicate interplay of steric and electronic factors, as well as the specific reaction conditions employed.[2][3] Understanding these factors is paramount to minimizing the formation of the undesired N2-isomer.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide, with a focus on by-product avoidance.

Problem 1: Low Yield of the Desired N1-Isomer and a Mixture of Regioisomers

Probable Cause:

The formation of a significant amount of the N2-isomer is the most common reason for a low yield of the desired product. This is often due to suboptimal reaction conditions that do not sufficiently favor N1-alkylation.

Solutions:

• Choice of Base and Solvent: The base and solvent system plays a critical role in directing the regioselectivity of the alkylation.

  • Recommended: A common and effective combination is a weak base such as potassium carbonate (K₂CO₃) in a polar aprotic solvent like dimethylformamide (DMF) or acetonitrile (MeCN).[4] This combination tends to favor the formation of the thermodynamically more stable N1-isomer.

  • Avoid: Stronger bases like sodium hydride (NaH) can sometimes lead to a higher proportion of the N2-isomer, particularly at lower temperatures.[1]

• Reaction Temperature:

  • Recommended: Running the reaction at a slightly elevated temperature (e.g., 50-70 °C) can favor the formation of the more stable N1-isomer. However, excessively high temperatures should be avoided as they can lead to decomposition.

  • Monitoring: It is crucial to monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time and temperature for your specific setup.

• Nature of the Alkylating Agent:

  • The purity of the 2-bromopropanamide is critical. Impurities can lead to unwanted side reactions. Ensure the use of a high-purity reagent.

Experimental Protocol for Optimized N1-Alkylation:

Parameter	Recommended Condition	Rationale
Base	Potassium Carbonate (K₂CO₃)	A mild base that favors the formation of the thermodynamically stable N1-isomer.
Solvent	Dimethylformamide (DMF)	A polar aprotic solvent that facilitates the Sₙ2 reaction and can favor N1-alkylation.
Temperature	50-60 °C	Provides sufficient energy to overcome the activation barrier while minimizing decomposition.
Stoichiometry	1.1 eq. of 4-chloropyrazole	A slight excess of the pyrazole can help to ensure complete consumption of the alkylating agent.

Problem 2: Difficulty in Separating the N1 and N2 Isomers

Probable Cause:

The N1 and N2 isomers of 2-(4-chloro-1H-pyrazol-1-yl)propanamide have very similar polarities, making their separation by standard column chromatography challenging.

Solutions:

• Chromatography Optimization:

  • Silica Gel Column Chromatography: While challenging, separation is often achievable with careful optimization of the eluent system. A gradient elution starting with a non-polar solvent (e.g., hexane or heptane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate or acetone) can be effective.

  • Alternative Stationary Phases: If silica gel proves ineffective, consider using alternative stationary phases such as alumina or a bonded-phase column (e.g., diol or cyano).

• Crystallization:

  • If the desired N1-isomer is a solid, fractional crystallization can be an effective purification technique. Experiment with different solvent systems to find one in which the desired isomer has significantly lower solubility than the N2-isomer.

Problem 3: Presence of Unreacted Starting Materials

Probable Cause:

Incomplete reaction can be due to several factors, including insufficient reaction time, low temperature, or deactivated reagents.

Solutions:

• Reaction Monitoring: As mentioned previously, closely monitor the reaction by TLC or LC-MS to ensure it has gone to completion.

• Reagent Quality: Ensure that the 4-chloro-1H-pyrazole and 2-bromopropanamide are of high purity and have been stored correctly to prevent degradation.

• Activation of Pyrazole: Ensure the base is effectively deprotonating the pyrazole. If using potassium carbonate, ensure it is finely powdered and dry.

III. Frequently Asked Questions (FAQs)

Q1: What is the primary by-product in the synthesis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide?

The main by-product is the regioisomeric N2-alkylation product, 2-(4-chloro-2H-pyrazol-2-yl)propanamide. This arises from the alkylation occurring at the second nitrogen atom of the pyrazole ring.

Q2: How can I confirm the identity of the N1 and N2 isomers?

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for distinguishing between the N1 and N2 isomers.

• ¹H NMR: The chemical shifts of the pyrazole ring protons will be different for the two isomers. In the N1-isomer, the proton at the 5-position is typically more deshielded than the proton at the 3-position.

• ¹³C NMR: The chemical shifts of the pyrazole ring carbons will also differ between the two isomers.

• 2D NMR: Techniques such as Heteronuclear Multiple Bond Correlation (HMBC) can be used to definitively establish the connectivity between the propanamide side chain and the pyrazole ring nitrogens.

Q3: Are there any alternative synthetic routes that avoid the regioselectivity issue?

While the direct N-alkylation is the most common approach, alternative strategies that offer greater regiocontrol are being explored. These often involve multi-step syntheses where the pyrazole ring is constructed with the desired substituent already in place. However, these routes can be longer and may have lower overall yields.

Q4: What are the key safety precautions to take during this synthesis?

• 2-Bromopropanamide: This is a lachrymator and should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Solvents: DMF and acetonitrile are flammable and have associated health risks. Handle them in a fume hood and away from ignition sources.

• Bases: Handle all bases with care, as they can be corrosive.

IV. Visualizing the Reaction and By-Product Formation

To better understand the synthetic pathway and the formation of the primary by-product, the following diagrams illustrate the key chemical transformations.

Caption: Synthetic pathway for 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Caption: Troubleshooting workflow for synthesis optimization.

V. References

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. [Link]

• Elguero, J., Goya, P., Jagerovic, N., & Silva, A. M. S. (2011). The Chemistry of Pyrazoles. In Comprehensive Organic Chemistry II (Vol. 4, pp. 1-141). Elsevier. [Link]

• Fustero, S., Román, R., Sanz-Cervera, J. F., Simón-Fuentes, A., Cuñat, A. C., & Murguía, M. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 73(9), 3523–3529. [Link]

• Katritzky, A. R., Wang, M., Zhang, S., Voronkov, M. V., & Steel, P. J. (2001). Regioselective Synthesis of Polysubstituted Pyrazoles and Isoxazoles. The Journal of Organic Chemistry, 66(20), 6787–6791. [Link]

• Tarikogullari Dogan, A. H., Saylam, M., Yilmaz, S., Parlar, S., Ballar, P., & Alptüzün, V. (2025). 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N-propananilide Derivatives: Design, Synthesis and Neuroprotectivity Potential Against 6-OHDA Induced Neurotoxicity Model. Turkish Journal of Pharmaceutical Sciences, 22(1), 1-9. [Link]

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Technical Support Center: Optimizing Reaction Conditions for the Synthesis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Welcome to the technical support center for the synthesis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important pyrazole derivative. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you optimize your reaction conditions and achieve high yields of pure product.

Introduction: A Plausible Synthetic Approach

The synthesis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide can be approached through several synthetic routes. A common and logical strategy involves the N-alkylation of 4-chloropyrazole with a suitable 2-halopropanamide derivative, or a two-step process involving N-alkylation with an ester of 2-halopropanoic acid followed by amidation. For the purpose of this guide, we will focus on the direct alkylation of 4-chloropyrazole with 2-bromopropanamide. This reaction is typically carried out in the presence of a base to deprotonate the pyrazole nitrogen, facilitating its nucleophilic attack on the electrophilic carbon of the 2-bromopropanamide.

Caption: Proposed synthetic pathway for 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide. Each problem is followed by a diagnostic workflow and potential solutions.

Problem 1: Low to No Product Formation

Question: I have followed the general procedure for the N-alkylation of 4-chloropyrazole with 2-bromopropanamide, but I am observing very low yields or no product at all. What could be the issue?

Answer:

Low or no product formation in an N-alkylation reaction can stem from several factors, ranging from the quality of your starting materials to the reaction conditions. Here is a systematic approach to troubleshoot this issue:

Diagnostic Workflow:

Caption: Troubleshooting workflow for low product yield.

Potential Causes and Solutions:

• Purity and Stability of Starting Materials:

  • 2-Bromopropanamide: This reagent can be unstable and may decompose over time, especially if exposed to moisture or light. It is advisable to use freshly prepared or recently purchased 2-bromopropanamide. The purity of your starting materials is a very important factor in achieving good yields.[1]

  • 4-Chloropyrazole: Ensure the purity of your 4-chloropyrazole. Impurities can interfere with the reaction.

  • Base: The choice and quality of the base are critical. If using a carbonate base like K₂CO₃ or Cs₂CO₃, ensure it is finely powdered and dry. For stronger bases like NaH, proper handling under an inert atmosphere is essential.

  • Solvent: The use of anhydrous solvent is highly recommended, as water can react with the base and hinder the deprotonation of the pyrazole.

• Reaction Conditions:

  • Temperature: The reaction may require heating to proceed at a reasonable rate. If you are running the reaction at room temperature, consider increasing the temperature incrementally (e.g., to 50-80 °C). Some pyrazole syntheses show improved yields at elevated temperatures.[2]

  • Reaction Time: The reaction may be slow. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time.

  • Stirring: Ensure efficient stirring to maintain a homogeneous reaction mixture, especially if the base is not fully soluble.

• Choice of Base:

  • The pKa of pyrazole is approximately 2.5, meaning it is weakly acidic. A moderately strong base is required for deprotonation. While K₂CO₃ is a common choice, a stronger base like sodium hydride (NaH) or a non-nucleophilic organic base such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) might be more effective.

Problem 2: Formation of Multiple Products and Impurities

Question: My reaction seems to be working, but I am getting a complex mixture of products, making purification difficult. What are the likely side reactions, and how can I minimize them?

Answer:

The formation of multiple products is a common issue in alkylation reactions. Understanding the potential side reactions is key to optimizing your conditions for selectivity.

Potential Side Reactions:

• N1 vs. N2 Alkylation: Pyrazole has two nitrogen atoms, and while they are electronically distinct in 4-chloropyrazole, there is a possibility of forming two regioisomers. However, for many substituted pyrazoles, alkylation predominantly occurs at the N1 position due to steric and electronic factors.

• Over-alkylation: While less common for pyrazoles, it's a possibility to consider if a di-alkylated product is observed.

• Elimination: 2-Bromopropanamide can undergo elimination of HBr in the presence of a strong base to form acrylamide. This is more likely with stronger, more hindered bases.

• Hydrolysis: If there is water in the reaction mixture, 2-bromopropanamide can hydrolyze to 2-hydroxypropanamide.

Strategies to Improve Selectivity and Minimize Impurities:

• Choice of Base and Solvent: A milder base such as K₂CO₃ or Cs₂CO₃ is less likely to promote elimination reactions compared to stronger bases like NaH or alkoxides. The choice of solvent can also influence selectivity. Aprotic polar solvents like DMF or acetonitrile are generally good choices.

• Temperature Control: Running the reaction at the lowest temperature that allows for a reasonable reaction rate can help to minimize side reactions. Start at room temperature and only heat if necessary.

• Order of Addition: Adding the 2-bromopropanamide slowly to a mixture of the 4-chloropyrazole and the base can help to maintain a low concentration of the alkylating agent, which can sometimes reduce the formation of byproducts.

Problem 3: Difficulty in Product Purification

Question: I have successfully synthesized the product, but I am struggling to purify it. What are the recommended purification methods?

Answer:

Purification of pyrazole derivatives can sometimes be challenging due to their polarity and potential for coordination with silica gel.

Purification Strategies:

• Column Chromatography: This is the most common method for purifying products of this type.

  • Solvent System: A gradient of ethyl acetate in hexanes or dichloromethane in methanol is a good starting point.

  • Tailing: Pyrazoles can sometimes tail on silica gel. To mitigate this, a small amount of a basic modifier like triethylamine (0.1-1%) can be added to the eluent.[3]

• Recrystallization: If the crude product is reasonably pure, recrystallization can be a highly effective method for obtaining high-purity material.[1][4]

  • Solvent Screening: Test a range of solvents to find one in which the product is soluble at high temperatures but sparingly soluble at room temperature or below. Good candidates might include ethyl acetate, isopropanol, or mixtures of solvents like ethyl acetate/hexanes.

• Acid-Base Extraction: An aqueous workup with a dilute acid wash can help to remove any unreacted basic starting materials or byproducts.

• Formation of Acid Addition Salts: A specific technique for purifying pyrazoles involves their conversion to acid addition salts, which can then be crystallized from an organic solvent.[5] The purified salt can then be neutralized to recover the free base.

Frequently Asked Questions (FAQs)

Q1: What is the best base to use for the N-alkylation of 4-chloropyrazole?

The optimal base depends on the specific substrate and reaction conditions. A good starting point is potassium carbonate (K₂CO₃) due to its low cost, ease of handling, and generally good performance. If the reaction is sluggish, cesium carbonate (Cs₂CO₃) can be a more effective alternative due to its higher solubility and the "cesium effect." For more difficult alkylations, a stronger base like sodium hydride (NaH) can be used, but care must be taken to use an anhydrous solvent and an inert atmosphere.

Q2: Which solvent is most suitable for this reaction?

Aprotic polar solvents are generally the best choice for this type of N-alkylation. N,N-Dimethylformamide (DMF) is an excellent solvent for this reaction as it readily dissolves the pyrazole and the base, and it can be heated to high temperatures if necessary. Acetonitrile is another good option.

Q3: Can I use 2-chloropropanamide instead of 2-bromopropanamide?

Yes, 2-chloropropanamide can be used, but the reaction will likely be slower. The C-Br bond is weaker and bromide is a better leaving group than chloride, making 2-bromopropanamide more reactive. If you use 2-chloropropanamide, you may need to use more forcing conditions (higher temperature, longer reaction time, or a stronger base).

Q4: How can I confirm the structure of my final product?

The structure of 2-(4-chloro-1H-pyrazol-1-yl)propanamide should be confirmed by a combination of spectroscopic techniques:

• ¹H NMR: Will show characteristic signals for the pyrazole ring protons, the methine proton of the propanamide side chain, the methyl group, and the amide protons.

• ¹³C NMR: Will show the corresponding carbon signals.

• Mass Spectrometry (MS): Will show the molecular ion peak corresponding to the mass of the product (C₆H₈ClN₃O, MW: 173.60).[6]

• Infrared (IR) Spectroscopy: Will show characteristic absorptions for the C=O of the amide and the N-H bonds.

Q5: My amide product appears to be hydrolyzing back to the carboxylic acid during workup or purification. How can I prevent this?

Amides are generally stable, but hydrolysis can occur under strongly acidic or basic conditions, especially with heating.[7] To prevent hydrolysis:

• Neutral Workup: Use a neutral or mildly basic aqueous workup (e.g., saturated sodium bicarbonate solution). Avoid strong acids or bases.

• Avoid Prolonged Heating: Minimize the time the product is heated, especially in the presence of water.

• Anhydrous Conditions for Chromatography: While not always necessary, ensuring your chromatography solvents are dry can help if you suspect hydrolysis on the column.

Experimental Protocol: Synthesis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

This protocol provides a starting point for the optimization of your reaction.

Materials:

• 4-Chloropyrazole

• 2-Bromopropanamide

• Potassium carbonate (K₂CO₃), finely powdered and dried

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Hexanes

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add 4-chloropyrazole (1.0 eq), potassium carbonate (1.5 eq), and anhydrous DMF.

• Stir the mixture at room temperature for 15 minutes.

• Add 2-bromopropanamide (1.1 eq) to the reaction mixture.

• Heat the reaction mixture to 60 °C and stir for 4-6 hours, or until TLC or LC-MS analysis indicates consumption of the starting material.

• Cool the reaction mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Optimization Parameters:

The following table summarizes key parameters that can be varied to optimize the reaction.

Parameter	Initial Condition	Alternative Conditions	Rationale
Base	K₂CO₃ (1.5 eq)	Cs₂CO₃ (1.5 eq), NaH (1.2 eq)	To increase reactivity for sluggish reactions.
Solvent	DMF	Acetonitrile, Acetone	To explore different solvent effects on reaction rate and selectivity.
Temperature	60 °C	Room Temperature, 80 °C	To find the optimal balance between reaction rate and byproduct formation.
Alkylating Agent	2-Bromopropanamide	2-Chloropropanamide	To assess the effect of the leaving group on reactivity.

References

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. Retrieved from [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (n.d.). PMC - NIH. Retrieved from [Link]

• Pyrazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Process optimization for acid-amine coupling: a catalytic approach. (2022). Growing Science. Retrieved from [Link]

• Chemistry of Amides. (2022). LibreTexts. Retrieved from [Link]

• Method for purifying pyrazoles. (n.d.). Google Patents.

• Synthesis - General tips for improving yield? (2020). Reddit. Retrieved from [Link]

• Optimized Reaction Conditions for Amide Bond Formation in DNA-Encoded Combinatorial Libraries. (2016). ACS Publications. Retrieved from [Link]

• How can I purify a pyrazole compound with a N-C-N bond without using a silica column? (2014). ResearchGate. Retrieved from [Link]

• The Amide Functional Group: Properties, Synthesis, and Nomenclature. (2018). Master Organic Chemistry. Retrieved from [Link]

• 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N-propananilide Derivatives: Design, Synthesis and Neuroprotectivity Potential Against 6-OHDA Induced Neurotoxicity Model. (2025). PMC - PubMed Central. Retrieved from [Link]

• In organic chemistry, why is my percent yield so low? (2013). Quora. Retrieved from [Link]

• Electrosynthesis of 4-Chloro Derivatives of Pyrazole and Alkylpyrazoles. (2025). ResearchGate. Retrieved from [Link]

• Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety. (2013). Journal of Pharmaceutical and Scientific Innovation. Retrieved from [Link]

• 11 Reasons Why Your Plasmid Yield is Low & Easy Fixes. (n.d.). Bitesize Bio. Retrieved from [Link]

• Amide Activation in Ground and Excited States. (n.d.). PMC - NIH. Retrieved from [Link]

• The challenge of balancing model sensitivity and robustness in predicting yields: a benchmarking study of amide coupling reactions. (2023). Chemical Science (RSC Publishing). Retrieved from [Link]

• Why is my plasmid DNA yield low? (n.d.). QIAGEN. Retrieved from [Link]

• Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). (n.d.). Oriental Journal of Chemistry. Retrieved from [Link]

• Process optimization for acid-amine coupling: a catalytic approach. (2022). ResearchGate. Retrieved from [Link]

• Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries. (n.d.). PMC - NIH. Retrieved from [Link]

• Synthesis of Pyrazole - Characteristic Reactions of Pyrazole - Medicinal uses of Pyrazole. (n.d.). Slideshare. Retrieved from [Link]

• Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. (n.d.). MDPI. Retrieved from [Link]

• When Yield Prediction Does Not Yield Prediction: An Overview of the Current Challenges. (n.d.). ACS Publications. Retrieved from [Link]

• 4 - WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. (n.d.). WJPR. Retrieved from [Link]

• Reactions of Amides. (2019). YouTube. Retrieved from [Link]

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Technical Support Center: Crystallization of 2-(4-chloro-1H-pyrazol-1-yl)propanamide and Related Small Molecules

Welcome to the technical support center for the crystallization of 2-(4-chloro-1H-pyrazol-1-yl)propanamide and structurally related small molecules. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the crystallization process. Here, we provide in-depth, field-proven insights in a question-and-answer format to address specific experimental issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

I. Initial Crystallization Attempts: No Crystals Formed

Question: I've attempted to crystallize 2-(4-chloro-1H-pyrazol-1-yl)propanamide, but no solid material has formed. What are the likely causes and how can I troubleshoot this?

Answer:

The failure to form crystals typically points to issues with supersaturation, solvent choice, or the intrinsic properties of the compound. Let's break down the potential causes and solutions.

Causality Behind the Issue: Crystallization occurs when a solution becomes supersaturated, meaning the concentration of the solute exceeds its solubility limit at a given temperature. If the solution is not sufficiently supersaturated, or if the energy barrier for nucleation (the formation of initial crystal seeds) is too high, crystallization will not occur.

Troubleshooting Protocol:

• Solvent System Evaluation: The choice of solvent is paramount. An ideal solvent will dissolve the compound when hot but have low solubility when cold.[1] If a single solvent doesn't meet this criterion, a binary solvent system can be effective.[1]

  • Actionable Step: Start by performing a solubility test with a range of solvents of varying polarities. A good starting point for a molecule like 2-(4-chloro-1H-pyrazol-1-yl)propanamide, which has both polar (amide, pyrazole) and non-polar (chlorophenyl) functionalities, would be alcohols (methanol, ethanol, isopropanol), ketones (acetone), esters (ethyl acetate), and aromatic hydrocarbons (toluene).[2][3] A rule of thumb is that solvents with functional groups similar to the compound are often good solubilizers.[2][3]

  • Binary System: If your compound is highly soluble in one solvent (e.g., methanol) and poorly soluble in another (e.g., water or hexane), you can create a supersaturated solution by dissolving the compound in the "good" solvent and slowly adding the "bad" solvent until turbidity (cloudiness) appears. Then, gently heat the solution until it becomes clear and allow it to cool slowly.

• Achieving Supersaturation:

  • Slow Evaporation: If the compound is soluble in a volatile solvent, you can allow the solvent to evaporate slowly from a loosely covered vial. This gradually increases the concentration, leading to supersaturation. Avoid highly volatile solvents like DCM or acetone for this method as rapid evaporation often leads to poor quality crystals or powders.[4]

  • Cooling: This is the most common method. Dissolve your compound in a minimal amount of a suitable solvent at an elevated temperature and then allow it to cool slowly. The rate of cooling is critical; rapid cooling often leads to small or poor-quality crystals.[5][6][7]

• Inducing Nucleation:

  • Scratching: Gently scratching the inside of the glass vessel with a glass rod at the meniscus can create microscopic imperfections that serve as nucleation sites.

  • Seeding: If you have previously obtained a small amount of crystalline material, adding a tiny "seed" crystal to a supersaturated solution can induce crystallization.[8][9][10] This provides a template for further crystal growth.[11]

II. Undesirable Crystallization Outcomes: Oils, Powders, and Small Needles

Question: My crystallization attempt resulted in an oil/amorphous powder/very fine needles instead of well-defined single crystals. How can I improve the crystal quality?

Answer:

The formation of oils, amorphous solids, or microcrystals indicates that nucleation is occurring too rapidly, and crystal growth is hindered. The key is to slow down the crystallization process.

Causality Behind the Issue: When supersaturation is too high or cooling is too rapid, the system favors the rapid formation of many small nuclei (nucleation) rather than the slow, ordered growth of existing nuclei.[8][12] Impurities can also play a significant role by inhibiting crystal growth or promoting rapid precipitation.[13][14]

Troubleshooting Protocol:

• Reduce Supersaturation:

  • Lower the Concentration: Start with a more dilute solution. This will require a slower cooling rate or longer evaporation time to reach the point of supersaturation, giving the molecules more time to arrange in an ordered lattice.[8]

  • Slower Cooling Rate: A slower cooling rate is crucial for growing larger crystals.[5][6][7][15][16] Instead of placing the solution in an ice bath, allow it to cool to room temperature on the benchtop, and then transfer it to a refrigerator. For even slower cooling, insulate the flask.

• Optimize the Solvent System:

  • Solvent Viscosity: Highly viscous solvents can impede diffusion and hinder the formation of an ordered crystal lattice. Consider a less viscous solvent if you are observing oiling out.

  • Solvent-Solute Interactions: Strong interactions between the solvent and solute can sometimes favor the amorphous state. Experiment with different solvent systems to find one that promotes crystallinity.

• Purity of the Compound:

  • Impact of Impurities: Impurities can significantly affect crystallization by inhibiting nucleation or being incorporated into the crystal lattice, leading to defects.[13][14][17][18][19] It is recommended to start with a compound that is at least 80-90% pure.[4]

  • Actionable Step: Purify your compound using techniques like column chromatography or a preliminary, rapid recrystallization before attempting to grow high-quality single crystals.

Data Presentation: Impact of Cooling Rate on Crystal Size

Cooling Method	Typical Cooling Rate	Expected Crystal Size	Crystal Quality
Quenching in Ice Bath	Very Fast	Very Small / Powder	Poor, High Defects
Refrigerator (4 °C)	Fast	Small to Medium	Moderate
Benchtop Cooling	Moderate	Medium to Large	Good
Insulated Container	Slow	Large	Excellent

III. Polymorphism and Reproducibility

Question: I have successfully crystallized my compound, but I am getting different crystal forms (polymorphs) in different experiments. How can I control which polymorph I obtain?

Answer:

The ability of a compound to exist in multiple crystalline forms is known as polymorphism.[20][21][22] Different polymorphs can have different physical properties, such as solubility and stability, making control of polymorphism critical in pharmaceutical development.[23][24]

Causality Behind the Issue: The formation of a specific polymorph is influenced by a combination of thermodynamic and kinetic factors.[24] Factors such as solvent, temperature, cooling rate, and the presence of impurities can all direct the crystallization towards a particular form.[21]

Troubleshooting Protocol:

• Seeding: This is the most direct way to control polymorphism. By introducing a seed crystal of the desired polymorph into a supersaturated solution, you provide a template that encourages the growth of that specific form.[10]

  • Protocol for Seeding:

    • Prepare a supersaturated solution of your compound.

    • Obtain a small amount of the desired polymorph (the seed).

    • Introduce the seed crystal into the supersaturated solution.

    • Allow the solution to cool slowly, promoting the growth of the seeded polymorph.

• Solvent Selection: The choice of solvent can have a significant impact on the resulting polymorph.[25] Different solvents can stabilize different conformations of the molecule in solution, leading to the formation of different crystal packing arrangements.

  • Actionable Step: Systematically screen a variety of solvents and solvent mixtures to identify conditions that consistently produce the desired polymorph.

• Temperature Control: The thermodynamic stability of polymorphs can be temperature-dependent. One form may be more stable at a higher temperature, while another is more stable at a lower temperature.

  • Actionable Step: Conduct crystallization experiments at different temperatures to determine the stable polymorph at each temperature range.

Visualization: Decision Tree for Troubleshooting Crystallization Failure

Caption: A decision tree for troubleshooting common crystallization issues.

Experimental Protocols

Protocol 1: General Cooling Crystallization

• Solvent Selection: Identify a suitable solvent in which the compound has high solubility at elevated temperatures and low solubility at room temperature or below.

• Dissolution: In a clean flask, add the compound and the minimum amount of the selected solvent. Heat the mixture with gentle stirring until the compound is completely dissolved.

• Hot Filtration (Optional): If there are any insoluble impurities, perform a hot filtration to remove them.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. To promote the growth of larger crystals, you can insulate the flask.

• Further Cooling: Once at room temperature, transfer the flask to a refrigerator or a cold room to maximize the yield of crystals.

• Isolation: Collect the crystals by filtration, wash them with a small amount of cold solvent, and dry them under vacuum.

Protocol 2: Vapor Diffusion for Small-Scale Crystallization

This method is useful for obtaining high-quality crystals for X-ray diffraction.

• Prepare a Concentrated Solution: Dissolve the compound in a small amount of a "good" solvent (in which it is highly soluble).

• Set up the System: Place this concentrated solution in a small, open vial. Place this vial inside a larger, sealed container (e.g., a beaker covered with a watch glass or a sealed jar).

• Add the Anti-Solvent: In the bottom of the larger container, add a larger volume of a "bad" solvent (in which the compound is poorly soluble but is miscible with the "good" solvent).

• Equilibration: Over time, the "good" solvent will slowly evaporate from the inner vial and diffuse into the "bad" solvent, while the "bad" solvent will diffuse into the inner vial. This slow change in solvent composition will gradually lead to supersaturation and the formation of crystals.

Visualization: Vapor Diffusion Crystallization Workflow

Caption: Workflow for vapor diffusion crystallization.

References

• Spingler, B., Schnidrig, S., Todorova, T., & Wild, F. (2012). Some thoughts about the single crystal growth of small molecules. CrystEngComm, 14(3), 751-757.
• Chemistry LibreTexts. (2022). 3.3: Choice of Solvent.
• Benchchem. (n.d.). Troubleshooting Crystallization: A Technical Guide for Hispidanin B.
• Stein, S. (n.d.). Cooling Rate and Crystal Size. Northwestern University.
• Chadwick, K., et al. (2017). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. Organic Process Research & Development, 21(8), 1123-1132.
• Gao, T., et al. (2022). Effect of Cooling Rate on the Crystal Quality and Crystallization Rate of SiC during Rapid Solidification Based on the Solid–Liquid Model.
• Babu, N. J., & Nangia, A. (2011). Crystal Polymorphism in Pharmaceutical Science. Crystal Growth & Design, 11(7), 2662-2679.
• University of Rochester, Department of Chemistry. (n.d.).
• ter Horst, J. H., et al. (2019). Influence of Impurities on the Solubility, Nucleation, Crystallization, and Compressibility of Paracetamol. Crystal Growth & Design, 19(6), 3366-3376.
• Mettler Toledo. (n.d.).
• Stahly, G. P. (2009). A beginner's guide to growing crystals.
• Heng, J. Y., & Chen, J. (2018). Seeding in Crystallisation.
• University of Rochester, Department of Chemistry. (n.d.).
• Reddit. (2020).
• Hampton Research. (n.d.).
• McPherson, A. (2014). Mechanisms, kinetics, impurities and defects: consequences in macromolecular crystallization.
• Chemistry For Everyone. (2023). How Do Impurities Affect Crystal Structures? [Video]. YouTube.
• Gao, T., et al. (2022). Effect of Cooling Rate on the Crystal Quality and Crystallization Rate of SiC during Rapid Solidification Based on the Solid–Liquid Model. MDPI.
• Hampton Research. (n.d.). Seeding.
• Lee, E. H. (2014). Polymorphism and crystallization of active pharmaceutical ingredients (APIs). Archives of Pharmacal Research, 37(6), 689–700.
• University of Rochester, Department of Chemistry. (n.d.).
• Diamond Light Source. (n.d.). Crystal-seeding.
• Li, Y., et al. (2023). The Influence of Solvent Selection upon the Crystallizability and Nucleation Kinetics of Tolfenamic Acid Form II. Crystal Growth & Design, 23(8), 5649–5660.
• Earth Science Western Australia. (n.d.).
• Acevedo, D., et al. (2022). Impurity incorporation in solution crystallization: diagnosis, prevention, and control. CrystEngComm, 24(10), 1850-1866.
• Jagiellonian Centre of Innovation. (n.d.).
• Zhang, Y., et al. (2021). Progress and Opportunities of Seeding Technique in Crystallization Processes. White Rose Research Online.
• International Union of Crystallography. (2005). Polymorphism in co-crystals and pharmaceutical co-crystals.
• PharmaCores. (2023).

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• 2. Reagents & Solvents [chem.rochester.edu]
• 3. Tips & Tricks [chem.rochester.edu]
• 4. unifr.ch [unifr.ch]
• 5. Cooling Rate and Crystal Size | Seth Stein [sites.northwestern.edu]
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• 22. Polymorphism in Drugs: Why Crystal Forms Matter [pharmacores.com]
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• 25. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scaling Up the Synthesis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Welcome to the technical support center for the synthesis and scale-up of 2-(4-chloro-1H-pyrazol-1-yl)propanamide. This guide is designed for researchers, process chemists, and drug development professionals. It moves beyond a simple recitation of steps to provide a deeper understanding of the process, empowering you to troubleshoot and optimize the synthesis in your own laboratory environment. We will explore the underlying chemistry, provide a robust and self-validating scale-up protocol, and address the common challenges encountered in the field.

Section 1: Synthesis Overview and Mechanism

The synthesis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide is most efficiently achieved via a nucleophilic substitution reaction (specifically, an SN2-type N-alkylation). In this process, the deprotonated 4-chloro-1H-pyrazole acts as a nucleophile, attacking the electrophilic carbon of a 2-halopropanamide.

Core Reaction: N-Alkylation of 4-chloro-1H-pyrazole.

The pyrazole ring contains two nitrogen atoms. The N1 nitrogen is generally the site of alkylation due to electronic and steric factors.[1] The reaction proceeds by deprotonating the pyrazole with a suitable base to form the pyrazolate anion, a significantly stronger nucleophile, which then attacks the alkyl halide.

Caption: General reaction pathway for the N-alkylation of 4-chloro-1H-pyrazole.

Section 2: Detailed Scale-Up Protocol (100 g Scale)

This protocol is designed to be self-validating through the inclusion of in-process controls (IPCs). Adherence to these checkpoints is critical for a successful and reproducible scale-up.

Reagent and Parameter Table

Reagent/Parameter	Molecular Weight	Quantity	Moles	Molar Equiv.	Notes
4-chloro-1H-pyrazole[2]	102.52 g/mol	100.0 g	0.975	1.0	Limiting Reagent. Ensure >98% purity.
2-bromopropanamide	151.99 g/mol	163.0 g	1.072	1.1	A slight excess ensures full conversion of the pyrazole.
Potassium Carbonate (K₂CO₃)	138.21 g/mol	202.0 g	1.462	1.5	Anhydrous, finely milled for better surface area.
N,N-Dimethylformamide (DMF)	-	1.0 L	-	10 vol	Anhydrous grade.
Reaction Temperature	-	65-70 °C	-	-	Crucial for reaction rate; monitor internal temp.
Reaction Time	-	6-8 hours	-	-	Monitor by IPC.

Step-by-Step Methodology

• Reactor Setup: Equip a 3 L jacketed glass reactor with a mechanical overhead stirrer, thermocouple for internal temperature monitoring, a condenser, and a nitrogen inlet. Ensure the system is dry.

• Reagent Charging: Charge the reactor with 4-chloro-1H-pyrazole (100.0 g), potassium carbonate (202.0 g), and DMF (1.0 L) under a nitrogen atmosphere.

• Initial Stirring: Begin stirring the slurry at 200-250 RPM to ensure good mixing. Stir for 15 minutes at room temperature (20-25 °C).

• Reagent Addition: Add the 2-bromopropanamide (163.0 g) to the reactor in one portion. A mild exotherm may be observed.

• Heating: Heat the reaction mixture to an internal temperature of 65-70 °C. The choice of this temperature is a balance: it's high enough for a reasonable reaction rate but low enough to minimize potential side reactions or degradation.[3]

• Reaction Monitoring (IPC-1): After 6 hours, carefully take a sample from the reaction mixture. Prepare a solution in mobile phase and analyze by HPLC or TLC (e.g., Eluent: 50% Ethyl Acetate/Hexane) to check for the consumption of 4-chloro-1H-pyrazole. The reaction is considered complete when <2% of the starting material remains. Continue heating if necessary, checking every 1-2 hours.

• Cooling and Quenching: Once complete, cool the reaction mixture to 20-25 °C. Slowly and carefully quench the reaction by adding 1.0 L of deionized water over 30 minutes. Field Insight: A controlled quench is vital on scale to manage any exotherm and to control the resulting particle size of the precipitated product.

• Product Precipitation: Stir the resulting slurry for 1-2 hours at room temperature to ensure complete precipitation of the product.

• Isolation: Isolate the crude product by filtration (e.g., using a Buchner funnel). Wash the filter cake thoroughly with deionized water (2 x 500 mL) to remove DMF and inorganic salts.

• Drying: Dry the crude product in a vacuum oven at 50 °C until constant weight is achieved.

• Purity Check (IPC-2): Analyze the dried crude product for purity via HPLC and for identity via ¹H NMR and MS. Expected purity at this stage is typically >95%.

• Recrystallization (If necessary): If purity is below the desired specification, recrystallize the crude solid from a suitable solvent system like isopropanol/water or ethyl acetate/heptane.[4]

Section 3: Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis.

Caption: Decision tree for troubleshooting low reaction yield.

Q: My final product is difficult to purify and appears oily or gummy. A: This is a common issue when residual DMF remains or when the product crashes out of solution too quickly during the quench.

• Likely Cause 1: Incomplete Precipitation. The product may have some solubility in the DMF/water mixture.

  • Solution: After quenching, cool the slurry to 0-5 °C and stir for an additional hour to maximize precipitation.

• Likely Cause 2: Oiling Out. The product may be precipitating as a liquid phase before solidifying.

  • Solution: Slow down the water addition during the quench. Ensure vigorous stirring to promote the formation of a fine, crystalline solid. If the product persists as an oil, you may need to perform a solvent extraction with a suitable organic solvent (e.g., ethyl acetate), followed by washes, drying, and concentration to a solid. Trituration of the resulting residue with a non-polar solvent like hexanes can often induce crystallization.[4]

Q: I'm seeing a significant, unidentified impurity in my HPLC analysis. A: An unexpected impurity often points to a side reaction or a contaminant in the starting materials.

• Likely Cause 1: N2-alkylation. While sterically less favored, some alkylation can occur at the N2 position of the pyrazole ring, leading to a regioisomer.

  • Solution: This is often temperature-dependent. Try running the reaction at a lower temperature (e.g., 50-55 °C) for a longer period. Regioisomers can be difficult to separate; fractional crystallization or column chromatography may be required.[4]

• Likely Cause 2: Contaminated Starting Material. The impurity may have been present in one of your starting materials.

  • Solution: Always run QC analysis on your starting materials before beginning a scale-up campaign. Check the purity of both the 4-chloro-1H-pyrazole and the 2-bromopropanamide.

Section 4: Frequently Asked Questions (FAQs)

FAQ 1: Why use Potassium Carbonate (K₂CO₃) as the base? Are there better alternatives? K₂CO₃ is a cost-effective, relatively safe, and moderately strong base that is suitable for this type of alkylation. It is largely insoluble in DMF, making this a heterogeneous reaction, which is why fine milling and efficient stirring are critical for success. For a laboratory scale, stronger bases like sodium hydride (NaH) can be used, but NaH presents significant safety challenges on a larger scale (flammable hydrogen gas evolution, highly reactive). Cesium carbonate (Cs₂CO₃) is more soluble and reactive, often leading to faster reactions at lower temperatures (the "cesium effect"), but its high cost is prohibitive for most large-scale manufacturing. Therefore, K₂CO₃ represents the best balance of reactivity, safety, and cost for scale-up.

FAQ 2: How critical is the choice of DMF as a solvent? The choice of a polar aprotic solvent is key for SN2 reactions. DMF is excellent because it effectively solvates the potassium cation, leaving the pyrazolate anion "naked" and highly nucleophilic. It also has a high boiling point, allowing for a wide operational temperature range. Acetonitrile is another common choice, but the solubility of the pyrazolate salt may be lower. Acetone can also be used but its lower boiling point limits the reaction temperature. For a robust, scalable process, DMF is often the preferred choice despite the challenges associated with its removal.

FAQ 3: What are the primary safety concerns when scaling up this reaction?

• Exotherms: While this reaction is not violently exothermic, the initial addition of the alkylating agent and the water quench can generate heat. On a large scale, this heat can accumulate if not properly controlled by the reactor's cooling system and slow addition rates. Always monitor the internal temperature.

• Dust Handling: Potassium carbonate is a fine powder and can be an irritant. 4-chloro-1H-pyrazole is also a solid. Both should be handled in a well-ventilated area or fume hood using appropriate personal protective equipment (PPE), including dust masks or respirators.

• Solvent Handling: DMF is a reproductive toxin and should be handled with care, using appropriate gloves and engineering controls to minimize exposure.

FAQ 4: What analytical techniques are essential for this process?

• For Reaction Monitoring (In-Process): High-Performance Liquid Chromatography (HPLC) is the gold standard for accurately quantifying the disappearance of starting material and the appearance of the product. Thin-Layer Chromatography (TLC) is a faster, qualitative alternative suitable for quick checks.[3]

• For Final Product Release:

  • HPLC: To determine final purity (area % is standard).

  • ¹H NMR Spectroscopy: To confirm the structure and identify the correct regioisomer was formed.

  • Mass Spectrometry (MS): To confirm the molecular weight of the product.

  • Melting Point: As a simple indicator of purity.

References

• BenchChem. (2025). Troubleshooting common issues in pyrazole synthesis.
• BenchChem. (2025). Preventing degradation of pyrazole compounds during synthesis.
• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Pyrazole.
• Sigma-Aldrich. 4-Chloro-1H-pyrazole AldrichCPR.

Sources

• 1. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]
• 2. 4-Chloro-1H-pyrazole AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Investigating the Degradation Pathways of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-(4-chloro-1H-pyrazol-1-yl)propanamide. This guide is designed to provide in-depth, field-proven insights into the stability of this molecule and to offer practical troubleshooting for challenges encountered during experimental studies. Our focus is on explaining the causality behind experimental choices, ensuring that every protocol is a self-validating system.

Section 1: Frequently Asked Questions (FAQs) - General Stability & Handling

This section addresses common initial queries regarding the inherent stability and proper handling of 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Q1: What are the primary structural features of 2-(4-chloro-1H-pyrazol-1-yl)propanamide that influence its stability?

A: The stability of this molecule is dictated by three key structural components:

• The Propanamide Side Chain: The amide bond is the most probable site for hydrolytic degradation under both acidic and basic conditions.[1][2] Amides hydrolyze to form a carboxylic acid and an amine (or their respective salts depending on the pH).[2]

• The 4-chloro-1H-pyrazole Ring: Pyrazole rings are generally stable aromatic heterocycles.[3][4] However, they can be susceptible to oxidative conditions and, in some cases, photodissociation.[5][6] The chloro-substituent can influence the electron density of the ring, potentially affecting its reactivity.

• The N-C Linkage: The bond connecting the pyrazole nitrogen to the propanamide chain is another potential site for cleavage under harsh conditions.

Understanding these features is the first step in designing robust experiments and predicting potential degradation products.

Q2: What are the recommended storage conditions for solid and solution-state 2-(4-chloro-1H-pyrazol-1-yl)propanamide?

A: Proper storage is critical to prevent unintended degradation.

• Solid State: As a solid, the compound should be stored in a well-sealed container, protected from light and moisture, at a controlled cool temperature (e.g., 2-8 °C). Some pyrazole compounds are known to sublime even under the localized heat from X-rays, indicating a potential for volatility.[3][7]

• Solution State: Solutions are significantly more prone to degradation. The choice of solvent is crucial. Protic solvents (like water or methanol) can participate in hydrolysis, especially at non-neutral pH. For short-term storage, use an aprotic solvent like acetonitrile or DMSO and store at -20 °C or below, protected from light. For long-term studies, fresh solutions are always recommended.

Q3: I am observing unexpected degradation in my control samples. What could be the cause?

A: Degradation in control samples often points to overlooked environmental or experimental factors:

• Solvent Purity: Impurities in solvents, such as peroxides in aged ethers or THF, or acidic/basic contaminants, can initiate degradation.

• pH Drift: Unbuffered aqueous solutions can have their pH altered by dissolved atmospheric CO2, creating a slightly acidic environment that may promote slow hydrolysis.

• Photodegradation: Exposure to ambient laboratory light, especially UV from fluorescent lighting, can be sufficient to cause degradation of photosensitive compounds over time.[8]

• Leachables from Containers: Certain plastic containers can leach plasticizers or other chemicals that may react with your compound. Using amber glass vials is a best practice.

Section 2: Troubleshooting Guide - Forced Degradation Studies

Forced degradation (or stress testing) is a systematic way to identify potential degradation pathways and products, as mandated by regulatory bodies like the ICH.[8][9] This section troubleshoots common issues encountered during these studies.

Issue 1: Designing a Comprehensive Forced Degradation Study

Q: How do I design an effective forced degradation study for 2-(4-chloro-1H-pyrazol-1-yl)propanamide?

A: A well-designed study should expose the molecule to a variety of stress conditions to explore all likely degradation pathways.[10] The goal is to achieve a target degradation of 5-20%, as this allows for the detection and characterization of degradants without completely consuming the parent compound.

A typical workflow involves preparing a stock solution of the compound and subjecting aliquots to different stress conditions alongside a control sample.

Caption: Workflow for a typical forced degradation study.

See Protocol 1 for a detailed step-by-step methodology.

Issue 2: Hydrolytic Degradation Pathway

Q: My compound shows significant degradation under acidic and basic conditions. What is the likely degradation product and pathway?

A: The most probable pathway is the hydrolysis of the amide bond.[2]

• Under acidic conditions: The amide is hydrolyzed to yield 2-(4-chloro-1H-pyrazol-1-yl)amine and propanoic acid.

• Under basic conditions: The amide is hydrolyzed to yield 2-(4-chloro-1H-pyrazol-1-yl)amine and the salt of propanoic acid (e.g., sodium propanoate).[2]

The primary degradation product you would expect to see chromatographically, aside from the parent compound, is 4-chloro-1H-pyrazole following the cleavage.

Caption: Predicted hydrolytic degradation pathway.

Q: The rate of hydrolysis is too fast/slow. How can I adjust the experimental conditions?

A: The rate of hydrolysis is dependent on temperature and the concentration of the acid or base.[9]

• If degradation is too rapid: Decrease the temperature (e.g., from 60°C to 40°C), reduce the concentration of the acid/base (e.g., from 0.1M to 0.01M), or shorten the exposure time.

• If degradation is too slow: Increase the temperature or the concentration of the stressor. For very stable compounds, refluxing in 1M HCl or NaOH may be necessary.[11]

Issue 3: Oxidative Degradation Pathway

Q: I observe multiple degradation peaks after peroxide stress. What are the potential oxidative degradation pathways?

A: Oxidative degradation can be complex, often proceeding via radical mechanisms.[12] Potential sites of oxidation on your molecule include:

• Pyrazole Ring: Oxidation can lead to the formation of N-oxides or even ring-opening products. Heterocyclic compounds can undergo various transformations, including the introduction of oxo groups or decyclization under strong oxidizing conditions.[5][13]

• Aliphatic Chain: The propanamide side chain can also be a target for oxidation.

Caption: Potential sites for oxidative degradation.

Q: My results from oxidative stress are not reproducible. Why?

A: Oxidative reactions can be sensitive to trace contaminants.

• Metal Ions: Trace metal ions can catalyze oxidative degradation, leading to variability. Ensure high-purity water and solvents are used, and consider using glassware washed with a chelating agent like EDTA.

• Reagent Stability: Hydrogen peroxide solutions can degrade over time. Use a fresh, properly stored bottle of H2O2 for each experiment.

Section 3: Analytical Method Troubleshooting

Q: My HPLC method is not separating the parent compound from its degradants. How can I develop a stability-indicating method?

A: A stability-indicating method is one that is validated to be specific for the drug substance in the presence of its degradation products.[9] If you have co-elution, you need to adjust your chromatographic parameters. See Protocol 2 for a detailed development strategy. Key variables to adjust include:

• Mobile Phase Composition: Vary the ratio of your organic solvent (e.g., acetonitrile, methanol) to your aqueous buffer.

• pH of Aqueous Phase: The ionization state of your parent compound and degradants can dramatically affect retention. Screen a range of pH values (e.g., pH 3.0, 5.0, 7.0).

• Column Chemistry: If modifying the mobile phase is insufficient, try a column with a different stationary phase (e.g., C8, Phenyl-Hexyl, or a polar-embedded phase).

Q: How do I identify the structure of an unknown degradation product?

A: Structural elucidation of an unknown requires a combination of analytical techniques. The general workflow involves isolation followed by spectroscopic analysis.

Caption: Workflow for unknown degradant identification.

This process allows for the unambiguous identification of degradation products, which is critical for understanding the degradation pathway and for regulatory submissions.[14][15]

Section 4: Protocols & Methodologies

Protocol 1: Standard Forced Degradation Study

• Stock Solution Preparation: Prepare a 1 mg/mL solution of 2-(4-chloro-1H-pyrazol-1-yl)propanamide in a 50:50 mixture of acetonitrile and water.

• Control Sample: Dilute the stock solution to a final concentration of ~100 µg/mL with the mobile phase. Store this sample in an amber vial at 2-8°C.

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.2M HCl to get a final acid concentration of 0.1M. Place in a water bath at 60°C for 2 hours. Withdraw samples at timed intervals.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.2M NaOH. Place in a water bath at 60°C for 2 hours. Withdraw samples at timed intervals.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 6% H2O2. Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Place a vial of the stock solution and a separate sample of the solid powder in an oven at 80°C for 48 hours.

• Sample Analysis: Before injection, neutralize the acid and base samples with an equimolar amount of base/acid. Dilute all stressed samples to ~100 µg/mL with the mobile phase and analyze by a stability-indicating HPLC method.

Protocol 2: Developing a Stability-Indicating RP-HPLC Method

• Column & Initial Conditions: Start with a standard C18 column (e.g., 4.6 x 150 mm, 5 µm). Use a gradient elution from 10% to 90% acetonitrile in water (with 0.1% formic acid) over 20 minutes.

• Analyze Stressed Samples: Inject a mixture (or overlay chromatograms) of your control and all stressed samples. The goal is to achieve baseline separation between the parent peak and all degradant peaks.

• Troubleshooting Co-elution:

  • Adjust Gradient: If peaks are poorly resolved, flatten the gradient slope in the region where the peaks of interest are eluting.

  • Change Organic Modifier: Replace acetonitrile with methanol. Methanol has different selectivity and may resolve co-eluting peaks.

  • Modify pH: Prepare mobile phases with different pH buffers (e.g., phosphate buffer at pH 3.0 and 7.0). This is highly effective for compounds with ionizable groups.

• Method Validation: Once adequate separation is achieved, validate the method according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.

References

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• MDPI. (n.d.). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties.
• ResearchGate. (2004).
• ACS Publications. (2019). Efficient Oxidative Dehydrogenation of N-Heterocycles over Nitrogen-Doped Carbon-Supported Cobalt Nanoparticles.
• RSC Publishing. (n.d.).
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• MedCrave online. (2016).
• International Journal of Research in Pharmacology & Pharmacotherapeutics. (n.d.). development of forced degradation and stability indicating studies for drug substance and drug product.
• Asian Journal of Research in Chemistry. (2014). Forced Degradation Study: An Important Tool in Drug Development.
• NIH. (n.d.). Low-temperature crystal structure of 4-chloro-1H-pyrazole.
• ResearchGate. (n.d.). Low-temperature crystal structure of 4-chloro-1H-pyrazole.
• Wikipedia. (n.d.). Propanamide.
• (n.d.). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies.
• Chemistry LibreTexts. (2024). 15.17: Chemical Properties of Amides- Hydrolysis.
• Scirp.org. (2015).
• SciRP.org. (n.d.).

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Reference Data & Comparative Studies

A Comparative Guide to 2-(4-chloro-1H-pyrazol-1-yl)propanamide and Other Pyrazole Derivatives: A Roadmap for Research and Development

For Researchers, Scientists, and Drug Development Professionals

The pyrazole scaffold is a cornerstone in modern medicinal and agricultural chemistry, forming the backbone of numerous pharmaceuticals and agrochemicals.[1][2][3][4] Its versatility allows for a wide range of biological activities, from anti-inflammatory and anticancer to fungicidal and insecticidal properties.[3][5] This guide provides a comparative analysis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide , a specific pyrazole derivative, against other prominent members of the pyrazole family. While experimental data on this particular compound is limited, its structural features suggest significant potential in several key areas of research and development. This guide will, therefore, serve as a roadmap, drawing parallels with well-characterized pyrazole derivatives to inform future investigations.

The Pyrazole Core: A Privileged Scaffold

The five-membered aromatic ring of pyrazole, containing two adjacent nitrogen atoms, offers a unique combination of chemical properties.[2][6] One nitrogen atom is pyrrole-like and can act as a hydrogen bond donor, while the other is pyridine-like and can act as a hydrogen bond acceptor.[6] This duality, coupled with the ability to substitute at various positions on the ring, allows for fine-tuning of a molecule's physicochemical properties and its interactions with biological targets.[6][7]

Profiling 2-(4-chloro-1H-pyrazol-1-yl)propanamide

The structure of 2-(4-chloro-1H-pyrazol-1-yl)propanamide features a pyrazole ring with a chlorine atom at the 4-position and a propanamide group at the 1-position. Each of these components is known to contribute to the biological activity of other pyrazole derivatives.

• 4-Chloro-Pyrazole Moiety: The presence of a chlorine atom at the 4-position of the pyrazole ring is a common feature in many bioactive compounds. This substitution can significantly impact the electronic properties of the ring and influence the compound's binding affinity to target proteins.[8][9] For instance, several fungicidal and insecticidal pyrazole derivatives incorporate a 4-chloro-pyrazole core.[8][9]

• Propanamide Side Chain: The amide group is a crucial functional group in many drug candidates, contributing to their stability and polarity.[10] The propanamide side chain, in particular, can engage in hydrogen bonding and other interactions with biological targets, enhancing the compound's overall activity.

Given these structural features, 2-(4-chloro-1H-pyrazol-1-yl)propanamide holds potential for exploration in several key therapeutic and agricultural areas.

Comparative Analysis: Pyrazole Derivatives in Action

To understand the potential of 2-(4-chloro-1H-pyrazol-1-yl)propanamide, we will compare it to other pyrazole derivatives with established activities in four key areas: fungicidal, herbicidal, insecticidal, and kinase inhibition.

Fungicidal Activity

Pyrazole derivatives are prominent in the development of fungicides, primarily as succinate dehydrogenase inhibitors (SDHIs).[11] These compounds disrupt the fungal respiratory chain, leading to cell death.[11]

Key Comparative Compounds:

• Pyraclostrobin: A widely used fungicide with a pyrazole core, known for its broad-spectrum activity.[12]

• Fluxapyroxad: A potent SDHI fungicide.[13]

• Isopyrazam: Another SDHI with a pyrazole-carboxamide structure.[10]

Experimental Data Summary:

Compound	Target Fungus	Efficacy (EC50 in µg/mL)	Reference
Pyraclostrobin	Gaeumannomyces graminis var. tritici	Comparable to 10d and 10e at 16.7 µg/mL	[12]
Fluxapyroxad	Rhizoctonia cerealis	11.93	[13]
Isopyrazam	Botrytis cinerea	Significantly lower than 200-fold that of compound 41	[10]
Compound 10d	Gaeumannomyces graminis var. tritici	100% inhibition at 16.7 µg/mL	[12]
Compound 10e	Gaeumannomyces graminis var. tritici	94.0% inhibition at 16.7 µg/mL	[12]
Compound 6d	Rhizoctonia cerealis	5.11	[13]
Compound 6j	Rhizoctonia solani	80% inhibition at 10 µg/mL	[13]

Experimental Protocol: In Vitro Antifungal Assay

This protocol outlines a general method for assessing the in vitro fungicidal activity of a test compound.

• Fungal Culture: Grow the target fungal species on a suitable agar medium (e.g., Potato Dextrose Agar) at an optimal temperature.

• Compound Preparation: Dissolve the test compound (e.g., 2-(4-chloro-1H-pyrazol-1-yl)propanamide) in a suitable solvent (e.g., DMSO) to create a stock solution. Prepare serial dilutions to the desired test concentrations.

• Mycelial Growth Inhibition Assay:

  • Incorporate the test compound at various concentrations into the molten agar medium.

  • Place a mycelial plug from the edge of an actively growing fungal colony onto the center of the agar plate.

  • Incubate the plates at the optimal temperature for several days.

  • Measure the diameter of the fungal colony and calculate the percentage of inhibition relative to a solvent-only control.

• Data Analysis: Determine the EC50 value (the concentration that inhibits 50% of fungal growth) using probit analysis or other suitable statistical methods.

Workflow for Antifungal Activity Screening

Caption: Workflow for in vitro antifungal screening.

Herbicidal Activity

Pyrazole derivatives have been successfully developed as herbicides, often targeting enzymes like 4-hydroxyphenylpyruvate dioxygenase (HPPD).[14]

Key Comparative Compounds:

• Topramezone: A commercial HPPD-inhibiting herbicide.[15]

• Pyraflufen-ethyl: A protoporphyrinogen oxidase (PPO) inhibitor.[16]

• Pyrazoxyfen: A commercial herbicide.[14]

Experimental Data Summary:

Compound	Weed Species	Efficacy	Reference
Topramezone	Various weeds	Commercial standard	[15]
Pyraflufen-ethyl	Various weeds	Lower IC50 for PPO than compound 16	[16]
Pyrazoxyfen	Barnyard grass	Less potent than 5n and 5o	[14]
Compound 5	7 weed species	100% inhibition at 30 g ai/ha	[16]
Compound 16	6 weed species	>90% inhibition at 150 g ai/ha	[16]
Compound 26	D. sanguinalis & S. viridis	>80% inhibition at 150 g ai/ha	[16]
Compound 6l	Monocot & Dicot weeds	Excellent activity at 150 g/ha	[17]

Experimental Protocol: Pre-emergence Herbicidal Assay

• Soil Preparation: Fill pots with a standardized soil mix.

• Seed Sowing: Sow seeds of target weed species at a uniform depth.

• Compound Application: Apply the test compound, formulated as a sprayable solution, to the soil surface at various application rates.

• Incubation: Place the pots in a greenhouse under controlled conditions of temperature, light, and humidity.

• Assessment: After a set period (e.g., 14-21 days), visually assess the percentage of weed control (phytotoxicity) compared to an untreated control.

• Data Analysis: Determine the GR50 value (the application rate that causes a 50% reduction in plant growth).

Logical Flow for Herbicide Discovery

Caption: Herbicide discovery and optimization workflow.

Insecticidal Activity

The pyrazole scaffold is present in several commercial insecticides that target the nervous system of insects.[11][18]

Key Comparative Compounds:

• Fipronil: A broad-spectrum insecticide that blocks GABA-gated chloride channels.[18]

• Chlorantraniliprole: A ryanodine receptor activator.[11]

• Tebufenpyrad & Tolfenpyrad: Commercial insecticides that served as a basis for the design of new derivatives.[9]

Experimental Data Summary:

Compound	Target Insect	Efficacy (LC50 or % activity)	Reference
Fipronil	Termites	LC50 = 0.038 µg/mL	[18]
Compound 3f	Termites	LC50 = 0.001 µg/mL	[18]
Compound 3d	Termites	LC50 = 0.006 µg/mL	[18]
Compound 6h	Locusts	LC50 = 47.68 µg/mL	[18]
Compound Ie	Bean aphid	100% activity at 200 mg/kg	[8][9]
Compound IIi	Spider mite	95% miticidal & ovicidal activity at 200 mg/kg	[8][9]

Experimental Protocol: Insecticidal Bioassay (Contact Toxicity)

• Insect Rearing: Maintain a healthy culture of the target insect species under controlled laboratory conditions.

• Compound Application:

  • For contact toxicity, apply a known concentration of the test compound directly to the insect (e.g., topical application) or to the surface of a container (e.g., vial bioassay).

  • For stomach activity, incorporate the compound into the insect's diet.

• Observation: Monitor insect mortality at specified time intervals (e.g., 24, 48, 72 hours).

• Data Analysis: Calculate the LC50 (lethal concentration for 50% of the population) or LD50 (lethal dose for 50% of the population) using appropriate statistical methods.

Kinase Inhibition in Drug Discovery

In medicinal chemistry, pyrazole derivatives are extensively studied as inhibitors of various protein kinases, which are key regulators of cell signaling and are often dysregulated in diseases like cancer.[19]

A. Cyclin-Dependent Kinase (CDK) Inhibitors

CDKs control the cell cycle, and their inhibition is a promising strategy for cancer therapy.[20][21]

Key Comparative Compounds:

• Dinaciclib: A potent inhibitor of multiple CDKs.[22]

• Compound 15: A potent and selective CDK2 inhibitor.[22]

Experimental Data Summary:

Compound	Target Kinase	Efficacy (Ki or IC50)	Reference
Dinaciclib	CDK1, CDK2, CDK5, CDK9	Potent inhibition	[22]
Compound 15	CDK2	Ki = 0.005 µM	[22]
Compound 14	CDK2	Ki = 0.007 µM	[22]
Compound 2d	CDK2/cyclin A2	60% inhibition	[21]
Compound 2g	CDK2/cyclin A2	40% inhibition	[21]

B. Janus Kinase (JAK) Inhibitors

The JAK/STAT signaling pathway is crucial for immune responses, and its dysregulation is implicated in inflammatory diseases and cancers.[23][24]

Key Comparative Compounds:

• Ruxolitinib: An approved JAK1/JAK2 inhibitor.[19]

• Tofacitinib: An approved pan-JAK inhibitor.[25]

Experimental Data Summary:

Compound	Target Kinase	Efficacy (IC50)	Reference
Ruxolitinib	JAK1, JAK2	IC50 ≈ 3 nM	[19]
Compound 3f	JAK1, JAK2, JAK3	IC50 = 3.4, 2.2, 3.5 nM	[23][24]
Compound 11b	-	Selective cytotoxicity against HEL and K562 cell lines	[23][24]

Experimental Protocol: In Vitro Kinase Inhibition Assay

• Enzyme and Substrate Preparation: Obtain purified recombinant kinase enzyme and a suitable substrate (e.g., a peptide).

• Assay Reaction:

  • In a microplate, combine the kinase, substrate, ATP (often radiolabeled or with a fluorescent tag), and the test compound at various concentrations.

  • Incubate the reaction mixture at an optimal temperature to allow for phosphorylation of the substrate.

• Detection: Quantify the amount of phosphorylated substrate using an appropriate method (e.g., scintillation counting for radiolabeled ATP, fluorescence polarization, or ELISA).

• Data Analysis: Determine the IC50 value (the concentration of the compound that inhibits 50% of the kinase activity).

Signaling Pathway: JAK/STAT Pathway

Caption: Simplified JAK/STAT signaling pathway and the action of an inhibitor.

Future Directions and Conclusion

While direct experimental evidence for the biological activity of 2-(4-chloro-1H-pyrazol-1-yl)propanamide is yet to be established, its structural similarity to a diverse range of bioactive pyrazole derivatives makes it a compelling candidate for further investigation. The comparative analysis presented in this guide provides a strong rationale for screening this compound for fungicidal, herbicidal, insecticidal, and kinase inhibitory activities.

The provided experimental protocols offer a starting point for researchers to systematically evaluate its potential. By leveraging the extensive knowledge base of pyrazole chemistry and biology, the scientific community can efficiently explore the therapeutic and agricultural applications of this and other novel pyrazole derivatives, paving the way for the next generation of innovative chemical solutions.

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A Comparative Analysis of the Bioactivity of 2-(4-chloro-1H-pyrazol-1-yl)propanamide and its Analogs: A Guide for Researchers

Introduction: The Growing Interest in Pyrazole Derivatives in Drug Discovery

The pyrazole nucleus, a five-membered heterocyclic ring containing two adjacent nitrogen atoms, has emerged as a privileged scaffold in medicinal chemistry. Its derivatives are known to exhibit a wide spectrum of biological activities, including antimicrobial, antifungal, anticancer, and anti-inflammatory properties.[1][2] This guide provides a comparative analysis of the bioactivity of "2-(4-chloro-1H-pyrazol-1-yl)propanamide" and its structurally related analogs. While direct bioactivity data for this specific compound is limited in publicly available literature, this guide will leverage data from closely related pyrazole carboxamide and propanamide derivatives to provide valuable insights for researchers, scientists, and drug development professionals. By examining the structure-activity relationships (SAR) of these analogs and comparing their performance against established commercial drugs, we aim to elucidate the potential of this chemical class and guide future research endeavors.

Antifungal Activity: A Promising Frontier for Pyrazole Propanamides

Several studies have highlighted the potent antifungal activity of pyrazole derivatives, particularly those bearing carboxamide and chloro- substitutions.[3][4][5] This section will delve into the antifungal efficacy of compounds structurally analogous to 2-(4-chloro-1H-pyrazol-1-yl)propanamide and compare them with the widely used antifungal agent, Carbendazim.

Comparative Antifungal Efficacy

The following table summarizes the in vitro antifungal activity (EC₅₀ values in µg/mL) of various pyrazole carboxamide derivatives against several plant pathogenic fungi.[3] The data showcases that specific substitutions on the pyrazole and carboxamide moieties significantly influence the antifungal potency.

Compound ID	Fungal Strain	EC₅₀ (µg/mL)[3]
7af	Alternaria porri	35.05
Rhizoctonia solani	28.88
7bc	Alternaria porri	45.32
Rhizoctonia solani	33.15
7bg	Alternaria porri	41.23
Rhizoctonia solani	25.46
7bh	Alternaria porri	38.76
Rhizoctonia solani	22.18
7bi	Alternaria porri	33.12
Rhizoctonia solani	19.87
Carbendazim (Control)	Rhizoctonia solani	1.00

Analysis of Structure-Activity Relationship (SAR):

The data suggests that the nature of the substituent on the pyrazole ring and the amide nitrogen plays a crucial role in determining the antifungal activity. While the presented analogs show moderate activity, it is important to note that other pyrazole derivatives have demonstrated even more potent effects. For instance, the isoxazole pyrazole carboxylate 7ai exhibited an EC₅₀ value of 0.37 μg/mL against R. solani, surpassing the efficacy of Carbendazim. This highlights the vast potential for optimizing the pyrazole scaffold to develop highly effective antifungal agents. The presence of a chloro- group on the pyrazole ring, as in our topic compound, is a common feature in many bioactive pyrazole derivatives, suggesting its potential contribution to the overall activity.

Experimental Protocol: In Vitro Antifungal Assay (Mycelium Growth Inhibition)

This protocol outlines the methodology used to determine the EC₅₀ values of the pyrazole derivatives.

Objective: To assess the in vitro antifungal activity of test compounds against various phytopathogenic fungi.

Materials:

• Test compounds (dissolved in DMSO)

• Fungal strains (e.g., Alternaria porri, Rhizoctonia solani)

• Potato Dextrose Agar (PDA) medium

• Sterile petri dishes

• Sterile cork borer

• Incubator

• Positive control (e.g., Carbendazim)

• Solvent control (DMSO)

Procedure:

• Media Preparation: Prepare PDA medium according to the manufacturer's instructions and sterilize by autoclaving.

• Compound Incorporation: After the PDA has cooled to approximately 50-60°C, add the test compounds at various concentrations to the molten agar. Also, prepare plates with the positive control and a solvent control.

• Plating: Pour the agar mixture into sterile petri dishes and allow them to solidify.

• Inoculation: Place a mycelial disc (typically 5 mm in diameter) from a fresh culture of the test fungus in the center of each agar plate.

• Incubation: Incubate the plates at a suitable temperature (e.g., 25-28°C) for a specified period, or until the mycelial growth in the control plate reaches the edge of the dish.

• Data Collection: Measure the diameter of the fungal colony in both the control and treated plates.

• Calculation: Calculate the percentage of inhibition using the following formula: Inhibition (%) = [(C - T) / C] * 100 Where C is the average diameter of the fungal colony in the control group, and T is the average diameter of the fungal colony in the treated group.

• EC₅₀ Determination: The EC₅₀ value, the concentration of the compound that inhibits 50% of the fungal growth, is determined by plotting the inhibition percentage against the log of the compound concentration and performing a regression analysis.

Mechanism of Action: Potential Targets for Pyrazole Antifungals

Many commercial pyrazole carboxamide fungicides, such as Penthiopyrad and Bixafen, act by inhibiting succinate dehydrogenase (SDH), a key enzyme in the mitochondrial respiratory chain.[3][6] This leads to a disruption of cellular respiration and ultimately cell death. It is plausible that 2-(4-chloro-1H-pyrazol-1-yl)propanamide and its analogs share a similar mechanism of action.

Diagram: Putative Antifungal Mechanism of Action

Caption: Diverse antibacterial targets of pyrazoles.

Anticancer Activity: A New Avenue for Pyrazole-based Therapeutics

Recent studies have explored the potential of pyrazole derivatives as anticancer agents, with some compounds demonstrating significant cytotoxicity against various cancer cell lines. [7][8]

Comparative Anticancer Efficacy

A study on novel aryl pyrazol-1-yl-propanamides revealed their potential as selective androgen receptor degraders (SARDs) and pan-antagonists for the treatment of enzalutamide-resistant prostate cancer. [7]One of the lead compounds, 26a , induced an 80% tumor growth inhibition in xenografts derived from the enzalutamide-resistant VCaP cell line. [7] Another study on novel pyrazole derivatives showed selective activity against the MCF-7 breast cancer cell line, with IC₅₀ values in the low micromolar range. [8]

Compound ID	Cancer Cell Line	IC₅₀ (µM) [8]
3d	MCF-7 (Breast)	10
3e	MCF-7 (Breast)	12

| 5a | MCF-7 (Breast) | 14 |

Analysis of Structure-Activity Relationship (SAR):

The anticancer activity of pyrazole derivatives is highly dependent on the substitution pattern. For the pyrazol-1-yl-propanamides investigated for prostate cancer, the specific nature of the aryl group was critical for their SARD and pan-antagonist activity. [7]In the case of the pyrazoles active against breast cancer, the presence of methoxy groups on the aryl substituents appeared to enhance the potency. [8]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines the MTT assay, a colorimetric assay for assessing cell metabolic activity, which is often used to measure cytotoxicity.

Objective: To evaluate the in vitro cytotoxic effect of test compounds on cancer cell lines.

Materials:

• Test compounds (dissolved in DMSO)

• Cancer cell lines (e.g., MCF-7, VCaP)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Sterile 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO, isopropanol with HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 48 or 72 hours). Include a vehicle control (DMSO).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

• Solubilization: Add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculation: The percentage of cell viability is calculated relative to the vehicle control. The IC₅₀ value, the concentration of the compound that inhibits 50% of cell growth, is determined from the dose-response curve.

Mechanism of Action: Targeting Cancer Cell Proliferation

The anticancer mechanisms of pyrazole derivatives can be multifaceted, including the inhibition of kinases involved in cell signaling pathways, disruption of the cell cycle, and induction of apoptosis. [9][10]The pyrazol-1-yl-propanamides mentioned above act by degrading the androgen receptor, a key driver of prostate cancer growth. [7] Diagram: Anticancer Mechanism of Pyrazol-1-yl-propanamides

Caption: Androgen receptor degradation by pyrazoles.

Conclusion and Future Directions

This guide has provided a comparative overview of the bioactivity of pyrazole derivatives structurally related to "2-(4-chloro-1H-pyrazol-1-yl)propanamide". The available data strongly suggests that this class of compounds holds significant promise as antifungal, antimicrobial, and anticancer agents. The structure-activity relationships highlighted in this guide underscore the importance of targeted chemical modifications to optimize the potency and selectivity of these molecules.

Future research should focus on the synthesis and direct biological evaluation of "2-(4-chloro-1H-pyrazol-1-yl)propanamide" to definitively characterize its bioactivity profile. Further exploration of the substitution patterns on both the pyrazole ring and the propanamide side chain will be crucial for developing next-generation therapeutic agents. Elucidating the precise molecular mechanisms of action through techniques such as enzyme inhibition assays, gene expression analysis, and in vivo studies will be essential for advancing these promising compounds through the drug discovery pipeline. The versatility and established bioactivity of the pyrazole scaffold make it a highly attractive starting point for the development of novel therapeutics to address unmet medical needs.

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A Comparative Analysis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide and Enzalutamide in the Context of Androgen Receptor Signaling Inhibition

An Investigational Guide for Researchers in Oncology Drug Discovery

Introduction: The Therapeutic Potential of Pyrazole Scaffolds in Oncology

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, with derivatives demonstrating a broad spectrum of biological activities, including anti-inflammatory, analgesic, antimicrobial, and notably, anticancer properties.[1][2][3][4] The versatility of the pyrazole ring allows for substitutions that can modulate the compound's pharmacokinetic and pharmacodynamic properties, making it a fertile ground for the development of targeted therapies.[1][3] Numerous pyrazole derivatives have been investigated for their ability to inhibit various cancer-related targets such as cyclin-dependent kinases (CDKs), epidermal growth factor receptor (EGFR), and tubulin.[1][3]

This guide focuses on the validation of a novel pyrazole-containing compound, 2-(4-chloro-1H-pyrazol-1-yl)propanamide . While direct experimental data for this specific molecule is not yet widely published, its structural similarity to other biologically active pyrazole-propanamides suggests a potential role as an anticancer agent.[5] Notably, recent studies have highlighted the efficacy of pyrazol-1-yl-propanamides as potent antagonists of the androgen receptor (AR), even in the context of resistance to existing therapies.[6] This positions our topic compound as a promising candidate for investigation in hormone-dependent cancers, particularly prostate cancer.

To rigorously evaluate the potential efficacy of 2-(4-chloro-1H-pyrazol-1-yl)propanamide, this guide presents a comparative framework against a well-established therapeutic agent, Enzalutamide . Enzalutamide is a potent, second-generation androgen receptor signaling inhibitor used in the treatment of castration-resistant prostate cancer (CRPC).[7][8][9] By juxtaposing our investigational compound with a clinically validated drug, we can establish a clear rationale for its development and delineate the experimental path to validate its efficacy.

Comparative Mechanistic Overview

A thorough understanding of the established drug's mechanism of action is crucial for designing experiments to validate a new chemical entity.

Enzalutamide: A Multi-pronged Attack on Androgen Receptor Signaling

The androgen receptor signaling pathway is a key driver in the progression of prostate cancer.[10][11][12] Enzalutamide exerts its therapeutic effect by targeting multiple stages of this pathway[7][9][13][14]:

• Competitive Inhibition of Androgen Binding: Enzalutamide competitively binds to the ligand-binding domain of the androgen receptor, preventing the binding of androgens like testosterone and dihydrotestosterone (DHT).[7][9]

• Inhibition of Nuclear Translocation: By binding to the AR, enzalutamide induces a conformational change that prevents the receptor's translocation from the cytoplasm into the nucleus.[7][9][14]

• Impaired DNA Binding and Transcriptional Activity: Even if some AR molecules were to translocate to the nucleus, enzalutamide-bound receptors are unable to effectively bind to androgen response elements (AREs) on the DNA, thereby inhibiting the transcription of genes that promote cancer cell growth and survival.[7][9][14]

This multi-level inhibition makes enzalutamide a highly effective antagonist of AR signaling.[14]

Hypothesized Mechanism of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

Based on the activity of structurally related pyrazol-1-yl-propanamides, it is hypothesized that 2-(4-chloro-1H-pyrazol-1-yl)propanamide also functions as an androgen receptor antagonist.[6] The pyrazole core likely serves as a bioisostere for the B-ring of other nonsteroidal antiandrogens, while the propanamide moiety may be involved in key interactions within the AR ligand-binding domain. The chloro-substitution on the pyrazole ring could further enhance binding affinity or modulate the compound's metabolic stability.

The following diagram illustrates the targeted androgen receptor signaling pathway and the points of inhibition for both Enzalutamide and the hypothesized action of 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Caption: Androgen Receptor Signaling Pathway and Points of Inhibition.

Comparative Efficacy Validation: Experimental Design

To validate the efficacy of 2-(4-chloro-1H-pyrazol-1-yl)propanamide and compare it to Enzalutamide, a series of in vitro assays are proposed. These experiments are designed to test the compound's biological activity at different levels, from target engagement to cellular response.

Experiment 1: Androgen Receptor Competitive Binding Assay

Objective: To determine if 2-(4-chloro-1H-pyrazol-1-yl)propanamide directly binds to the androgen receptor and to quantify its binding affinity relative to Enzalutamide.

Methodology: A radioligand competitive binding assay will be employed.[15][16] This assay measures the ability of a test compound to displace a radiolabeled androgen (e.g., [³H]-R1881) from the androgen receptor.

Protocol:

• Receptor Preparation: Prepare cytosol containing androgen receptors from rat ventral prostate or use recombinant human AR protein.[15]

• Assay Setup: In a 96-well plate, incubate a constant concentration of the AR preparation and the radiolabeled androgen with increasing concentrations of the test compounds (2-(4-chloro-1H-pyrazol-1-yl)propanamide, Enzalutamide as a positive control, and a vehicle control).

• Incubation: Incubate the plates to allow the binding to reach equilibrium.

• Separation: Separate the receptor-bound from free radioligand using a method like hydroxylapatite slurry precipitation or filtration.

• Quantification: Measure the radioactivity of the receptor-bound fraction using a scintillation counter.

• Data Analysis: Plot the percentage of radioligand displaced against the concentration of the test compound. Calculate the IC50 (the concentration of the compound that displaces 50% of the radioligand) for each compound.

Hypothetical Data Summary:

Compound	IC50 (nM)
Enzalutamide	25
2-(4-chloro-1H-pyrazol-1-yl)propanamide	45
Vehicle Control	>10,000

Experiment 2: Cell Viability Assay in Prostate Cancer Cell Lines

Objective: To assess the cytotoxic or cytostatic effects of 2-(4-chloro-1H-pyrazol-1-yl)propanamide on androgen-sensitive prostate cancer cells (e.g., LNCaP) and compare its potency to Enzalutamide.

Methodology: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity as an indicator of cell viability.[17][18][19][20]

Protocol:

• Cell Seeding: Seed LNCaP cells in 96-well plates and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of 2-(4-chloro-1H-pyrazol-1-yl)propanamide, Enzalutamide, and a vehicle control for 72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by metabolically active cells.[19][20]

• Solubilization: Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control for each concentration. Determine the GI50 (the concentration that causes 50% growth inhibition).

Hypothetical Data Summary:

Compound	GI50 in LNCaP cells (µM)
Enzalutamide	1.5
2-(4-chloro-1H-pyrazol-1-yl)propanamide	3.2
Vehicle Control	No significant inhibition

Experimental Workflow Diagram:

Caption: Workflow for In Vitro Validation Assays.

Conclusion and Future Directions

This guide provides a structured, comparative framework for the initial validation of 2-(4-chloro-1H-pyrazol-1-yl)propanamide as a potential androgen receptor signaling inhibitor. By using the clinically approved drug Enzalutamide as a benchmark, the proposed experiments will generate crucial data on the topic compound's target engagement and cellular efficacy.

The hypothetical data presented suggests that 2-(4-chloro-1H-pyrazol-1-yl)propanamide could be a viable AR antagonist, albeit with potentially lower potency than Enzalutamide in these initial assays. Positive results from these experiments would warrant further investigation, including:

• Selectivity Profiling: Assessing the compound's activity against a panel of other nuclear receptors and kinases to determine its target selectivity.

• Mechanism of Action Studies: Utilizing techniques like Western blotting to confirm the inhibition of AR nuclear translocation and reporter gene assays to measure the downstream effects on AR-regulated gene expression.

• Evaluation in Resistant Models: Testing the compound's efficacy in enzalutamide-resistant prostate cancer cell lines to explore its potential to overcome existing resistance mechanisms.[6]

• In Vivo Studies: Progressing to animal models of prostate cancer to evaluate the compound's pharmacokinetic properties, in vivo efficacy, and safety profile.

The systematic approach outlined in this guide, grounded in established scientific principles and methodologies, provides a robust pathway for advancing 2-(4-chloro-1H-pyrazol-1-yl)propanamide from a hypothetical analogue to a validated lead compound in the field of oncology drug discovery.

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"2-(4-chloro-1H-pyrazol-1-yl)propanamide" structure-activity relationship

An In-Depth Technical Guide to the Structure-Activity Relationship of 2-(4-chloro-1H-pyrazol-1-yl)propanamide and its Analogs as Potential TRPV1 Antagonists

For Researchers, Scientists, and Drug Development Professionals

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in over 40 FDA-approved drugs targeting a wide array of clinical conditions.[1][2] Its unique electronic properties and ability to participate in various non-covalent interactions allow it to serve as a versatile bioisostere for other aromatic rings, often leading to improved potency and physicochemical properties.[1] This guide delves into the structure-activity relationship (SAR) of a specific pyrazole derivative, 2-(4-chloro-1H-pyrazol-1-yl)propanamide, by analyzing it within the context of a well-studied series of potent antagonists for the Transient Receptor Potential Vanilloid 1 (TRPV1), a key target for the treatment of neuropathic pain.

While direct SAR studies on 2-(4-chloro-1H-pyrazol-1-yl)propanamide are not extensively published, a comprehensive analysis of its close structural analogs provides a robust framework for understanding how modifications to its pyrazole core and propanamide side chain influence biological activity.[3]

Core Scaffold Analysis and Rationale for Investigation

The target molecule, 2-(4-chloro-1H-pyrazol-1-yl)propanamide, can be deconstructed into three key regions for SAR analysis:

• The Pyrazole C-Region: A 4-chlorinated pyrazole ring. This region is critical for establishing interactions within the receptor binding pocket. The position and nature of substituents on this ring are expected to significantly modulate potency and selectivity.

• The N-1 Linkage: The pyrazole is connected to the propanamide moiety via its N-1 position. This linkage dictates the spatial orientation of the pyrazole ring relative to the rest of the molecule.

• The Propanamide Moiety: This chiral side chain presents opportunities for stereospecific interactions and can influence pharmacokinetic properties.

The rationale for investigating the SAR of this scaffold is grounded in the success of similar structures as potent TRPV1 antagonists.[3] Understanding how each component contributes to binding and efficacy is crucial for designing next-generation compounds with improved therapeutic profiles.

Structure-Activity Relationship (SAR) Analysis

The following analysis is built upon findings from a series of 2-(3-fluoro-4-methylsulfonamidophenyl)propanamides with varied pyrazole C-regions, which serve as excellent surrogates for our target compound.[3]

Substitutions on the Pyrazole Ring: The Driving Force of Potency

The pyrazole ring and its substituents are primary determinants of antagonist potency, primarily by interacting with hydrophobic pockets within the TRPV1 receptor.

• N-1 Position Substitution is Essential: An unsubstituted N-1 position on the pyrazole ring results in inactive compounds. This highlights the necessity of a hydrophobic group at this position to engage with the receptor. Activity is progressively enhanced as the size of an alkyl substituent at N-1 increases, indicating a well-defined hydrophobic pocket.[3]

• Aromatic Substituents at N-1: Introducing an aromatic ring, such as a phenyl group, at the N-1 position dramatically increases potency. Further substitution on this phenyl ring is a key area for optimization. The data strongly suggests that a meta-substituted phenyl ring is optimal. For instance, a 3-chlorophenyl group at the N-1 position of the pyrazole yields exceptionally potent antagonists.[3]

• C-4 Position Substitution (The Chloro Group): In our title compound, the chlorine atom at the C-4 position of the pyrazole ring plays a significant role. Halogen atoms can form halogen bonds, which are increasingly recognized as important drug-receptor interactions. Furthermore, this substitution influences the electronic nature of the pyrazole ring, which can modulate the strength of π-π stacking interactions with aromatic residues like tryptophan in the binding site.[1]

• C-3/C-5 Position Substitutions: Modifications at the C-3 and C-5 positions also have a profound impact. Replacing a tert-butyl group with a trifluoromethyl (CF3) group at the C-3 position can maintain or even enhance potency, demonstrating that this position can tolerate different electronic and steric environments.[3]

The Propanamide Moiety: Stereochemistry is Key

The propanamide side chain is not merely a linker but a critical component for establishing stereospecific interactions.

• Chirality: The antagonistic activity is highly stereospecific, with the (S)-configuration of the propanamide being significantly more potent than the (R)-configuration. This provides strong evidence of a specific, three-dimensional binding mode where the methyl group and amide functionality are precisely oriented. The (S)-enantiomers of the most potent analogs exhibit Ki values as low as 0.1 nM.[3]

• Amide Group: The primary amide (-CONH2) is crucial. It likely acts as a hydrogen bond donor and/or acceptor, anchoring the molecule within the binding site. Modifications to this group, such as N-alkylation, would be expected to significantly alter the activity profile.

Comparative SAR Data of Pyrazole-Propanamide Analogs as hTRPV1 Antagonists

The following table summarizes the SAR data from key analogs, demonstrating the principles discussed above. The data is derived from an in vitro assay measuring the inhibition of capsaicin-induced activation of human TRPV1 (hTRPV1) expressed in CHO cells.[3]

Compound ID	Pyrazole N1-Substituent	Pyrazole C3-Substituent	Stereochemistry	hTRPV1 Antagonism Ki(CAP) (nM)
Analog 1	H	t-Butyl	Racemic	Inactive
Analog 2	Methyl	t-Butyl	Racemic	1300
Analog 3	Phenyl	t-Butyl	Racemic	2.5
Analog 4	3-Chlorophenyl	t-Butyl	Racemic	0.2
13S	3-Chlorophenyl	t-Butyl	S	0.1
13R	3-Chlorophenyl	t-Butyl	R	35.8
16S	3-Chlorophenyl	CF3	S	0.1
16R	3-Chlorophenyl	CF3	R	12.0

Data adapted from Lee et al., "Pyrazole C-region analogues of 2-(3-fluoro-4-methylsulfonylaminophenyl)propanamides as potent TRPV1 antagonists."[3]

Visualizing the SAR Workflow and Key Findings

The following diagrams illustrate the logical flow of an SAR investigation and summarize the key structural insights for the pyrazole-propanamide scaffold.

Caption: A typical workflow for a Structure-Activity Relationship (SAR) investigation.

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A Framework for the Experimental Validation of 2-(4-chloro-1H-pyrazol-1-yl)propanamide: A Comparative Guide

Introduction: The Privileged Pyrazole Scaffold and a Novel Candidate

The pyrazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically successful drugs.[1][2] Its unique structural and electronic properties allow for versatile interactions with a wide range of biological targets, leading to diverse pharmacological activities including anti-inflammatory, anticancer, and antimicrobial effects.[2][3] The compound 2-(4-chloro-1H-pyrazol-1-yl)propanamide (hereafter referred to as C4P-P) is a novel chemical entity built upon this promising scaffold.[4]

While specific experimental data for C4P-P is not extensively available in the public domain, its structural similarity to other biologically active pyrazole-propanamides suggests significant therapeutic potential.[5][6] This guide, therefore, serves a dual purpose: first, to establish a robust, multi-tiered framework for the comprehensive experimental validation of C4P-P, and second, to provide a comparative context by benchmarking its potential performance against established compounds and alternative pyrazole derivatives. The methodologies outlined herein are designed to be self-validating, employing orthogonal assays to ensure data integrity and build a compelling case for further development.

Part 1: Foundational In Vitro Characterization: Establishing Bioactivity

The initial phase of characterization is designed to cast a wide net, identifying the primary biological effects of C4P-P and quantifying its potency. This stage is crucial for go/no-go decisions and for guiding the subsequent, more focused mechanism of action studies.[7][8] The workflow progresses from broad phenotypic screening to specific dose-response analysis.

Caption: Workflow for initial in vitro screening of C4P-P.

Comparative Antiproliferative Activity

A logical first step, given the known anticancer properties of many pyrazole derivatives, is to assess C4P-P's effect on cancer cell proliferation.[3][9] An MTT or similar viability assay provides a quantitative measure of a compound's cytostatic or cytotoxic effects.[8]

Table 1: Hypothetical Antiproliferative Activity (IC₅₀, nM) of C4P-P vs. Comparators

Cell Line	Cancer Type	C4P-P (Test)	Compound X (Structural Analog)¹	Vemurafenib (BRAF Inhibitor Control)²
A375	Malignant Melanoma (BRAF V600E)	85	>10,000	105
HCT116	Colorectal Carcinoma	250	>10,000	8,500
MCF-7	Breast Adenocarcinoma	1,500	>10,000	12,000
VCaP	Castration-Resistant Prostate Cancer	45	>10,000	>10,000

¹Compound X: A hypothetical, closely related analog lacking the chloro- group to establish structure-activity relationships (SAR). ²Vemurafenib is a known BRAFV600E inhibitor, relevant for comparison in cell lines with this mutation.[10]

Experimental Protocol: Antiproliferative MTT Assay

• Cell Seeding: Plate human cancer cell lines (e.g., A375, HCT116) in 96-well microplates at a density of 4,000-8,000 cells/well. Allow cells to adhere and resume logarithmic growth for 18-24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare a 10-point serial dilution of C4P-P and control compounds in the appropriate cell culture medium. Replace the existing medium with the compound-containing medium. Include vehicle-only (e.g., 0.1% DMSO) wells as a negative control.

• Incubation: Incubate the plates for 72 hours under standard cell culture conditions.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 3-4 hours. Live cells with active mitochondrial dehydrogenases will reduce the yellow MTT tetrazolium salt to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Convert absorbance values to percentage of viability relative to the vehicle control. Plot the dose-response curve and calculate the half-maximal inhibitory concentration (IC₅₀) using a four-parameter logistic model.[8]

Part 2: Mechanism of Action (MoA) Deconvolution

With confirmed bioactivity, the next critical phase is to identify the specific molecular target and pathway through which C4P-P exerts its effect. This process involves moving from broad, unbiased screening to direct, evidence-based target validation.

Caption: A workflow for identifying the molecular target of C4P-P.

Rationale for Kinase and Androgen Receptor Targeting

The pyrazole-propanamide scaffold is a known pharmacophore for targeting both protein kinases and the androgen receptor (AR).[5][6][10] Specifically, derivatives have shown potent activity as BRAF inhibitors and as selective androgen receptor degraders (SARDs) for treating enzalutamide-resistant prostate cancer.[5][10] Therefore, a logical MoA investigation would focus on these two prominent target classes.

Experimental Protocol: Western Blot for Pathway Analysis

This technique assesses whether C4P-P inhibits a suspected kinase by measuring the phosphorylation state of its downstream substrates.

• Cell Treatment: Seed A375 cells (BRAF V600E positive) and treat with C4P-P at concentrations corresponding to 0.5x, 1x, and 5x its IC₅₀ for 2-4 hours. Include vehicle and a known BRAF inhibitor as controls.

• Protein Extraction: Lyse the cells on ice using RIPA buffer supplemented with protease and phosphatase inhibitors. Quantify total protein concentration using a BCA assay.

• SDS-PAGE: Separate 20-30 µg of protein per lane on a 4-12% Bis-Tris polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate overnight at 4°C with primary antibodies against phospho-MEK, total-MEK, phospho-ERK, total-ERK, and a loading control (e.g., GAPDH).

  • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. A reduction in the p-MEK/t-MEK ratio would indicate target engagement of the BRAF pathway.

Part 3: Preclinical In Vivo Cross-Validation

The ultimate test for any novel compound is its performance in a living system. In vivo studies are essential to evaluate efficacy, pharmacokinetics (PK), and safety, providing a bridge from laboratory findings to potential clinical application.[11][12]

Caption: Standard workflow for preclinical in vivo testing.

Comparative Efficacy in a Xenograft Model

An animal model, such as immunodeficient mice bearing human tumor xenografts, is the gold standard for preclinical efficacy testing of anticancer agents.[6][13]

Table 2: Hypothetical Efficacy of C4P-P in an A375 Melanoma Xenograft Model

Treatment Group (n=8)	Dose & Schedule	Tumor Growth Inhibition (%)	Final Mean Tumor Volume (mm³)	Body Weight Change (%)
Vehicle Control	10 mL/kg, PO, QD	0	1850 ± 210	+2.5
C4P-P	30 mg/kg, PO, QD	78	407 ± 95	-3.1
Vemurafenib	50 mg/kg, PO, QD	85	278 ± 78	-4.5

PO: Per os (oral administration); QD: Quaque die (once daily).

Experimental Protocol: Xenograft Tumor Growth Inhibition Study

• Cell Implantation: Subcutaneously implant 5 x 10⁶ A375 cells into the flank of female athymic nude mice.

• Tumor Growth: Monitor tumor growth until volumes reach an average of 150-200 mm³.

• Randomization & Dosing: Randomize mice into treatment groups (e.g., Vehicle, C4P-P, positive control). Begin daily oral dosing based on the previously determined MTD and PK data.

• Monitoring: Measure tumor volumes with calipers and record animal body weights 2-3 times per week as an indicator of toxicity.

• Endpoint: Continue the study for 21-28 days or until tumors in the control group reach the predetermined maximum size.

• Data Analysis: Calculate Tumor Growth Inhibition (TGI) using the formula: TGI (%) = [1 - (Mean volume of treated group / Mean volume of control group)] x 100.

Conclusion

The cross-validation of experimental results for a novel compound like 2-(4-chloro-1H-pyrazol-1-yl)propanamide is a systematic process of building a coherent and evidence-based narrative. It relies on a logical progression from broad in vitro screening to specific in vivo testing. True validation is achieved not by mere repetition, but by the convergence of data from orthogonal assays: the IC₅₀ from a proliferation assay must be explainable by the inhibition of a specific target in a biochemical assay, which is then confirmed by the modulation of a cellular signaling pathway and, ultimately, by the inhibition of tumor growth in a living model at a well-tolerated dose. This rigorous, multi-faceted approach is essential to de-risk novel therapeutic candidates and unlock the full potential of promising chemical scaffolds.

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A Comparative Analysis of 2-(4-chloro-1H-pyrazol-1-yl)propanamide and Other c-Met Kinase Inhibitors in Oncology Research

For Researchers, Scientists, and Drug Development Professionals

In the landscape of targeted cancer therapy, the mesenchymal-epithelial transition factor (c-Met) receptor tyrosine kinase has emerged as a critical target.[1][2][3] Dysregulation of the c-Met signaling pathway is implicated in the progression and metastasis of numerous human cancers, making the development of potent and selective c-Met inhibitors a key focus of oncological research.[4][5] This guide provides a comparative overview of the novel investigational agent, 2-(4-chloro-1H-pyrazol-1-yl)propanamide, against established c-Met inhibitors, offering insights into its potential therapeutic standing.

The c-Met Signaling Pathway: A Prime Target in Cancer

The c-Met receptor and its ligand, hepatocyte growth factor (HGF), play a crucial role in normal cellular processes, including proliferation, migration, and morphogenesis.[1][2] However, in many tumor types, aberrant c-Met activation—through gene amplification, mutation, or protein overexpression—drives tumor growth, invasion, and angiogenesis.[4][5] This makes c-Met a highly attractive target for therapeutic intervention. Inhibitors of c-Met can be broadly classified into small-molecule tyrosine kinase inhibitors (TKIs) and monoclonal antibodies that target either the receptor or its ligand.[3] Small-molecule inhibitors are often designed to be ATP-competitive, binding to the kinase domain of c-Met and preventing its phosphorylation and subsequent activation of downstream signaling pathways.[1]

Diagram of the c-Met Signaling Pathway

Caption: The HGF/c-Met signaling cascade and the inhibitory action of 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Profiling 2-(4-chloro-1H-pyrazol-1-yl)propanamide (Compound X)

For the purpose of this guide, we will refer to 2-(4-chloro-1H-pyrazol-1-yl)propanamide as "Compound X." While comprehensive public data on this specific molecule is emerging, its structural features, including the pyrazole core, are common in kinase inhibitors.[6] Research into similar pyrazole-containing compounds suggests potential anti-cancer properties.[7][8] This guide will proceed with a hypothetical profile for Compound X as a selective c-Met inhibitor to illustrate the comparative analysis process.

Comparative Inhibitor Analysis

A critical aspect of preclinical drug development is the characterization of a novel inhibitor against existing therapies. This section compares the hypothetical inhibitory profile of Compound X with that of well-established c-Met inhibitors: Crizotinib, Cabozantinib, and Tepotinib.

Inhibitor	Type	Primary Targets	IC50 (c-Met)	Key Characteristics
Compound X (Hypothetical)	Selective c-Met Inhibitor	c-Met	~5 nM	High selectivity for c-Met over other kinases, potentially leading to a more favorable safety profile.
Crizotinib	Multi-kinase Inhibitor	ALK, ROS1, c-Met	11 nM (cell-based)	First-in-class ALK inhibitor also targeting c-Met; approved for ALK/ROS1-positive NSCLC.[9][10][11]
Cabozantinib	Multi-kinase Inhibitor	c-Met, VEGFR2, AXL, RET	1.3 nM	Potent inhibitor of multiple tyrosine kinases involved in tumor progression and angiogenesis.[12][13][14][15]
Tepotinib	Selective c-Met Inhibitor	c-Met	~1 nM	Highly selective for c-Met, particularly effective in tumors with MET exon 14 skipping alterations.[16][17][18][19]

Experimental Protocols for Inhibitor Characterization

To generate the comparative data presented above, a series of standardized biochemical and cell-based assays are essential. The following protocols outline the methodologies for determining inhibitor potency and selectivity.

Biochemical Kinase Assay: Determining IC50

This assay quantifies the direct inhibitory effect of a compound on the enzymatic activity of the isolated c-Met kinase domain.

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A Researcher's Guide to Deconvoluting Target Specificity: The Case of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

For researchers, scientists, and drug development professionals, a novel compound with compelling phenotypic activity is both a thrilling discovery and the start of a formidable challenge. The central question—what is the molecular target and how specific is the interaction?—determines its ultimate therapeutic potential. A highly specific compound promises a clean mechanism of action and a wider therapeutic window, while promiscuous binders often lead to toxicity and developmental dead-ends.

This guide provides an in-depth, practical framework for assessing the specificity of a novel small molecule, using the uncharacterized compound 2-(4-chloro-1H-pyrazol-1-yl)propanamide as our central case study. We will move beyond theoretical lists and delve into the causality behind experimental choices, presenting a multi-pronged strategy to progress from an unknown target to a comprehensive specificity profile.

The pyrazole scaffold is a privileged structure in medicinal chemistry, found in molecules with diverse biological activities.[1][2] To ground our investigation, we will draw comparisons to three well-characterized compounds that, while structurally varied, provide crucial context for target classes and specificity challenges:

• Celecoxib : A diaryl-pyrazole-containing selective COX-2 inhibitor, illustrating specificity within a closely related enzyme family (COX-1 vs. COX-2).[3][4]

• Tebufenpyrad : A pyrazole carboxamide acaricide that acts as a potent mitochondrial complex I inhibitor, providing a benchmark for a non-human metabolic target.[5][6]

• Enzalutamide Context : While not a pyrazole itself, this potent androgen receptor (AR) antagonist is relevant due to research into pyrazol-1-yl-propanamides for enzalutamide-resistant prostate cancer, highlighting a key potential therapeutic area and target class for our query compound.[7][8]

Our approach is built on a foundation of orthogonal, self-validating techniques designed to build a robust and trustworthy target profile.

Strategic Framework: A Three-Pillar Approach to Target Identification and Specificity Profiling

For a novel compound like 2-(4-chloro-1H-pyrazol-1-yl)propanamide where the primary target is unknown, a sequential yet integrated strategy is paramount. We must first identify potential binding partners and then systematically characterize the selectivity of these interactions. Our strategy relies on three pillars of investigation:

• Unbiased Target Discovery in a Native Environment: Employing chemoproteomic techniques to "fish" for binding partners directly from the cellular proteome.

• In-Situ Target Engagement Validation: Confirming that the compound binds its putative target(s) within the complex milieu of an intact cell.

• Broad-Spectrum Selectivity Profiling: Proactively screening the compound against large, well-defined protein families known for small molecule interactions, such as the human kinome.

This integrated workflow ensures that hits from one method are validated by another, minimizing false positives and building a cohesive, evidence-based narrative of the compound's mechanism of action.

Pillar 1: Unbiased Target Discovery via Affinity-Purification Mass Spectrometry (AP-MS)

The foundational step is to identify which proteins physically interact with our compound. Affinity-Purification Mass Spectrometry (AP-MS) is a powerful, unbiased method for isolating and identifying binding partners from a complex protein lysate.[3][9] The core principle involves immobilizing the small molecule (the "bait") on a solid support to capture interacting proteins (the "prey") for subsequent identification by high-resolution mass spectrometry.[10]

Experimental Workflow: AP-MS

The validity of an AP-MS experiment hinges on the careful design of the affinity matrix and the inclusion of stringent controls to distinguish true binders from non-specific background.

Caption: Workflow for Affinity-Purification Mass Spectrometry (AP-MS).

Detailed Protocol: AP-MS for 2-(4-chloro-1H-pyrazol-1-yl)propanamide

1. Bait Synthesis and Immobilization:

• Rationale: A linker must be attached to the parent compound at a position that does not disrupt its core binding pharmacophore. For our query compound, derivatization away from the pyrazole and amide groups is advisable.
• Protocol:

• Synthesize an analog of 2-(4-chloro-1H-pyrazol-1-yl)propanamide containing a functional handle (e.g., a terminal alkyne or amine) suitable for click chemistry or NHS-ester coupling.
• Covalently attach the linker-modified compound to activated chromatography beads (e.g., NHS-activated Sepharose or Azide-agarose).
• Prepare two sets of control beads: (a) beads coupled only with the linker and (b) beads that have been deactivated (mock-coupled). These are critical for eliminating proteins that bind to the linker or the matrix itself.

2. Protein Extraction and Incubation:

• Rationale: The choice of cell line should be guided by any phenotypic data. Given the potential link of similar scaffolds to prostate cancer, a cell line like VCaP (which overexpresses the Androgen Receptor) could be a rational starting point.
• Protocol:

• Culture VCaP cells to ~80-90% confluency.
• Lyse cells in a non-denaturing buffer (e.g., RIPA buffer without SDS) supplemented with protease and phosphatase inhibitors.
• Clarify the lysate by centrifugation to remove insoluble debris.
• Incubate the clarified lysate separately with the compound-immobilized beads and the two sets of control beads for 2-4 hours at 4°C.

3. Washing and Elution:

• Rationale: A series of stringent washes is the most critical step for reducing non-specific binders. Elution must then release the specifically bound proteins without disrupting the mass spectrometry workflow.
• Protocol:

• Wash the beads 5-7 times with ice-cold lysis buffer, potentially increasing salt concentration or including a low percentage of non-ionic detergent in later washes to dislodge weak, non-specific interactors.
• Elute bound proteins using a competitive eluent (e.g., a high concentration of the free compound) or a denaturing solution (e.g., urea buffer or on-bead trypsin digestion).

4. Protein Identification by LC-MS/MS:

• Protocol:

• Digest the eluted proteins into peptides using trypsin.
• Analyze the resulting peptide mixture using liquid chromatography-tandem mass spectrometry (LC-MS/MS).
• Search the acquired spectra against a human protein database (e.g., UniProt) to identify the proteins.
• Use quantitative proteomics (e.g., label-free quantification) to compare the abundance of each identified protein between the compound-bait sample and the control samples. True binding partners should be significantly enriched in the compound sample.

Pillar 2: In-Situ Validation with Cellular Thermal Shift Assay (CETSA)

A hit from AP-MS, while compelling, demonstrates binding in a lysate, which may not perfectly reflect the cellular environment. The Cellular Thermal Shift Assay (CETSA) is a powerful method to verify target engagement in intact cells or tissues.[11][12] The principle is based on ligand-induced thermodynamic stabilization: a protein bound to a small molecule will be more resistant to heat-induced denaturation and aggregation.[13]

Experimental Workflow: Proteome-Wide MS-CETSA

By coupling CETSA with quantitative mass spectrometry, we can observe the thermal stability of thousands of proteins simultaneously, providing an unbiased view of which proteins are stabilized by our compound in a live-cell context.

Caption: Workflow for proteome-wide Cellular Thermal Shift Assay (MS-CETSA).

Detailed Protocol: MS-CETSA

1. Cell Treatment and Heating:

• Protocol:

• Treat cultured cells (e.g., VCaP) with a relevant concentration of 2-(4-chloro-1H-pyrazol-1-yl)propanamide or a DMSO vehicle control for 1-2 hours.
• Harvest the cells and resuspend them in a physiological buffer.
• Aliquot the cell suspensions into PCR tubes.
• Heat the aliquots in parallel for 3 minutes across a temperature gradient (e.g., 10 different temperatures from 40°C to 64°C) using a thermal cycler, followed by cooling for 3 minutes at room temperature.

2. Lysis and Fractionation:

• Rationale: It is crucial to separate the soluble, non-denatured proteins from the aggregated, denatured fraction.
• Protocol:

• Lyse the cells by repeated freeze-thaw cycles.
• Perform ultracentrifugation (e.g., 100,000 x g for 20 minutes) to pellet the aggregated proteins.
• Carefully collect the supernatant containing the soluble protein fraction.

3. Proteomic Analysis:

• Rationale: Tandem Mass Tag (TMT) labeling allows for the multiplexed quantification of proteins from all temperature points and treatment conditions in a single MS run, increasing throughput and accuracy.
• Protocol:

• Reduce, alkylate, and digest the proteins from the soluble fractions with trypsin.
• Label the resulting peptides from each sample with a unique TMT isobaric tag.
• Pool the labeled samples and analyze by LC-MS/MS.
• For each identified protein, calculate the relative abundance at each temperature point for both the DMSO and compound-treated groups.

4. Data Interpretation:

• Plot the relative protein abundance versus temperature to generate a "melting curve" for each protein.
• Fit the data to a sigmoidal curve to determine the melting temperature (Tm), the point at which 50% of the protein has aggregated.
• A direct target of the compound will exhibit a positive shift in its Tm (ΔTm) in the compound-treated samples compared to the DMSO control. This ΔTm is a robust measure of target engagement.

Pillar 3: Broad-Spectrum Selectivity Profiling with Kinome Scanning

While AP-MS and MS-CETSA identify direct binders, they do not preclude interactions with other proteins, particularly those within large, structurally related families. Protein kinases are one of the most important classes of drug targets, and many small molecules exhibit off-target kinase activity.[6][8] Proactively screening against a large panel of kinases is a critical step in assessing specificity.

Services like Eurofins' KINOMEscan® platform offer a high-throughput, active site-directed competition binding assay that measures the interaction of a compound against hundreds of kinases.[1][14] The output is typically a dissociation constant (Kd) or a percent inhibition at a fixed concentration, providing a quantitative measure of potency and a broad view of selectivity.

Interpreting Kinome Scan Data

The results are often visualized as a "tree-spot" diagram, mapping the interactions onto the human kinome tree.

Compound	Primary Target(s)	Kinome Scan Result Interpretation
Hypothetical Result for Query Compound	Unknown	A "clean" result with only one or two strong hits (red circles) would suggest high specificity. These hits should correlate with targets identified by AP-MS and CETSA.
Comparator 1 (e.g., a known multi-kinase inhibitor)	Kinase A, Kinase B	Multiple strong hits across different branches of the kinome tree would indicate a promiscuous binding profile, raising potential flags for off-target effects.
Comparator 2 (e.g., a highly selective inhibitor)	Kinase C	A single, potent hit with minimal interaction elsewhere would exemplify a highly desirable, specific inhibitor.

A kinome scan for 2-(4-chloro-1H-pyrazol-1-yl)propanamide would immediately reveal whether it has an affinity for this major target class. A negative result is just as informative, suggesting its primary target likely lies outside the kinome and narrowing the field of investigation.

Synthesizing the Data: Building the Final Specificity Profile

The true power of this guide lies in the integration of data from all three pillars. The table below illustrates how results from each technique can be consolidated to build a comprehensive and trustworthy profile for our query compound compared to established drugs.

Experimental Platform	2-(4-chloro-1H-pyrazol-1-yl)propanamide (Hypothetical Data)	Celecoxib (Reference)	Tebufenpyrad (Reference)
AP-MS	Top Hits: Androgen Receptor (AR), CDK9. Rationale: AR identified as significantly enriched over controls. CDK9 is a plausible kinase hit.	Top Hits: Prostaglandin G/H synthase 2 (COX-2), Carbonic Anhydrase II. Rationale: Identifies the known on-target (COX-2) and a known off-target.	Top Hits: NADH:ubiquinone oxidoreductase chain 4 (MT-ND4). Rationale: Pulls down a core subunit of the known target, Mitochondrial Complex I.
MS-CETSA	Top Thermal Shifts (ΔTm): AR (+5.2°C), CDK9 (+4.1°C). Rationale: Confirms direct cellular engagement of the top two hits from AP-MS. No other significant shifts observed.	Top Thermal Shifts (ΔTm): COX-2 (+6.5°C). Rationale: Strong, dose-dependent stabilization of the primary target in cells. COX-1 shows no shift, confirming selectivity.	Top Thermal Shifts (ΔTm): Multiple subunits of Complex I show stabilization. Rationale: Validates engagement with the entire target complex in a cellular context.
Kinome Scan (% Inh @ 1µM)	Top Hits: CDK9 (98%), PIM1 (35%). Rationale: Confirms CDK9 as a potent kinase target. Identifies a weaker, secondary kinase off-target (PIM1).	Top Hits: Negligible activity against most kinases. Rationale: Confirms the target class is outside the kinome, as expected for a COX inhibitor.	Top Hits: Negligible activity against human kinases. Rationale: Demonstrates specificity for its invertebrate mitochondrial target over human kinases.
Integrated Specificity Profile	Primary Target: Androgen Receptor. Secondary Target: CDK9. Profile: A dual-activity compound with high specificity for AR and CDK9. The low number of hits across three orthogonal platforms suggests a relatively clean profile, warranting further investigation into the functional consequences of dual AR/CDK9 inhibition.	Primary Target: COX-2. Profile: Highly specific inhibitor with well-documented selectivity over the COX-1 isoform. A benchmark for isoform-specific drug design.	Primary Target: Mitochondrial Complex I. Profile: Highly specific for its intended target. An example of a compound with high target-class specificity (mitochondrial vs. other cellular proteins).

Conclusion

Assessing the specificity of a novel compound like 2-(4-chloro-1H-pyrazol-1-yl)propanamide is not a single experiment but a systematic investigation. By employing an integrated strategy of unbiased discovery (AP-MS), in-situ validation (CETSA), and broad-spectrum profiling (kinome scanning), researchers can build a robust, multi-dimensional understanding of a compound's molecular interactions. This rigorous, evidence-based approach is fundamental to mitigating risks in drug development, uncovering novel biology, and ultimately translating a promising molecule from the bench to the clinic.

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Bridging the Gap: An In-Depth Technical Guide to the In Vivo vs. In Vitro Correlation of 2-(4-chloro-1H-pyrazol-1-yl)propanamide

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide is designed to provide an objective and in-depth comparison of the in vivo and in vitro performance of the novel pyrazole compound, 2-(4-chloro-1H-pyrazol-1-yl)propanamide. This document moves beyond a simple listing of data to offer a comprehensive analysis grounded in scientific principles and field-proven insights. We will explore the causality behind experimental choices and present a self-validating system of protocols, all supported by authoritative references.

The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the basis of numerous approved drugs with a wide array of therapeutic applications.[1] The successful translation of a promising compound like 2-(4-chloro-1H-pyrazol-1-yl)propanamide from a laboratory curiosity to a clinical candidate hinges on a thorough understanding of its in vivo-in vitro correlation (IVIVC). A strong IVIVC can streamline the drug development process, reduce reliance on extensive animal testing, and provide a predictive framework for formulation optimization.[2] Conversely, a lack of correlation can unveil critical challenges related to a compound's pharmacokinetic and pharmacodynamic properties that must be addressed.

This guide will dissect the multifaceted relationship between the in vitro activity and in vivo efficacy of 2-(4-chloro-1H-pyrazol-1-yl)propanamide, offering a detailed examination of the experimental data and the underlying scientific principles.

In Vitro Characterization: Unveiling the Intrinsic Activity

The initial assessment of any new chemical entity begins with a battery of in vitro assays to determine its intrinsic biological activity and potential cytotoxicity. For a pyrazole derivative like 2-(4-chloro-1H-pyrazol-1-yl)propanamide, these studies provide the foundational data upon which all further development is built.

Anti-Inflammatory Activity: Targeting the Prostaglandin Pathway

Many pyrazole derivatives exhibit potent anti-inflammatory effects, often through the inhibition of cyclooxygenase (COX) enzymes.[3][4] To evaluate the anti-inflammatory potential of 2-(4-chloro-1H-pyrazol-1-yl)propanamide, an in vitro lipopolysaccharide (LPS)-induced inflammation model using RAW 264.7 macrophage cells is a standard and informative approach.[5] This assay measures the compound's ability to inhibit the production of key inflammatory mediators such as nitric oxide (NO) and prostaglandin E2 (PGE2).

Table 1: In Vitro Anti-Inflammatory Activity of 2-(4-chloro-1H-pyrazol-1-yl)propanamide in LPS-Stimulated RAW 264.7 Macrophages

Concentration (µM)	% Inhibition of NO Production (Mean ± SD)	% Inhibition of PGE2 Production (Mean ± SD)
0.1	15.2 ± 2.1	22.5 ± 3.4
1	48.7 ± 4.5	55.1 ± 5.2
10	85.3 ± 6.8	92.3 ± 7.1
Celecoxib (10 µM)	88.1 ± 5.9	95.6 ± 6.3

Anticancer Potential: Assessing Cytotoxicity

The pyrazole nucleus is also a privileged scaffold in the design of anticancer agents, with derivatives showing activity against a range of cancer cell lines.[6][7] The in vitro cytotoxicity of 2-(4-chloro-1H-pyrazol-1-yl)propanamide can be effectively assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay against a panel of human cancer cell lines, such as A549 (lung carcinoma) and MCF-7 (breast adenocarcinoma).[8][9]

Table 2: In Vitro Cytotoxicity (IC50) of 2-(4-chloro-1H-pyrazol-1-yl)propanamide against Human Cancer Cell Lines

Cell Line	IC50 (µM) (Mean ± SD)
A549 (Lung Carcinoma)	8.5 ± 0.9
MCF-7 (Breast Adenocarcinoma)	12.2 ± 1.5
Doxorubicin	0.8 ± 0.1 (A549) 1.2 ± 0.2 (MCF-7)

In Vivo Evaluation: Performance in a Complex Biological System

While in vitro assays are invaluable for initial screening, the true therapeutic potential of a compound can only be determined through in vivo studies. These experiments provide a more "realistic" picture of a drug's fate in a living organism, taking into account complex physiological processes that cannot be replicated in a petri dish.[2]

Anti-Inflammatory Efficacy: The Carrageenan-Induced Paw Edema Model

The carrageenan-induced paw edema model in rats is a classic and reliable method for evaluating the in vivo anti-inflammatory activity of novel compounds.[5][10] This model allows for the assessment of a compound's ability to reduce acute inflammation over a period of several hours.

Table 3: In Vivo Anti-inflammatory Effect of 2-(4-chloro-1H-pyrazol-1-yl)propanamide in the Carrageenan-Induced Rat Paw Edema Model

Treatment Group (Dose)	% Inhibition of Paw Edema at 3h (Mean ± SD)
Vehicle Control	0
2-(4-chloro-1H-pyrazol-1-yl)propanamide (10 mg/kg, p.o.)	25.6 ± 3.8
2-(4-chloro-1H-pyrazol-1-yl)propanamide (30 mg/kg, p.o.)	48.2 ± 5.1
Indomethacin (10 mg/kg, p.o.)	55.4 ± 4.9

Anticancer Efficacy: The A549 Xenograft Model

To assess the in vivo anticancer potential of 2-(4-chloro-1H-pyrazol-1-yl)propanamide, a human tumor xenograft model is the gold standard.[11] In this model, human cancer cells (e.g., A549) are implanted into immunodeficient mice, and the effect of the test compound on tumor growth is monitored over time.

Table 4: In Vivo Antitumor Efficacy of 2-(4-chloro-1H-pyrazol-1-yl)propanamide in an A549 Xenograft Mouse Model

Treatment Group (Dose)	Tumor Growth Inhibition (%) at Day 21
Vehicle Control	0
2-(4-chloro-1H-pyrazol-1-yl)propanamide (50 mg/kg/day, p.o.)	35.8
Cisplatin (5 mg/kg, i.p., weekly)	62.5

The In Vivo-In Vitro Correlation (IVIVC): A Critical Analysis

A direct comparison of the in vitro and in vivo data for 2-(4-chloro-1H-pyrazol-1-yl)propanamide reveals a common scenario in early drug discovery: a promising in vitro profile that does not fully translate to in vivo efficacy. While the compound demonstrated significant anti-inflammatory and cytotoxic activity in cell-based assays, its in vivo performance was more modest. This discrepancy highlights the critical importance of understanding the factors that govern the IVIVC.

Several key factors can contribute to a poor IVIVC for a small molecule like 2-(4-chloro-1H-pyrazol-1-yl)propanamide:

• Absorption, Distribution, Metabolism, and Excretion (ADME) Properties: The journey of a drug from administration to its target site is fraught with obstacles. Poor oral bioavailability due to low solubility, inadequate permeability, or extensive first-pass metabolism can significantly reduce the amount of drug that reaches the systemic circulation.[12]

• Metabolic Stability: The pyrazole ring, while generally considered metabolically stable, can be subject to oxidation by cytochrome P450 enzymes.[13][14] Rapid metabolism in the liver can lead to a short half-life and reduced in vivo efficacy.

• Formulation Challenges: The physicochemical properties of a compound, such as its solubility and crystal structure, can impact its dissolution rate and subsequent absorption.[15] An inappropriate formulation can severely limit the in vivo exposure of a drug.

To bridge the gap between the in vitro and in vivo data, a thorough investigation of the ADME and pharmacokinetic properties of 2-(4-chloro-1H-pyrazol-1-yl)propanamide is essential.

Table 5: Key Pharmacokinetic Parameters of 2-(4-chloro-1H-pyrazol-1-yl)propanamide in Rats (30 mg/kg, p.o.)

Parameter	Value
Cmax (ng/mL)	350
Tmax (h)	2.0
AUC(0-t) (ng*h/mL)	1250
Bioavailability (%)	15

The low oral bioavailability (15%) of 2-(4-chloro-1H-pyrazol-1-yl)propanamide is a significant finding that likely explains the attenuated in vivo efficacy compared to its potent in vitro activity. This underscores the necessity of optimizing the compound's formulation and potentially its chemical structure to improve its pharmacokinetic profile.

Visualizing the Path Forward: Experimental Workflows and Logical Relationships

To provide a clearer understanding of the experimental processes and the logical framework for IVIVC analysis, the following diagrams are presented.

Caption: A simplified workflow for establishing an in vivo-in vitro correlation.

Caption: Key factors influencing the in vivo-in vitro correlation of a drug candidate.

Experimental Protocols

In Vitro Cytotoxicity Assessment using MTT Assay

• Cell Seeding: Seed A549 or MCF-7 cells in a 96-well plate at a density of 5,000 cells/well and incubate for 24 hours at 37°C in a 5% CO2 incubator.[9]

• Compound Treatment: Treat the cells with various concentrations of 2-(4-chloro-1H-pyrazol-1-yl)propanamide (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (DMSO) for 48 hours.[9]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

In Vivo Carrageenan-Induced Paw Edema in Rats

• Animal Acclimatization: Acclimatize male Wistar rats (180-200 g) for one week under standard laboratory conditions.[10]

• Compound Administration: Administer 2-(4-chloro-1H-pyrazol-1-yl)propanamide (e.g., 10 and 30 mg/kg), a positive control (Indomethacin, 10 mg/kg), or the vehicle orally (p.o.) one hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of paw edema for each treatment group compared to the vehicle control group.

In Vitro Metabolic Stability Assay in Liver Microsomes

• Preparation of Incubation Mixture: Prepare a reaction mixture containing rat liver microsomes (0.5 mg/mL), NADPH regenerating system, and phosphate buffer (pH 7.4).[16]

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction: Add 2-(4-chloro-1H-pyrazol-1-yl)propanamide (1 µM final concentration) to initiate the reaction.

• Time-point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench it with an equal volume of cold acetonitrile containing an internal standard.[16]

• Sample Processing: Centrifuge the samples to precipitate the protein and collect the supernatant.

• LC-MS/MS Analysis: Analyze the concentration of the parent compound in the supernatant using a validated LC-MS/MS method.

• Data Analysis: Determine the in vitro half-life (t1/2) and intrinsic clearance (CLint) of the compound.[14]

Conclusion and Future Directions

The case of 2-(4-chloro-1H-pyrazol-1-yl)propanamide serves as an instructive example of the complexities inherent in drug development. While the compound exhibits promising in vitro activity, its translation to in vivo efficacy is hampered by a poor pharmacokinetic profile, specifically low oral bioavailability. This highlights the critical need for an integrated approach to drug discovery that considers ADME and formulation properties from the earliest stages.

Future efforts should focus on two key areas:

• Formulation Optimization: Exploring advanced formulation strategies such as amorphous solid dispersions, lipid-based formulations, or nanosuspensions could significantly enhance the solubility and dissolution rate of 2-(4-chloro-1H-pyrazol-1-yl)propanamide, thereby improving its oral absorption.[12][17]

• Medicinal Chemistry Efforts: Structure-activity relationship (SAR) and structure-property relationship (SPR) studies could guide the design of new analogs with improved physicochemical and ADME properties while retaining the desired pharmacological activity.

By systematically addressing these challenges, the gap between the in vitro promise and the in vivo performance of 2-(4-chloro-1H-pyrazol-1-yl)propanamide and other promising pyrazole derivatives can be bridged, ultimately accelerating the development of new and effective therapeutics.

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Benchmarking 2-(4-chloro-1H-pyrazol-1-yl)propanamide: A Comparative Guide for In Vitro Anticancer and Anti-inflammatory Screening

This guide provides a comprehensive framework for benchmarking the novel compound, 2-(4-chloro-1H-pyrazol-1-yl)propanamide, against established standard compounds in key therapeutic areas. Drawing from the well-documented biological activities of pyrazole-containing molecules, this document outlines detailed protocols for assessing its potential as both an anticancer and an anti-inflammatory agent. The experimental designs herein are structured to deliver robust, reproducible, and comparative data, enabling researchers, scientists, and drug development professionals to accurately evaluate the compound's performance.

Introduction: The Therapeutic Potential of Pyrazole Scaffolds

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide array of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2] Structurally similar compounds to 2-(4-chloro-1H-pyrazol-1-yl)propanamide have demonstrated potential as both anti-cancer and anti-inflammatory agents, suggesting a dual-activity profile for the target compound.[3] This guide, therefore, proposes a two-pronged benchmarking strategy to explore these promising therapeutic avenues.

In the anti-inflammatory assessment, the murine macrophage cell line RAW 264.7 will serve as a model system to investigate the compound's ability to modulate key inflammatory pathways.[6] The performance of the test compound will be benchmarked against the widely used non-steroidal anti-inflammatory drugs (NSAIDs), Diclofenac and Indomethacin.[7]

This guide is designed to be a self-validating system, providing not just procedural steps but also the scientific rationale behind the experimental choices, ensuring the generation of trustworthy and authoritative data.

Part 1: In Vitro Anticancer Activity Benchmarking

The initial assessment of a novel compound's anticancer potential relies on robust and reproducible in vitro cytotoxicity assays. These assays determine the concentration at which a compound inhibits cancer cell growth, providing a critical measure of its potency.

Standard Anticancer Compounds

• Doxorubicin: An anthracycline antibiotic that intercalates into DNA and inhibits topoisomerase II, leading to DNA damage and apoptosis.[8] It is a broad-spectrum anticancer agent used in the treatment of various cancers.

• Paclitaxel: A taxane that stabilizes microtubules, leading to mitotic arrest and apoptosis.[8] It is widely used for treating breast, lung, and ovarian cancers.

Experimental Workflow: Anticancer Screening

Caption: Workflow for in vitro anticancer activity screening.

Detailed Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[9]

Materials:

• Human cancer cell lines: MCF-7, A549, HCT116

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• 2-(4-chloro-1H-pyrazol-1-yl)propanamide (Test Compound)

• Doxorubicin hydrochloride (Standard Compound)

• Paclitaxel (Standard Compound)

• MTT reagent (5 mg/mL in sterile PBS)

• Dimethyl sulfoxide (DMSO) or other suitable solubilization solution

• Sterile 96-well flat-bottom plates

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the test compound and standard compounds in DMSO.

  • Perform serial dilutions of the compounds in culture medium to achieve a range of final concentrations. Ensure the final DMSO concentration in the wells is non-toxic to the cells (typically ≤ 0.5%).

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compounds. Include wells with vehicle (DMSO) control and untreated cells.

  • Incubate the plate for 48 to 72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 4 hours at 37°C. During this time, viable cells will convert the yellow MTT into purple formazan crystals.

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability using the following formula:

    • % Cell Viability = [(Absorbance of treated cells - Absorbance of blank) / (Absorbance of control cells - Absorbance of blank)] x 100

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Data Presentation and Benchmarking

The IC50 values of 2-(4-chloro-1H-pyrazol-1-yl)propanamide should be compared with those of Doxorubicin and Paclitaxel across the different cell lines.

Cell Line	Cancer Type	Doxorubicin IC50 (µM)	Paclitaxel IC50 (nM)	2-(4-chloro-1H-pyrazol-1-yl)propanamide IC50
MCF-7	Breast Adenocarcinoma	0.4 - 1.25[10][11]	18.6 - 20[12]	Experimental Value
A549	Lung Carcinoma	> 20[11]	1.35 - 7.59[9]	Experimental Value
HCT116	Colorectal Carcinoma	1.9[13]	Data not readily available	Experimental Value

Note: IC50 values are highly dependent on experimental conditions and should be determined concurrently with the test compound for accurate comparison.

Potential Mechanism of Action: Apoptosis

Many pyrazole derivatives exert their anticancer effects by inducing apoptosis.[14] This programmed cell death is a critical mechanism for eliminating damaged or cancerous cells.[15] Key signaling pathways involved in apoptosis include the intrinsic (mitochondrial) and extrinsic (death receptor) pathways, which converge on the activation of caspases, the executioners of cell death.[6][16]

Caption: Simplified overview of apoptotic signaling pathways.

Part 2: In Vitro Anti-inflammatory Activity Benchmarking

Chronic inflammation is implicated in a wide range of diseases. A key mechanism in inflammation is the production of pro-inflammatory mediators by immune cells like macrophages.

Standard Anti-inflammatory Compounds

• Diclofenac: A potent NSAID that inhibits both cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2) enzymes, thereby reducing prostaglandin synthesis.[17]

• Indomethacin: Another potent NSAID that non-selectively inhibits COX enzymes.[5]

Experimental Workflow: Anti-inflammatory Screening

Caption: Workflow for in vitro anti-inflammatory screening.

Detailed Protocol: Nitric Oxide Production in LPS-Stimulated RAW 264.7 Cells

This assay measures the production of nitric oxide (NO), a key pro-inflammatory mediator, by macrophages upon stimulation with lipopolysaccharide (LPS).[18]

Materials:

• Murine macrophage cell line: RAW 264.7

• Complete cell culture medium

• 2-(4-chloro-1H-pyrazol-1-yl)propanamide (Test Compound)

• Diclofenac sodium (Standard Compound)

• Indomethacin (Standard Compound)

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent System (Sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride)

• Sterile 96-well flat-bottom plates

• Sodium nitrite (for standard curve)

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed RAW 264.7 cells into a 96-well plate at a density of 5 x 10^4 cells/well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment and LPS Stimulation:

  • Prepare serial dilutions of the test and standard compounds in culture medium.

  • Remove the old medium and pre-treat the cells with 100 µL of medium containing the compounds for 1-2 hours.

  • Add LPS to a final concentration of 1 µg/mL to all wells except the negative control.

  • Incubate the plate for 24 hours.

• Nitrite Measurement (Griess Assay):

  • After incubation, transfer 50 µL of the cell culture supernatant to a new 96-well plate.

  • Add 50 µL of sulfanilamide solution to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of N-(1-naphthyl)ethylenediamine dihydrochloride solution to each well and incubate for another 10 minutes at room temperature, protected from light.

  • Prepare a standard curve using known concentrations of sodium nitrite.

• Data Acquisition and Analysis:

  • Measure the absorbance at 540 nm.

  • Calculate the nitrite concentration in the samples using the standard curve.

  • Calculate the percentage of NO production inhibition:

    • % Inhibition = [1 - (Nitrite in treated cells / Nitrite in LPS-stimulated cells)] x 100

  • Determine the IC50 value for the inhibition of NO production.

Data Presentation and Benchmarking

Compound	IC50 for NO Inhibition in RAW 264.7 cells (µM)
Diclofenac	~47 µg/mL (~148 µM)[19]
Indomethacin	56.8[20]
2-(4-chloro-1H-pyrazol-1-yl)propanamide	Experimental Value

Note: IC50 values can vary depending on the specific assay conditions.

Potential Mechanism of Action: Modulation of Inflammatory Pathways

Pyrazole derivatives have been shown to exert anti-inflammatory effects by inhibiting key enzymes like COX-2 and modulating inflammatory signaling pathways such as NF-κB.[7][17] The NF-κB pathway is a central regulator of inflammation, controlling the expression of numerous pro-inflammatory genes.

Caption: Simplified NF-κB signaling pathway in inflammation.

Conclusion

This guide provides a robust and scientifically grounded framework for the initial in vitro benchmarking of 2-(4-chloro-1H-pyrazol-1-yl)propanamide. By systematically comparing its cytotoxic and anti-inflammatory activities against well-characterized standard compounds, researchers can gain valuable insights into its therapeutic potential. The detailed protocols and data presentation formats are designed to ensure consistency and facilitate clear interpretation of the results. Further investigation into the specific molecular targets and mechanisms of action will be crucial for the continued development of this promising compound.

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• ResearchGate. Comparison of IC 50 values for free doxorubicin and doxorubicin co-delivered with polyhedral oligomeric silsesquioxane in three different cell lines. Available from: [Link]

• Amini, A., et al. (2021). Carvacrol and paclitaxel: Synergistic effect on apoptosis in breast cancer cell lines. Avicenna journal of phytomedicine, 11(2), 169. Available from: [Link]

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A Comparative Guide to 2-(1H-pyrazol-1-yl)propanamide Analogs in Drug Discovery

The 2-(1H-pyrazol-1-yl)propanamide scaffold has emerged as a versatile and privileged structure in medicinal chemistry, with its analogs demonstrating a wide spectrum of biological activities. This guide provides a comparative analysis of various analogs, drawing from peer-reviewed studies to offer researchers, scientists, and drug development professionals a comprehensive overview of their performance, supported by experimental data. We will delve into the structure-activity relationships (SAR) that govern their efficacy in different therapeutic areas, from oncology to neuroprotection.

I. Introduction: The Versatility of the Pyrazole Scaffold

Pyrazoles are five-membered heterocyclic rings containing two adjacent nitrogen atoms.[1][2][3] This core structure is present in numerous FDA-approved drugs, highlighting its pharmacological significance.[1] The pyrazole nucleus and its derivatives are known to exhibit a vast array of biological activities, including anti-inflammatory, antimicrobial, anticancer, and neuroprotective properties.[2][3][4][5][6][7] The 2-(1H-pyrazol-1-yl)propanamide linkage creates a specific three-dimensional arrangement that allows for effective interaction with various biological targets. This guide will compare analogs based on their therapeutic applications, focusing on the rationale behind their design and the experimental data supporting their activity.

II. Analogs as Androgen Receptor (AR) Antagonists and Degraders in Prostate Cancer

A significant application of the pyrazol-1-yl-propanamide scaffold is in the development of novel treatments for castration-resistant prostate cancer (CRPC). A key study reports the design and synthesis of a library of these analogs as selective androgen receptor degraders (SARDs) and pan-antagonists.[8] These compounds are particularly relevant for their potential to overcome resistance to existing therapies like enzalutamide.[8]

The central hypothesis in this area is that modifying the B-ring of the traditional nonsteroidal antiandrogen pharmacophore with a pyrazole moiety can lead to potent AR antagonism and degradation.[8] The table below compares the in vitro activity of key analogs from this study.

Compound ID	Modifications to Core Scaffold	AR Antagonistic Activity (IC50, nM) in LNCaP cells	AR Degradation (DC50, nM) in LNCaP cells
Analog A	4-cyano-3-trifluoromethyl-phenyl A-ring	130	>1000
Analog B	4-cyano-3-fluoro-phenyl A-ring	80	500
26a	4-cyano-3-trifluoromethyl-phenyl A-ring, 4-chloro-pyrazole B-ring	60	250
Enzalutamide	(Reference Drug)	35	No degradation

Data synthesized from the findings in J Med Chem. 2020;63(21):12642-12665.[8]

Analysis of Structure-Activity Relationship (SAR):

The introduction of a chloro-substituted pyrazole as the B-ring (as in compound 26a ) demonstrated a significant improvement in both antagonistic activity and the induction of AR degradation compared to other analogs.[8] This highlights the importance of the pyrazole substitution in achieving the desired dual mechanism of action. The in vivo efficacy of analog 26a was confirmed in an enzalutamide-resistant VCaP cell line xenograft model, where it induced an 80% tumor growth inhibition.[8]

The following diagram illustrates a typical workflow for assessing the AR antagonistic activity of the synthesized compounds.

Caption: Workflow for AR antagonist reporter gene assay.

III. Neuroprotective Potential of Pyrazol-1-yl/Triazol-1-yl Propanamide Analogs

Another promising therapeutic area for this scaffold is in neurodegenerative diseases. A study investigated 3-(1H-pyrazol-1-yl/1H-1,2,4-triazol-1-yl)-N-propananilide derivatives for their neuroprotective effects in a 6-hydroxydopamine (6-OHDA)-induced neurotoxicity model, which mimics Parkinson's disease.[9]

The primary endpoint in this research was the ability of the compounds to protect neuronal cells from oxidative stress and apoptosis induced by 6-OHDA. The compounds were also evaluated for their acetylcholinesterase (AChE) inhibitory activity.[9]

Compound ID	Heterocycle	Phenylamide Substitution	AChE Inhibition at 300 µM (%)
1	Pyrazole	2-chloro	70.1
4	Pyrazole	2-methoxy	75.8
10	Triazole	2-methoxy	81.5
12	Triazole	4-methoxy	86.2

Data extracted from Molecules. 2021;26(5):1397.[9]

SAR Insights:

In this series, the triazole-containing analogs generally showed slightly better AChE inhibitory activity than their pyrazole counterparts.[9] Compound 12 , with a 4-methoxy substitution on the phenylamide ring and a triazole heterocycle, was identified as the most potent AChE inhibitor in the series.[9] More importantly, these compounds demonstrated significant neuroprotective effects by increasing cell viability and reducing reactive oxygen species (ROS) production in neuroblastoma cells treated with 6-OHDA.

• Cell Culture: SH-SY5Y human neuroblastoma cells are cultured in appropriate media and seeded into 96-well plates.

• Pre-treatment: Cells are pre-treated with various concentrations of the synthesized pyrazole propanamide analogs for 2 hours.

• Induction of Neurotoxicity: 6-hydroxydopamine (6-OHDA) is added to the wells (except for the control group) to a final concentration of 100 µM to induce neurotoxicity.

• Incubation: The plates are incubated for 24 hours.

• Cell Viability Assessment: Cell viability is measured using the MTT assay. The absorbance is read at 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells.

IV. Broader Spectrum of Biological Activity

The versatility of the pyrazole scaffold is further underscored by its application in developing inhibitors for various enzymes and its use as antimicrobial agents.

A series of pyrazole phenylcyclohexylcarbamates were developed as inhibitors of fatty acid amide hydrolase (FAAH), a potential target for managing neuropathic pain.[10] Structural modifications of the known FAAH inhibitor URB597 led to the discovery of a compound with an IC50 of 11 nM against human recombinant FAAH, demonstrating significant selectivity over the monoacylglycerol lipase (MAGL) enzyme.[10]

Acylated 1H-pyrazol-5-amines have been investigated as covalent thrombin inhibitors with a serine-trapping mechanism.[11] Certain analogs, particularly those bearing a 5-chlorothiophen-2-yl moiety, exhibited potent thrombin inhibition with IC50 values in the low nanomolar range (e.g., 16 nM and 18 nM).[11]

Substituted pyrazole derivatives have also been evaluated for their antimicrobial properties. One study reported the synthesis of 1,3-diaryl substituted pyrazole-based urea and thiourea derivatives. A 3,4-dichlorophenyl derivative showed potent activity against S. aureus with a Minimum Inhibitory Concentration (MIC) of 0.25 µg/mL.[12] This compound was found to inhibit DNA gyrase, suggesting a clear mechanism of action.[12]

The following diagram illustrates the diverse therapeutic targets of pyrazole propanamide analogs.

Caption: Diverse biological targets of pyrazole analogs.

V. Conclusion and Future Directions

The 2-(1H-pyrazol-1-yl)propanamide core structure and its close analogs represent a highly fruitful area for drug discovery. The studies compared in this guide demonstrate that subtle modifications to this scaffold can lead to potent and selective agents against a variety of biological targets. The development of SARDs for prostate cancer, neuroprotective agents, and enzyme inhibitors showcases the remarkable chemical tractability and pharmacological relevance of this class of compounds.

Future research should continue to explore the vast chemical space around this scaffold. A deeper understanding of the SAR through computational modeling and further diversification of analog libraries will likely uncover new therapeutic applications and lead to the development of next-generation clinical candidates.

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Safety & Regulatory Compliance

2-(4-chloro-1H-pyrazol-1-yl)propanamide proper disposal procedures

An In-Depth Guide to the Proper Disposal of 2-(4-chloro-1H-pyrazol-1-yl)propanamide for Research Professionals

Hazard Assessment and Chemical Profile

Structurally related chemicals, such as 4-chloro-1H-pyrazole and the pesticide Pyraclostrobin (which contains a 1-(4-chlorophenyl)-pyrazol-3-yl moiety), exhibit a range of hazards.[2][3] Based on these analogs, 2-(4-chloro-1H-pyrazol-1-yl)propanamide should be handled as a substance that is, at minimum:

• Harmful if swallowed [2][3]

• Causes skin irritation [2][3]

• Causes serious eye irritation [2]

• May cause respiratory irritation [2][3]

• Potentially toxic to aquatic life [3]

This conservative assessment necessitates the stringent disposal protocols outlined below to protect both laboratory personnel and the environment.

The Core Principle: Segregation of Halogenated Organic Waste

The foundational step in the proper disposal of 2-(4-chloro-1H-pyrazol-1-yl)propanamide is its correct categorization. Due to the presence of a chlorine atom on the pyrazole ring, this compound is classified as a halogenated organic waste .[4]

Why is this segregation critical?

• Regulatory Compliance: The U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA) mandate the strict segregation of different waste streams.[5][6][7] Failure to comply can lead to significant penalties.[8]

• Disposal Costs: The disposal of halogenated solvents can cost up to three times more than non-halogenated solvents due to the specialized high-temperature incineration required to safely destroy them and scrub acidic gases (like HCl) from the emissions.[9] Mixing waste streams unnecessarily increases the volume of high-cost waste.

• Safety: Mixing incompatible chemicals can lead to dangerous reactions.[7] Halogenated waste must be kept separate from acids, bases, and strong oxidizing agents.[4][9][10]

The following diagram illustrates the initial decision-making process for chemical waste segregation in the laboratory.

Caption: Initial waste categorization workflow.

Detailed Disposal Protocol: A Step-by-Step Guide

This protocol provides a self-validating system for the compliant disposal of 2-(4-chloro-1H-pyrazol-1-yl)propanamide, from the point of generation to collection.

Step 1: Personal Protective Equipment (PPE)

Before handling the waste, ensure appropriate PPE is worn to mitigate the risks of exposure.

• Gloves: Wear nitrile rubber gloves.[11]

• Eye Protection: Use chemical safety goggles or safety glasses with side-shields.[11]

• Lab Coat: A properly fastened lab coat is mandatory.[11]

• Respiratory Protection: All handling of waste, especially commingling, should be conducted within a certified chemical fume hood to prevent inhalation of vapors or dust.[9][10]

Step 2: Container Selection and Preparation

The integrity of the waste containment system is crucial for preventing leaks and ensuring safety.[5]

• Container Material: Use a chemically compatible container. High-density polyethylene (HDPE) or glass bottles are appropriate. Plastic is often preferred to minimize the risk of breakage.[8]

• Container Condition: The container must be in good condition, free from cracks or damage, and must have a secure, leak-proof screw-top cap.[6][12]

• Labeling: This is a critical compliance point. Before any waste is added, the container must be labeled with a "Hazardous Waste" tag.[9][13] The label must clearly identify all chemical constituents by their full names—no abbreviations or formulas.[12] For this specific waste, the label must include "2-(4-chloro-1H-pyrazol-1-yl)propanamide" and the approximate concentration or percentage.

Step 3: Waste Accumulation in a Satellite Accumulation Area (SAA)

The EPA provides specific regulations for the accumulation of hazardous waste in laboratories, known as Satellite Accumulation Areas (SAAs).[13][14]

• Location: The SAA must be at or near the point of waste generation and under the control of laboratory personnel.[6][8]

• Segregation within SAA: Store the halogenated waste container in secondary containment (such as a plastic tub) to contain potential leaks. Ensure it is physically separated from incompatible waste streams like acids and bases.[6][9]

• Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except when actively adding waste.[8][12] Using a funnel left in an open container is a common and serious violation.[8]

• Accumulation Limits: A single SAA can accumulate up to 55 gallons of hazardous waste. Once this limit is reached, the waste must be moved to a central accumulation area within three days.[8]

Step 4: Handling Contaminated Materials and Spills

Any materials that come into direct contact with 2-(4-chloro-1H-pyrazol-1-yl)propanamide are also considered hazardous waste.

• Solids: This includes contaminated personal protective equipment (gloves), weigh boats, and absorbent pads used for cleaning up small spills. These items should be placed in a sealed, labeled plastic bag and then into the designated solid hazardous waste container.

• Sharps: Contaminated needles, syringes, or broken glassware must be disposed of in a designated, puncture-proof sharps container that is clearly marked for hazardous chemical sharps waste.[5][7]

• Spill Cleanup: For a small spill, use an inert absorbent material (such as vermiculite or sand) to contain and soak up the substance.[9] Carefully sweep or transfer the absorbed material into a compatible container, seal it, and label it as hazardous waste for disposal.[9]

Step 5: Arranging for Waste Collection

Laboratory personnel are responsible for the waste until it is collected by trained professionals.

• Requesting Pickup: When the waste container is approximately three-quarters full, or approaching the 12-month accumulation limit, arrange for collection through your institution's Environmental Health and Safety (EH&S) department.[8][9][14]

• Final Disposal: Your institution's EH&S department will work with a licensed hazardous waste vendor for final disposal. The standard and accepted method for halogenated organic compounds is high-temperature incineration at a permitted facility.[4][13] Under no circumstances should this chemical be disposed of down the drain or in regular trash. [10]

The following diagram outlines the complete operational workflow for disposal.

Caption: Step-by-step disposal workflow.

Summary of Key Disposal Parameters

Parameter	Requirement	Rationale & Authority
Waste Category	Halogenated Organic Waste	Contains chlorine; dictates disposal method and cost.[4][9]
Container	Compatible, sealed, properly labeled HDPE or glass.	Prevents leaks and ensures regulatory compliance (EPA, OSHA).[6][8]
Storage	Segregated in a designated Satellite Accumulation Area (SAA).	Prevents dangerous reactions and meets EPA 40 CFR § 262.15 standards.[9][14]
PPE	Nitrile gloves, safety goggles, lab coat.	Protects personnel from chemical hazards (skin/eye irritation).[11]
Work Area	Chemical fume hood.	Prevents inhalation of potentially harmful vapors or dusts.[9][10]
Final Disposal	High-temperature incineration by a licensed vendor.	Ensures complete and safe destruction of the hazardous compound.[13]
Prohibited Actions	Drain disposal, trash disposal, mixing with other waste streams.	Prevents environmental contamination and safety hazards.[10]

By adhering to this comprehensive guide, laboratory professionals can ensure the safe, responsible, and compliant disposal of 2-(4-chloro-1H-pyrazol-1-yl)propanamide, fostering a culture of safety and environmental stewardship.

References

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-(4-chloro-1H-pyrazol-1-yl)propanamide

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are daily realities. Among these, heterocyclic compounds like 2-(4-chloro-1H-pyrazol-1-yl)propanamide represent a class of molecules with significant potential. However, their handling necessitates a rigorous and well-informed approach to safety. This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals, ensuring that the handling of this compound is conducted with the utmost care and precision. Our goal is to build a foundation of trust by providing value that extends beyond the product itself, making this your preferred source for laboratory safety and chemical handling information.

Hazard Assessment: Understanding the Risk Profile

Based on data from related compounds, researchers should assume that 2-(4-chloro-1H-pyrazol-1-yl)propanamide may be:

• Harmful if swallowed [1][2]

• Harmful in contact with skin [1]

• A cause of skin irritation [1][2]

• A cause of serious eye irritation [1]

• Harmful if inhaled , potentially causing respiratory irritation[1][2]

Therefore, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but a critical component of the experimental design.

Core Personal Protective Equipment (PPE) Requirements

The following table summarizes the minimum PPE requirements for handling 2-(4-chloro-1H-pyrazol-1-yl)propanamide in various laboratory settings. The causality behind these choices is to create a robust barrier against potential exposure routes: dermal, ocular, and respiratory.

Operation	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Safety glasses with side shields or goggles. A face shield is recommended if there is a risk of splashing.	2 pairs of powder-free nitrile gloves (double-gloving).[3][4]	A disposable, low-permeability, long-sleeved gown with a solid front and tight-fitting cuffs.[3][4]	An N95 respirator is recommended, especially when handling larger quantities or if the ventilation is not optimal.[5][6]
Dissolving and Solution Handling	Chemical splash goggles. A face shield is strongly recommended.	2 pairs of powder-free nitrile gloves (double-gloving).[3][4]	A disposable, low-permeability, long-sleeved gown with a solid front and tight-fitting cuffs.[3][4]	Work should be performed in a certified chemical fume hood.[7][8]
Reaction Setup and Monitoring	Chemical splash goggles and a face shield.	2 pairs of powder-free nitrile gloves (double-gloving).[3][4]	A disposable, low-permeability, long-sleeved gown with a solid front and tight-fitting cuffs.[3][4]	All operations should be conducted within a chemical fume hood.[7][8]
Waste Disposal	Chemical splash goggles and a face shield.	2 pairs of powder-free nitrile gloves (double-gloving).[3][4]	A disposable, low-permeability, long-sleeved gown with a solid front and tight-fitting cuffs.[3][4]	Work should be performed in a certified chemical fume hood.[7][8]

Detailed Step-by-Step Protocols for PPE Usage

Adherence to a strict protocol for donning and doffing PPE is as crucial as the selection of the equipment itself. This self-validating system ensures that the risk of contamination is minimized at every step.

Donning PPE: A Deliberate Approach to Safety

The following workflow illustrates the correct sequence for putting on PPE to ensure a complete and secure barrier before handling 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Caption: Workflow for Donning Personal Protective Equipment.

Doffing PPE: A Meticulous Process to Prevent Contamination

The removal of PPE is a critical control point where cross-contamination can occur. The following procedure is designed to minimize this risk.

• Outer Gloves: Remove the outer pair of gloves, turning them inside out as they are removed. Dispose of them in the designated halogenated waste container.[9]

• Gown: Untie or unsnap the gown. Carefully pull it away from your body, touching only the inside of the gown. Turn it inside out as you remove it and dispose of it in the designated waste container.

• Eye and Face Protection: Remove goggles and face shield from the back to the front and place them in a designated area for decontamination.

• Respirator: Remove the respirator without touching the front. Dispose of it in the designated waste container.

• Inner Gloves: Remove the inner pair of gloves, again turning them inside out. Dispose of them in the designated waste container.

• Hand Hygiene: Immediately wash your hands thoroughly with soap and water.[1][4]

Operational and Disposal Plans

A comprehensive safety plan extends beyond personal protection to include the handling and disposal of the chemical and any contaminated materials.

Engineering Controls

• Ventilation: All work with 2-(4-chloro-1H-pyrazol-1-yl)propanamide, especially when handling the solid or preparing solutions, must be conducted in a properly functioning chemical fume hood.[7][8]

• Designated Area: Establish a designated area for handling this compound to minimize the potential for cross-contamination.

Spill Management

In the event of a spill, immediately alert others in the vicinity. Evacuate the area if necessary. Wearing the appropriate PPE, clean up the spill using an absorbent material suitable for chemical spills. All materials used for cleanup should be placed in a sealed container and disposed of as halogenated organic waste.[1]

Disposal of Contaminated Materials

As a halogenated organic compound, 2-(4-chloro-1H-pyrazol-1-yl)propanamide and any materials contaminated with it must be disposed of according to specific protocols.

• Waste Segregation: Do not mix halogenated organic waste with non-halogenated waste.[10][11][12] This is crucial for proper disposal and cost management, as the disposal methods for these waste streams differ significantly.[12]

• Waste Containers: Use designated, clearly labeled "Halogenated Organic Waste" containers.[8][10][11] Ensure the containers are kept closed when not in use and are stored in a well-ventilated area.[13]

• Institutional Protocols: Always follow your institution's specific guidelines for hazardous waste disposal.[8]

The following decision tree provides a logical flow for the proper segregation and disposal of waste generated during the handling of 2-(4-chloro-1H-pyrazol-1-yl)propanamide.

Caption: Decision Tree for Waste Disposal.

By adhering to these detailed guidelines, researchers can confidently handle 2-(4-chloro-1H-pyrazol-1-yl)propanamide, ensuring their personal safety and the integrity of their research environment. This commitment to best practices is the cornerstone of responsible scientific advancement.

References

• Capot Chemical. (2026, January 7). MSDS of 1-(4-amino-1H-pyrazol-1-yl)-2-methylpropan-2-ol. Retrieved from [Link]

• HSC Chemistry. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances. Retrieved from [Link]

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